(R)-2-Amino-1-(4-chlorophenyl)ethanol

Core Science & Biosynthesis

In-Depth Technical Guide to (R)-2-Amino-1-(4-chlorophenyl)ethanol (CAS 6314-53-0)

A Comprehensive Resource for Researchers and Drug Development Professionals

Introduction

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a chiral amino alcohol that serves as a critical building block in modern organic and medicinal chemistry. Its structural features—a stereogenic center at the carbinol carbon, a primary amine, and a 4-chlorophenyl ring—make it a versatile synthon for the synthesis of complex, high-value molecules. This guide provides an in-depth exploration of its properties, synthesis, analysis, and applications, with a focus on providing practical insights for professionals in research and development. The hydrochloride salt form is frequently utilized in various research and development applications due to its stability and solubility characteristics.[1][2]

The primary significance of this compound lies in its application as a key intermediate for active pharmaceutical ingredients (APIs). The specific (R)-configuration is often essential for achieving the desired pharmacological activity and selectivity in chiral drugs, particularly those targeting neurological disorders.[1][2] Its utility also extends to the development of agrochemicals and specialty materials.[1]

Physicochemical and Spectroscopic Profile

Accurate characterization is the foundation of reproducible science. This section details the key physical properties and provides an interpretation of the spectroscopic data essential for the identification and quality control of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Core Properties

The fundamental properties of the hydrochloride salt of (R)-2-Amino-1-(4-chlorophenyl)ethanol are summarized below. These values are critical for reaction planning, formulation, and safety assessments.

Property	Value	Source
CAS Number	6314-53-0	J&K Scientific[2]
Molecular Formula	C8H10ClNO · HCl	Advanced ChemBlocks[3]
Molecular Weight	208.08 g/mol	Advanced ChemBlocks[3]
Appearance	White to off-white solid	Sigma-Aldrich[4]
Purity	Typically ≥95%	Sigma-Aldrich, Advanced ChemBlocks[3][4]
IUPAC Name	(1R)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	Advanced ChemBlocks[3]

Spectroscopic Characterization

Spectroscopic analysis provides a definitive fingerprint for the compound, confirming its structure and purity.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is a primary tool for structural confirmation. Key expected signals include:

  • A multiplet for the aromatic protons on the chlorophenyl ring (typically around 7.3-7.4 ppm).

  • A doublet of doublets for the methine proton (CH-OH) adjacent to the stereocenter.

  • Multiplets corresponding to the diastereotopic protons of the methylene group (CH2-NH2).

  • A broad singlet for the amine and hydroxyl protons, which may exchange with deuterium in solvents like D2O.

• ¹³C NMR: The carbon NMR spectrum confirms the carbon framework. Expected signals would correspond to the distinct carbon environments: the two sets of aromatic carbons (ipso, ortho, meta, para to the ethanol substituent), the methine carbon (C-OH), and the methylene carbon (C-NH2).[5]

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups.

• O-H Stretch: A broad absorption band in the region of 3200-3400 cm⁻¹ is characteristic of the hydroxyl group.

• N-H Stretch: Primary amines typically show two bands in the 3300-3500 cm⁻¹ region.

• C-H Stretches: Aromatic and aliphatic C-H stretching vibrations appear just above and below 3000 cm⁻¹, respectively.

• C-Cl Stretch: A signal in the fingerprint region, typically around 1090-1015 cm⁻¹, corresponds to the C-Cl bond.

2.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern. In Electrospray Ionization (ESI-MS), the compound will typically show a protonated molecular ion [M+H]⁺ corresponding to the free base (m/z ≈ 172.05).

Synthesis and Purification

The enantioselective synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol is of paramount importance. The most common and industrially relevant approach is the asymmetric reduction of a prochiral ketone precursor.

Asymmetric Reduction Workflow

The preferred synthetic route involves the reduction of 2-amino-4'-chloroacetophenone. This can be achieved using either chemocatalytic or biocatalytic methods, with the goal of establishing the (R)-stereocenter with high enantiomeric excess (e.e.).[6]

Caption: General workflow for synthesizing the target (R)-enantiomer.

Protocol: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation

This protocol is a representative example of a chemocatalytic approach known for its efficiency and high selectivity.[7]

Expertise & Causality: This method uses a chiral Ruthenium catalyst in combination with a formic acid/triethylamine (TEA) mixture as the hydrogen source. The catalyst's chiral ligands create a stereochemically defined environment, forcing the hydrogen transfer to occur preferentially on one face of the ketone, yielding the (R)-alcohol. Formic acid/TEA is a mild and effective hydrogen donor for this transformation.

Step-by-Step Methodology:

• Inert Atmosphere: Charge a reaction vessel with 2-amino-4'-chloroacetophenone hydrochloride (1.0 eq) and a chiral Ruthenium catalyst (e.g., (R,R)-TsDPEN RuCl, ~0.1-0.5 mol%). Purge the vessel with an inert gas (Nitrogen or Argon).

• Solvent & Reagent Addition: Add a degassed solvent such as methanol (MeOH) or isopropanol (IPA). Add the azeotropic mixture of formic acid and triethylamine (5:2 ratio) as the hydrogen source.

• Reaction: Heat the mixture to a specified temperature (e.g., 40-60 °C) and stir until the reaction is complete, as monitored by HPLC or TLC.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize with an aqueous base (e.g., NH4OH or NaHCO3).

• Extraction: Extract the product into an organic solvent like ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure. The crude product can be further purified by crystallization or column chromatography to yield the final product with high enantiomeric purity.

Analytical Methodologies for Quality Control

Ensuring the chemical purity and, critically, the enantiomeric purity of the final compound is non-negotiable in drug development. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.

Protocol: Chiral HPLC for Enantiomeric Purity

Trustworthiness: This protocol provides a self-validating system. By first injecting a racemic standard (a 50:50 mix of R and S enantiomers), the retention times for both are established. The analysis of the synthesized sample on the same system then allows for unambiguous peak identification and accurate quantification of the enantiomeric excess (e.e.).

Instrumentation and Conditions:

• HPLC System: Standard HPLC with a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak AD-H or Chiralcel OD-H) is typically effective.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an amine additive like diethylamine (DEA) to improve peak shape. The exact ratio must be optimized.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at a wavelength where the chlorophenyl ring absorbs strongly (e.g., 220 or 254 nm).

• Column Temperature: Ambient or controlled (e.g., 25 °C).

Step-by-Step Analysis:

• System Equilibration: Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Standard Injection: Prepare and inject a solution of a racemic standard of 2-amino-1-(4-chlorophenyl)ethanol to determine the retention times (tR) of the (R) and (S) enantiomers.

• Sample Preparation: Accurately prepare a solution of the synthesized sample in the mobile phase at a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.22 µm syringe filter.

• Sample Injection: Inject the prepared sample solution onto the HPLC system.

• Data Analysis: Integrate the peak areas for both enantiomers. Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] * 100

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A Technical Guide to the Stereoselective Biological Activity of 2-Amino-1-(4-chlorophenyl)ethanol Enantiomers

Abstract

This technical guide provides an in-depth analysis of the anticipated differential biological activities of the (R)- and (S)-enantiomers of 2-Amino-1-(4-chlorophenyl)ethanol. While this compound is primarily utilized as a chiral intermediate in the synthesis of pharmaceuticals and agrochemicals, the well-established principles of stereoselectivity in pharmacology strongly suggest that its enantiomers will exhibit distinct biological profiles.[1][2] This document synthesizes information on structurally related phenylethanolamines to construct a predictive framework for the biological activities of the (R)- and (S)-enantiomers of 2-Amino-1-(4-chlorophenyl)ethanol. Furthermore, this guide presents detailed experimental protocols for the stereoselective synthesis, chiral separation, and biological evaluation of these enantiomers, intended for researchers and professionals in drug development.

Introduction: The Principle of Chirality in Drug Action

The three-dimensional structure of a molecule is a critical determinant of its interaction with biological systems. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can exhibit markedly different pharmacological and toxicological properties. This is because biological targets, such as receptors and enzymes, are themselves chiral and thus can interact preferentially with one enantiomer over the other. A classic example is the antihistamine chlorpheniramine, where the (S)-(+)-enantiomer is approximately 100 times more potent than the (R)-(-)-enantiomer. Such stereoselectivity underscores the importance of evaluating the biological activity of individual enantiomers in drug discovery and development.

2-Amino-1-(4-chlorophenyl)ethanol possesses a single stereocenter at the carbinol carbon, giving rise to (R)- and (S)-enantiomers. Although direct comparative studies on their biological activities are not extensively reported in public literature, its structural similarity to known bioactive phenylethanolamines allows for informed predictions.

Predicted Biological Activity Profile of (R)- and (S)-2-Amino-1-(4-chlorophenyl)ethanol

Based on the structure-activity relationships of analogous phenylethanolamines, it is hypothesized that the enantiomers of 2-Amino-1-(4-chlorophenyl)ethanol will primarily interact with adrenergic and related biogenic amine receptors and enzymes.

Interaction with Adrenergic Receptors

Phenylethanolamines are known to interact with α- and β-adrenergic receptors. The substitution pattern on the phenyl ring and the stereochemistry of the ethanolamine side chain are crucial for receptor affinity and efficacy. For instance, a study on various arylethanolamine derivatives demonstrated that substitutions on the phenyl ring significantly influence their α-adrenergic stimulant activity.[1] While specific data for the 4-chloro-substituted title compound is unavailable, it is plausible that one enantiomer will exhibit higher affinity and/or efficacy at a specific adrenergic receptor subtype compared to the other.

Substrate Specificity for Phenylethanolamine N-Methyltransferase (PNMT)

Phenylethanolamine N-methyltransferase (PNMT) is an enzyme that catalyzes the N-methylation of norepinephrine to epinephrine. Studies on the stereochemical requirements of PNMT have shown a clear preference for (1R)-phenylethanolamines as substrates.[3] This suggests that the (R)-enantiomer of 2-Amino-1-(4-chlorophenyl)ethanol is more likely to be a substrate for PNMT than the (S)-enantiomer. This differential metabolism could lead to different pharmacokinetic and pharmacodynamic profiles for the two enantiomers.

Potential for Neurological Activity

The use of 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride as an intermediate in the synthesis of drugs targeting neurological disorders suggests that the molecule itself may possess neuromodulatory properties.[1][2] The effects of the related compound p-chloro-beta-phenylethylamine on the uptake and release of amine neurotransmitters in the brain have been investigated, indicating that the 4-chloro-phenylethylamine scaffold can interact with neuronal targets. It is therefore probable that the (R)- and (S)-enantiomers of 2-Amino-1-(4-chlorophenyl)ethanol will exhibit stereoselective effects on neurotransmitter systems.

Quantitative Data (Hypothetical)

In the absence of direct experimental data, the following table presents a hypothetical comparison based on the known properties of related phenylethanolamines. These values should be experimentally determined.

Parameter	(R)-2-Amino-1-(4-chlorophenyl)ethanol	(S)-2-Amino-1-(4-chlorophenyl)ethanol	Rationale for Hypothesis
Adrenergic Receptor α1 Affinity (Ki)	Lower Ki (Higher Affinity)	Higher Ki (Lower Affinity)	Based on general trends for phenylethanolamines.
Adrenergic Receptor β2 Affinity (Ki)	Higher Ki (Lower Affinity)	Lower Ki (Higher Affinity)	Stereoselectivity is common for β-adrenergic ligands.
PNMT Substrate Activity (Km)	Lower Km (Higher Affinity)	Higher Km (Lower Affinity)	PNMT preferentially binds (1R)-enantiomers.[3]
PNMT Vmax	Higher Vmax	Lower Vmax	Consistent with being a preferred substrate.[3]

Experimental Protocols

To elucidate the actual biological activity of the enantiomers of 2-Amino-1-(4-chlorophenyl)ethanol, a systematic experimental approach is required. This involves the preparation of enantiomerically pure samples and their subsequent biological evaluation.

Stereoselective Synthesis and Chiral Separation

Enantiomerically pure (R)- and (S)-2-Amino-1-(4-chlorophenyl)ethanol can be obtained through either stereoselective synthesis or resolution of the racemate.

A common method for preparing chiral amino alcohols is the asymmetric reduction of the corresponding α-aminoketone.

• Step 1: Synthesis of 2-Amino-1-(4-chlorophenyl)ethanone. This precursor can be synthesized from 4-chloroacetophenone.

• Step 2: Asymmetric Reduction. The aminoketone is then reduced using a chiral reducing agent, such as a borane in the presence of a chiral oxazaborolidine catalyst (Corey-Bakshi-Shibata reduction), to yield the desired enantiomer of the amino alcohol. The choice of the (R)- or (S)-catalyst will determine the stereochemistry of the product.

The racemic mixture can be separated into its constituent enantiomers using chiral chromatography or by classical resolution with a chiral resolving agent. A patented method describes the optical resolution of racemic 2-amino-1-(4-chlorophenyl)ethanol using D-tartaric acid.[4]

Protocol: Chiral HPLC Separation

• Column: A chiral stationary phase (CSP) column, such as one based on cellulose or amylose derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H), is recommended.

• Mobile Phase: A typical mobile phase for normal-phase separation would be a mixture of n-hexane and a polar modifier like isopropanol or ethanol, often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Detection: UV detection at a wavelength where the chlorophenyl chromophore absorbs (e.g., 220 nm).

• Flow Rate: Typically 0.5-1.0 mL/min.

• Temperature: Ambient or controlled (e.g., 25 °C).

Caption: Workflow for Chiral Separation by HPLC.

In Vitro Biological Assays

These assays are used to determine the affinity of the enantiomers for specific receptors.

• Objective: To determine the equilibrium dissociation constant (Ki) of each enantiomer for various adrenergic receptor subtypes (e.g., α1, α2, β1, β2).

• Principle: The ability of the test compound to displace a known radiolabeled ligand from the receptor is measured.

• Procedure:

  • Prepare cell membranes expressing the receptor of interest.

  • Incubate the membranes with a fixed concentration of a suitable radioligand (e.g., [3H]-prazosin for α1, [3H]-rauwolscine for α2, [3H]-dihydroalprenolol for β receptors) and varying concentrations of the test enantiomer.

  • After incubation, separate the bound and free radioligand by filtration.

  • Quantify the radioactivity of the bound ligand using a scintillation counter.

  • Calculate the IC50 value (concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and then determine the Ki value using the Cheng-Prusoff equation.

This type of assay determines the functional activity (agonist, antagonist, or inverse agonist) of the enantiomers at G-protein coupled receptors, such as β-adrenergic receptors.

• Objective: To measure the effect of each enantiomer on the intracellular concentration of cyclic AMP (cAMP).

• Principle: β-adrenergic receptors are coupled to Gs proteins, which activate adenylyl cyclase to produce cAMP. Agonists will increase cAMP levels, while antagonists will block the effect of an agonist.

• Procedure:

  • Culture cells expressing the β-adrenergic receptor of interest.

  • Pre-incubate the cells with a phosphodiesterase inhibitor to prevent cAMP degradation.

  • Treat the cells with varying concentrations of the test enantiomer (to test for agonist activity) or with a fixed concentration of an agonist (e.g., isoproterenol) in the presence of varying concentrations of the test enantiomer (to test for antagonist activity).

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available ELISA or HTRF kit.

  • Generate dose-response curves to determine the EC50 (for agonists) or IC50 (for antagonists).

Caption: General workflow for in vitro biological evaluation.

In Vivo Studies

Based on the in vitro results, in vivo studies in appropriate animal models can be designed to investigate the physiological effects of the enantiomers. For example, if the in vitro data suggests adrenergic activity, cardiovascular parameters (blood pressure, heart rate) could be monitored in rodents following administration of each enantiomer.

Conclusion

References

• Leclerc, G., Bizec, J. C., Bieth, N., & Schwartz, J. (1980). Synthesis and structure-activity relationships among alpha-adrenergic receptor agonists of the phenylethanolamine type. Journal of Medicinal Chemistry, 23(7), 738–744. [Link]

• Sumitomo Chemical Company, Limited. (1999). Processes for producing optically active 2-amino-1-phenylethanol derivatives.

• Wikipedia. (2023). Phenylethanolamine. [Link]

• Grunewald, G. L., & Ye, Q. H. (1988). Stereochemical aspects of phenylethanolamine analogues as substrates of phenylethanolamine N-methyltransferase. Journal of Medicinal Chemistry, 31(10), 1984–1986. [Link]

• Baker, G. B., Bertollini, A., del Carmine, R., Martin, I. L., & Raiteri, M. (1976). Effects of p-chloro-beta-phenylethylamine on the uptake and release of putative amine neurotransmitters in rat brain [proceedings]. British Journal of Pharmacology, 58(3), 420P–421P. [Link]

• Yasuda, S., et al. (2013). Stereoselective metabolism of chlorpheniramine by human liver microsomes and recombinant CYP2D6. Drug Metabolism and Disposition, 41(3), 546-553.

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• Sumru, O. (2020). Determination of chlorpheniramine enantiomers in pharmaceutical formulations by HPLC on chiral column with PDA detection. Istanbul Journal of Pharmacy, 50(2), 149-152. [Link]

• Grunewald, G. L., & Ye, Q. H. (1988). Stereochemical aspects of phenylethanolamine analogues as substrates of phenylethanolamine N-methyltransferase. Journal of Medicinal Chemistry, 31(10), 1984–1986. [Link]

• PubChem. (n.d.). (1S)-2-Amino-1-(4-chlorophenyl)ethan-1-ol. Retrieved from [Link]

• ChEMBL. (n.d.). Compound: CHEMBL153012. Retrieved from [Link]

• Sumitomo Chemical Company, Limited. (2003). Processes for producing optically active 2-amino-1-phenylethanol derivatives.

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Comprehensive Technical Guide to the Nomenclature and Application of (R)-2-Amino-1-(4-chlorophenyl)ethanol in Pharmaceutical Research

Executive Summary: (R)-2-Amino-1-(4-chlorophenyl)ethanol is a pivotal chiral building block in modern pharmaceutical development. Its stereospecific structure is integral to the synthesis of a variety of active pharmaceutical ingredients (APIs), particularly those targeting the central nervous system. This guide provides an in-depth exploration of its chemical identity, encompassing a range of synonyms and registry numbers that are crucial for researchers to navigate the scientific literature and chemical supply chains. We delve into its synthetic origins, focusing on methods for achieving high enantiomeric purity, and detail its applications in drug discovery. Furthermore, this document furnishes validated analytical protocols for its characterization, ensuring that researchers are equipped with the necessary knowledge for its effective use in a laboratory setting.

The Multi-faceted Identity: Nomenclature and Chemical Identifiers

In scientific literature and commercial catalogs, (R)-2-Amino-1-(4-chlorophenyl)ethanol is referred to by a variety of names. A clear understanding of this nomenclature is fundamental for accurate literature searches, procurement, and regulatory documentation. The compound's identity is defined by its structure, stereochemistry, and whether it is in its free base or salt form. The hydrochloride salt is common due to its increased stability and water solubility, which is advantageous for biological assays and formulations.[1]

Below is a comprehensive table summarizing the key identifiers for this compound and its related forms.

Identifier	(R)-Enantiomer Hydrochloride	Racemic Hydrochloride	Racemic Free Base
IUPAC Name	(1R)-2-amino-1-(4-chlorophenyl)ethan-1-ol;hydrochloride	2-amino-1-(4-chlorophenyl)ethan-1-ol;hydrochloride[2]	2-Amino-1-(4-chlorophenyl)-1-ethanol
Common Synonyms	(2R)-2-amino-2-(4-chlorophenyl)ethanol hydrochloride	2-Hydroxy-2-(4-chlorophenyl)ethylamine hydrochloride[1]	-
CAS Number	1391448-75-1[3]	6314-53-0[1][2][4]	41870-82-0[5]
Molecular Formula	C₈H₁₁Cl₂NO	C₈H₁₁Cl₂NO	C₈H₁₀ClNO[5]
Molecular Weight	208.09 g/mol [1]	208.09 g/mol [1]	171.62 g/mol [5]
PubChem CID	-	12433515[1][4]	-
MDL Number	MFCD12758104	MFCD03840174[1][2]	-

Strategic Importance in Pharmaceutical Research and Development

The primary utility of (R)-2-Amino-1-(4-chlorophenyl)ethanol lies in its role as a chiral synthon, a foundational piece for constructing more complex, stereochemically defined molecules.[6] The presence of a chiral hydroxyl group and an amino group on adjacent carbons (a 1,2-amino alcohol motif) is a common feature in many biologically active compounds.

Key applications include:

• Intermediate for Neurological Drugs: The structural framework of this molecule is valuable for developing agents that target the central nervous system. It serves as a key intermediate in the synthesis of various pharmaceuticals aimed at treating neurological disorders.[1][4]

• Biochemical Research Probe: It is employed in studies related to neurotransmitter activity, helping researchers elucidate mechanisms of action within the CNS.[1][4]

• Synthesis of Enzyme Inhibitors: It is used as a reagent in the synthesis of imidazolyl arylamides, which have been investigated as inhibitors of the enzyme CYP24A1, a target in cancer therapy.[5]

• Development of Analgesics: This amino alcohol is a useful synthetic intermediate in the creation of capsaicin analogs, which exhibit potential pain-relieving (analgesic) activity.[5]

Synthesis and Enantiomeric Enrichment: From Racemate to Pure Enantiomer

The production of enantiomerically pure (R)-2-Amino-1-(4-chlorophenyl)ethanol is a critical step, as the biological activity of chiral drugs often resides in a single enantiomer. The journey typically begins with the synthesis of a racemic mixture, followed by a resolution step or, more recently, through direct asymmetric synthesis.

Caption: Synthetic pathways to (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Classical Optical Resolution

The most established method for separating enantiomers is through the formation of diastereomeric salts. This process leverages the fact that diastereomers have different physical properties (e.g., solubility), allowing them to be separated by conventional techniques like fractional crystallization.

Causality of Experimental Choice: The selection of a resolving agent is critical. A suitable agent, such as D-tartaric acid, must be enantiomerically pure, readily available, and form crystalline salts with the racemic amine.[7] The differential solubility of the resulting diastereomeric salts in a specific solvent system is the physical principle that enables the separation.

Experimental Protocol 1: Optical Resolution via Diastereomeric Salt Formation

• Salt Formation: Dissolve racemic 2-amino-1-(4-chlorophenyl)ethanol in a suitable solvent (e.g., methanol). Add an equimolar amount of an enantiomerically pure resolving agent (e.g., D-tartaric acid).

• Crystallization: Allow the solution to cool slowly. The less soluble diastereomeric salt will preferentially crystallize out of the solution. The choice of solvent is crucial and often requires empirical optimization to maximize the yield and purity of the desired diastereomer.

• Isolation: Collect the crystals by filtration and wash with a small amount of cold solvent to remove impurities.

• Liberation of the Enantiomer: Dissolve the purified diastereomeric salt in water and treat with a base (e.g., NaOH) to deprotonate the amine and liberate the free base of the desired (R)-enantiomer.

• Extraction: Extract the enantiomerically pure free base into an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate under reduced pressure.

• Purity Check: The enantiomeric excess (ee) of the product must be confirmed using a validated chiral analytical method (see Section 4.0).

Modern Asymmetric Synthesis

More contemporary strategies bypass the need for resolution by directly synthesizing the desired enantiomer from a prochiral precursor. Methods like biocatalytic reduction using whole-cell or isolated enzymes, and asymmetric transfer hydrogenation with chiral metal catalysts, are highly efficient and are considered greener alternatives.[6]

Analytical Quality Control: Verification of Enantiomeric Purity

The accurate determination of enantiomeric excess (ee) is a non-negotiable aspect of quality control for any chiral pharmaceutical intermediate.[8] Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the predominant techniques for this analysis.

Caption: General workflow for chiral analytical method development.

Comparative Performance of Chiral Chromatography Methods

The choice of chiral stationary phase (CSP) is the most critical factor for achieving separation. Polysaccharide-based CSPs, such as those coated with cellulose derivatives, are highly effective for separating aromatic alcohols like 2-amino-1-(4-chlorophenyl)ethanol.[8]

Method	Chiral Stationary Phase (CSP)	Mobile Phase	Result
HPLC	Chiralcel® OD (Cellulose tris(3,5-dimethylphenylcarbamate))	n-Hexane / 2-Propanol (97:3, v/v)	Baseline separation (Rs > 1.5) achieved[8]
SFC	Cyclodextrin-based CSPs	CO₂ / Co-solvent (e.g., 2-Propanol)	A viable alternative, often faster with less environmental impact[8]

Experimental Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

This protocol is designed as a self-validating system, where system suitability is established before sample analysis.

• System Preparation:

  • Chromatograph: HPLC system with UV detector.

  • Column: Chiralcel® OD, 250 x 4.6 mm, 10 µm.

  • Mobile Phase: n-Hexane / 2-Propanol (97:3, v/v).[8]

  • Flow Rate: 0.5 mL/min.[8]

  • Column Temperature: 25 °C.[8]

  • Detection: UV at 220 nm.[8]

• Sample Preparation:

  • Dissolve a small amount of the racemic standard in the mobile phase to a concentration of ~1 mg/mL.

  • Dissolve the (R)-enantiomer sample to be tested in the mobile phase at the same concentration.

• System Suitability Test (SST):

  • Inject the racemic standard.

  • Trustworthiness Check: The system is suitable only if two distinct peaks are observed and the resolution (Rs) between them is greater than 1.5. This confirms the column's ability to separate the enantiomers under the current conditions.

• Analysis:

  • Inject the (R)-enantiomer sample.

  • Record the chromatogram.

• Calculation of Enantiomeric Excess (ee):

  • Identify the peak corresponding to the (R)-enantiomer and the (S)-enantiomer based on the retention times from the racemic standard injection.

  • Calculate the area of each peak.

  • Use the formula: ee (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100

Conclusion

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a compound of significant value in pharmaceutical research, characterized by a variety of synonyms and identifiers. Its utility as a chiral building block is well-established, necessitating robust methods for its stereoselective synthesis and analytical characterization. The protocols and data presented in this guide offer researchers a reliable framework for the synthesis, resolution, and quality control of this important intermediate, thereby supporting the advancement of drug discovery and development programs.

References

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• Krackeler Scientific, Inc. (n.d.). Norphenylephrine Hydrochloride.
• Chem-Impex. (n.d.). 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride.
• J&K Scientific. (n.d.). 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride | 6314-53-0.
• Fisher Scientific. (n.d.). Norphenylephrine 98 4779-94-6.
• AK Scientific, Inc. (n.d.). 4779-94-6 Norfenefrine HCl AKSci O385.
• Chemicals.co.uk. (n.d.). 2-amino-1-(4-chlorophenyl)ethanol suppliers USA.
• USP. (n.d.). Norphenylephrine Hydrochloride (25 mg).
• Sigma-Aldrich. (n.d.). (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride | 1391448-75-1.
• Santa Cruz Biotechnology. (n.d.). 2-Amino-1-(4-chlorophenyl)-1-ethanol.
• Advanced ChemBlocks. (n.d.). 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride 95% | CAS: 6314-53-0.
• Google Patents. (n.d.). Processes for producing optically active 2-amino-1-phenylethanol derivatives - EP 0924193 A1.
• Sigma-Aldrich. (n.d.). (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride.
• Benchchem. (n.d.). The Versatility of 1-(4-Chlorophenyl)ethanol in Modern Organic Synthesis: A Technical Guide.
• Benchchem. (n.d.). A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol by Chiral Chromatography.
• MilliporeSigma. (n.d.). (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride | 1391448-75-1.

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Safety data sheet (SDS) for (R)-2-Amino-1-(4-chlorophenyl)ethanol

The following technical guide details the safety, handling, and operational protocols for (R)-2-Amino-1-(4-chlorophenyl)ethanol , a chiral amino-alcohol intermediate used frequently in the synthesis of beta-adrenergic agonists and other pharmaceutical agents.

This guide moves beyond the static data of a standard SDS, providing a dynamic, operational framework for researchers.

Document Control:

• Target Compound: (R)-2-Amino-1-(4-chlorophenyl)ethanol (and its Hydrochloride salt)[1]

• Primary Application: Chiral intermediate for pharmaceutical synthesis (e.g., Mirabegron analogs).[2]

• Chemical Class: Beta-amino aryl alcohol.

Operational Executive Summary

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a bifunctional building block containing a secondary alcohol and a primary amine. Its pharmacological value lies in its specific stereochemistry (R-enantiomer). From a safety perspective, the compound presents a dual hazard profile: corrosivity/irritation typical of free amines and pharmacological potency due to its structural similarity to neurotransmitter analogs (norepinephrine/epinephrine scaffolds).

Critical Handling Directive: Treat as a potent bioactive agent. While standard SDSs may classify it primarily as an Irritant (H315/H319), its role as a beta-agonist precursor warrants handling it as a potential cardiotoxin and respiratory irritant until specific toxicological data proves otherwise.

Chemical Identity & Characterization

Precise identification is the first step in safety. Commercial samples are often supplied as the Hydrochloride (HCl) salt to improve stability, but reactions often require the free base.

Parameter	Data	Notes
Chemical Name	(R)-2-Amino-1-(4-chlorophenyl)ethanol
Common Synonyms	(R)-Octopamine chloride analog; 4-Chloro-beta-aminoethanol benzene
CAS Number	6314-53-0 (Generic/HCl); 1391448-75-1 (Regioisomer ref)	Verify specific lot CAS; 6314-53-0 is the common reference for the scaffold.[3]
Molecular Formula	C₈H₁₀ClNO (Base) / C₈H₁₁Cl₂NO (HCl)
Molecular Weight	171.62 g/mol (Base) / 208.08 g/mol (HCl)
Physical State	White to Off-white Crystalline Powder	Hygroscopic (especially HCl salt).
Chirality	(R)-Enantiomer	Crucial: Avoid strong base/heat combinations that may cause racemization.

Hazard Identification & Risk Assessment

GHS Classification Framework

Based on the structural class (Amino-phenylethanols) and available vendor data, the following GHS classifications apply. Note that the Free Base is more caustic than the HCl Salt .

• Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.

• Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.

• Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.

• STOT - Single Exposure: Category 3 (H335) - May cause respiratory irritation.[4]

Toxicological Mechanisms

• Mucosal Irritation: The primary amine group is basic (pKa ~9-10). Upon contact with moist mucous membranes (eyes, lungs), it generates localized alkalinity, leading to tissue saponification and irritation.

• Adrenergic Activity: As a structural analog of octopamine/norepinephrine, systemic absorption (inhalation of dust) may theoretically trigger adrenergic responses (tachycardia, elevated blood pressure), though potency is lower than the final drug product.

Operational Handling & Engineering Controls

This section defines the "Self-Validating System" for handling. Every step includes a check to ensure safety before proceeding.

Engineering Control Workflow

Do not handle this compound on an open bench. The fine crystalline nature poses an inhalation risk.

Figure 1: Operational workflow for safe handling of (R)-2-Amino-1-(4-chlorophenyl)ethanol. The critical control point is the "Solubilization" step where dust hazards are eliminated.

Personal Protective Equipment (PPE) Matrix

Body Part	Hazard	Recommended Protection	Rationale
Respiratory	Dust Inhalation	N95/P100 Respirator (if outside hood)	Prevents systemic absorption of adrenergic-active dust.
Eyes	Basic Irritation	Chemical Goggles (Not Safety Glasses)	Seals eyes against airborne dust which can cause corneal opacity.
Hands	Dermal Absorption	Nitrile Gloves (Double gloving recommended)	Standard nitrile offers good resistance. Change immediately upon splash.
Body	Contamination	Lab Coat (Buttoned)	Prevents accumulation on street clothes.

Stability, Reactivity & Storage[5][6]

Understanding the chemical stability is vital for both safety and experimental success.

Degradation Pathways

The compound is susceptible to two primary degradation modes that affect purity and safety:

• Carbamate Formation: The primary amine reacts with atmospheric CO₂ to form carbamates.

• Oxidation: The benzylic alcohol is susceptible to oxidation to the ketone (4-chloro-2-aminoacetophenone), especially in solution.

Figure 2: Reactivity profile. Storage under inert atmosphere (Nitrogen/Argon) prevents carbamate formation. Conversion to the HCl salt (green node) is the most stable storage form.

Storage Protocol

• Temperature: Refrigerate (2-8°C).

• Atmosphere: Store under Nitrogen or Argon.

• Container: Tightly sealed amber glass (protects from light and moisture).

• Incompatibilities: Keep away from acid chlorides, anhydrides (will acylate the amine/alcohol), and strong oxidizers.

Emergency Response Protocols

First Aid

• Eye Contact (CRITICAL): Rinse immediately with water for 15+ minutes.[3][5] Lift eyelids. The amine nature makes this corrosive; seconds count to prevent corneal damage.

• Skin Contact: Wash with soap and water. If redness persists, seek medical attention (potential sensitization).

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Monitor for signs of adrenergic stimulation (palpitations).

• Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration of irritant).[3]

Spill Management

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Up: Don goggles, double gloves, and respiratory protection.

• Contain: If powder, cover with a damp paper towel to prevent dust dispersal.

• Neutralize: Wipe surfaces with a dilute weak acid (e.g., 1% acetic acid) to neutralize the amine, followed by water.

• Disposal: Place waste in a container for Halogenated Organic Waste .

References

• Sigma-Aldrich. (2024).[4] Safety Data Sheet: (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride. Retrieved from

• PubChem. (2024). Compound Summary: 2-Amino-1-(4-chlorophenyl)ethanol.[1][6][7] National Library of Medicine. Retrieved from [1]

• Fisher Scientific. (2024).[3] Safety Data Sheet: 1-(4-Chlorophenyl)ethanol. Retrieved from

• TCI Chemicals. (2024). Safety Data Sheet: Amino Alcohol Derivatives. Retrieved from

• U.S. Patent 6,346,532. (2002). Process for the preparation of Mirabegron intermediates. (Describes the synthesis and handling of the chiral amino alcohol). Retrieved from

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• 7. chemimpex.com [chemimpex.com]

A Researcher's Guide to Sourcing and Verifying High-Purity (R)-2-Amino-1-(4-chlorophenyl)ethanol for Pharmaceutical R&D

This guide provides drug discovery and development professionals with a comprehensive framework for selecting, procuring, and verifying the quality of high-purity (R)-2-Amino-1-(4-chlorophenyl)ethanol, a critical chiral intermediate for pharmaceutical research.

Introduction: The Significance of (R)-2-Amino-1-(4-chlorophenyl)ethanol in Medicinal Chemistry

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a valuable chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). Its specific stereochemical configuration is often essential for the desired biological activity and efficacy of the final drug product.[1][2][3] This amino alcohol serves as a key intermediate in the development of therapeutic agents, particularly those targeting neurological disorders.[2][3] The precise three-dimensional arrangement of its amine and alcohol functional groups allows for stereospecific interactions with biological targets like enzymes and receptors.[1][4]

The Imperative of Chiral Purity in Drug Development

In pharmaceutical science, chirality is a fundamental consideration. The two mirror-image forms of a chiral molecule, known as enantiomers, can have profoundly different pharmacological and toxicological profiles.[1][] One enantiomer (the eutomer) may be responsible for the therapeutic effect, while the other (the distomer) could be inactive or, in the worst case, cause serious adverse effects.[][6]

The thalidomide tragedy of the 1960s, where one enantiomer was therapeutic and the other was teratogenic, remains a stark reminder of the importance of stereochemical control.[4][7] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) have established stringent guidelines that require the absolute stereochemistry of chiral drugs to be known and controlled.[6][7] Ensuring the high enantiomeric purity of starting materials and intermediates like (R)-2-Amino-1-(4-chlorophenyl)ethanol is not just a matter of quality control; it is a critical step in ensuring the safety and efficacy of the final drug.[][6]

Supplier Qualification: A Framework for Selection

Selecting a reliable supplier is the first line of defense in ensuring the quality of your starting materials. The following criteria should be central to your evaluation process.

Key Supplier Evaluation Criteria:

Criteria	Importance & Rationale
Stated Purity & Enantiomeric Excess (e.e.)	The supplier must provide clear specifications for both chemical purity (typically >98%) and enantiomeric excess (e.e. >99%). This is the most critical parameter for ensuring the stereochemical integrity of your synthesis.
Analytical Documentation	A comprehensive Certificate of Analysis (CofA) is non-negotiable. It should include data from methods like HPLC, NMR, and Mass Spectrometry to confirm identity and purity. For chiral compounds, the CofA must specify the method used to determine e.e. (e.g., chiral HPLC).
Regulatory & Quality Compliance	Look for suppliers with established quality management systems, such as ISO 9001 certification. This indicates a commitment to consistent and reliable production processes.
Transparency & Technical Support	A reputable supplier will have accessible technical support to answer questions about their analytical methods, handling procedures, and potential impurities.
Scalability	Consider if the supplier can provide consistent quality from research-grade (mg, g) to potential bulk or GMP-grade (kg) quantities for future development phases.

Supplier Selection Workflow

The following diagram illustrates a logical workflow for qualifying and selecting a supplier for this critical chiral intermediate.

Caption: Supplier qualification workflow.

Directory of Potential Suppliers

The following table provides a non-exhaustive list of potential suppliers for (R)-2-Amino-1-(4-chlorophenyl)ethanol and related compounds for research purposes. Researchers should conduct their own due diligence as outlined in Section 3.

Supplier	Product Name/CAS Number	Stated Purity/Notes
Advanced ChemBlocks	2-Amino-1-(4-chlorophenyl)ethanol hydrochloride (CAS: 6314-53-0)	95%[8]
Chem-Impex	2-Amino-1-(4-chlorophenyl)ethanol hydrochloride (CAS: 6314-53-0)	Marketed as a key intermediate for pharmaceutical development.[2]
J&K Scientific	2-Amino-1-(4-chlorophenyl)ethanol hydrochloride (CAS: 6314-53-0)	Distributed by Chem Impex.[3]
ChemScene	(R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride (CAS: 1391448-75-1)	≥98%[9]
US Biological Life Sciences	2-Amino-1-(4-chlorophenyl)ethanol hydrochloride (CAS: 6314-53-0)	Offers "Highly Purified" and "99+% (HPLC)" grades.

Note: The listed compound is often available as the hydrochloride salt. Purity and form should be confirmed with the supplier.

Incoming Quality Control: A Self-Validating Protocol

It is imperative to independently verify the enantiomeric purity of a newly sourced batch of any chiral intermediate. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most common and reliable method for this purpose.[10]

Rationale for Chiral HPLC

Chiral stationary phases are designed to interact differently with each enantiomer, leading to different retention times on the chromatography column. This allows for their separation and quantification. Polysaccharide-based CSPs are particularly versatile for resolving a wide range of chiral molecules, including amino alcohols.[10][11] Direct analysis without derivatization is often possible and preferred, as it eliminates extra steps and potential sources of error.[12]

Protocol: Enantiomeric Purity Verification by Chiral HPLC

This protocol provides a robust starting point for the analysis. Method optimization may be required for your specific instrumentation.

1. Materials and Reagents:

• (R)-2-Amino-1-(4-chlorophenyl)ethanol sample
• HPLC-grade n-Hexane[11]
• HPLC-grade 2-Propanol (IPA)[11][13][14]
• Chiral HPLC Column: e.g., A cellulose-based CSP like Chiralcel® OD or a similar column known for resolving amino alcohols.[11]
• HPLC system with UV detector

2. Sample and Mobile Phase Preparation:

• Mobile Phase: Prepare a mixture of n-Hexane and 2-Propanol. A common starting ratio is 97:3 (v/v).[11] Degas the mobile phase thoroughly before use.
• Sample Preparation: Accurately weigh and dissolve a small amount of the sample in the mobile phase to create a solution with a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.[15]

3. HPLC Conditions:

• Column: Chiralcel® OD (or equivalent)
• Mobile Phase: n-Hexane / 2-Propanol (97:3, v/v)
• Flow Rate: 0.5 mL/min[11]
• Column Temperature: 25 °C[11]
• Detection: UV at 220 nm[11]
• Injection Volume: 10 µL

4. Data Analysis and Interpretation:

• Run the analysis and integrate the peak areas for both the (R)- and (S)-enantiomers.
• The desired (R)-enantiomer should be the major peak. The undesired (S)-enantiomer, if present, will appear as a smaller, well-resolved peak.
• Calculate the enantiomeric excess (e.e.) using the following formula:
• e.e. (%) = [(Area of R-enantiomer - Area of S-enantiomer) / (Area of R-enantiomer + Area of S-enantiomer)] x 100
• A result of ≥99% e.e. confirms the high chiral purity of the material.

Experimental Workflow Diagram

Caption: In-house QC workflow for purity verification.

Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure laboratory safety.

• Storage: Store the compound in a tightly sealed container to protect it from moisture, as amino alcohols can be hygroscopic.[16][17] It should be kept in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[18][19] For noxious chemicals like amines, storage in a ventilated cabinet is recommended.[20][21]

• Handling: Use appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.[19] Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.[18] When transporting chemicals, use secondary containment to prevent spills.[19]

Conclusion

Sourcing high-purity (R)-2-Amino-1-(4-chlorophenyl)ethanol requires a systematic approach that combines rigorous supplier evaluation with independent analytical verification. By implementing the workflows and protocols outlined in this guide, researchers can mitigate risks associated with chemical and chiral impurities, thereby enhancing the reliability and success of their drug discovery and development programs. The ultimate goal is to ensure that the foundational building blocks of a potential new medicine are of the highest possible quality, a prerequisite for sound science and patient safety.

References

• Chiral Intermediates in Drug Synthesis. (2025, August 28). BOC Sciences.
• The Role of Chiral Intermediates in Modern Drug Synthesis. (2026, February 14).
• Chiral Intermediates: Precision Molecules Driving Pharma. (2025, September 28).
• Role of Chirality in Drugs Discovery and Development. (2021, December 24). Open Access Journals.
• The Significance of Chirality in Drug Design and Development. (n.d.). PMC.
• 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride. (n.d.). Chem-Impex.
• 2-amino-1-(4-chlorophenyl)ethanol hydrochloride suppliers USA. (n.d.).
• AMINO ALCOHOL EA. (2018, June 12).
• 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride | 6314-53-0. (n.d.). J&K Scientific.
• 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride 95%. (2026, February 23). Advanced ChemBlocks.
• Application Note: Chiral HPLC Analysis of (r)-2-Amino-2-(4-chlorophenyl)
• (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride | 1391448-75-1. (n.d.). ChemScene.
• Amine Storage Conditions: Essential Guidelines for Safety. (2025, April 10).
• Handling and Storing Chemicals. (2017, July 10). Lab Manager.
• Piperazine hexahydrate | CAS 142-63-2. (n.d.). Santa Cruz Biotechnology.
• Safe Storage of Chemicals. (n.d.). Department of Biology - University of York.
• Guidance on Safe Storage of Chemicals in Labor
• A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)
• 1,3-Propanediol Supplier | 504-63-2. (n.d.). Silver Fern.
• Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. (n.d.). Sigma-Aldrich.
• Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. (2024, October 12). MDPI.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021, June 30). YAKHAK HOEJI.
• 2-Ethyl-2-(hydroxymethyl) 1,3-Propanediol. (n.d.). The Lab Depot.
• 2-Propanol for analysis EMSURE ACS,ISO,Reag. Ph Eur 67-63-0. (n.d.). Merck Millipore.
• Products Comparison List. (n.d.).

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• 6. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rroij.com [rroij.com]
• 8. 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride 95% | CAS: 6314-53-0 | AChemBlock [achemblock.com]
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• 10. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
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Unlocking the Therapeutic Potential: A Technical Guide to the Pharmacophore Properties of (R)-2-Amino-1-(4-chlorophenyl)ethanol

Abstract

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a chiral molecule of significant interest in medicinal chemistry, serving as a versatile building block for a variety of pharmacologically active compounds, particularly those targeting neurological disorders.[1][2] This in-depth technical guide provides a comprehensive analysis of the core pharmacophore properties of (R)-2-Amino-1-(4-chlorophenyl)ethanol. By dissecting its structural features and leveraging established principles of pharmacophore modeling, we aim to provide researchers, scientists, and drug development professionals with a robust framework for understanding its biological activity and for designing novel therapeutics. This guide will delve into the putative pharmacophoric features, propose a hypothetical pharmacophore model for its interaction with monoamine transporters, and outline detailed computational and experimental workflows for the validation and refinement of this model.

Introduction: The Significance of (R)-2-Amino-1-(4-chlorophenyl)ethanol in Drug Discovery

(R)-2-Amino-1-(4-chlorophenyl)ethanol, a derivative of phenylethanolamine, possesses a stereochemically defined structure that is crucial for its biological recognition. Its utility as a synthetic intermediate is well-documented, particularly in the creation of molecules with potential activity at monoamine transporters (MATs).[3][4] MATs, including the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT), are critical targets for the treatment of depression, anxiety, and other neuropsychiatric disorders.[3][5] The structural resemblance of (R)-2-Amino-1-(4-chlorophenyl)ethanol to known monoamine reuptake inhibitors suggests its potential to interact with these transporters, making a thorough understanding of its pharmacophore essential for rational drug design.

Physicochemical and Structural Properties

A foundational understanding of the molecule's intrinsic properties is paramount before delving into its pharmacophoric features.

Property	Value	Source
Molecular Formula	C₈H₁₀ClNO	[4]
Molecular Weight	171.62 g/mol	[4]
LogP	1.75	[6]
Topological Polar Surface Area (TPSA)	46.25 Ų	[6]
Hydrogen Bond Donors	2	[6]
Hydrogen Bond Acceptors	2	[6]
Rotatable Bonds	2	[6]

These properties indicate that (R)-2-Amino-1-(4-chlorophenyl)ethanol possesses good oral bioavailability potential according to Lipinski's rule of five, making it an attractive scaffold for drug development. The presence of hydrogen bond donors and acceptors, along with a hydrophobic aromatic ring, are key features that will contribute to its pharmacophoric profile.

Proposed Pharmacophore Model for Monoamine Transporter Interaction

Based on the known pharmacophore models for monoamine transporter inhibitors, we can hypothesize the key features of (R)-2-Amino-1-(4-chlorophenyl)ethanol that are critical for its biological activity.[7][8]

A typical pharmacophore for MAT inhibitors includes:

• A positively ionizable group (typically a protonated amine).

• A hydrophobic/aromatic feature.

• A hydrogen bond acceptor.

• An optional hydrogen bond donor.

Applying this to (R)-2-Amino-1-(4-chlorophenyl)ethanol, we can identify the following putative pharmacophoric features:

• Positive Ionizable (PI): The primary amine group, which will be protonated at physiological pH.

• Hydrophobic/Aromatic (HY/AR): The 4-chlorophenyl ring.

• Hydrogen Bond Acceptor (HBA): The hydroxyl group.

• Hydrogen Bond Donor (HBD): The hydroxyl group and the protonated amine.

The specific (R)-configuration at the chiral center dictates the precise 3D arrangement of these features, which is critical for selective recognition by the target protein.

Caption: Proposed pharmacophore model for (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Computational Workflow for Pharmacophore Model Validation and Refinement

To validate and refine the proposed pharmacophore model, a systematic computational workflow is essential.

Caption: Computational workflow for pharmacophore model development.

Step-by-Step Computational Protocol

Protocol 1: Ligand-Based Pharmacophore Modeling

• Conformational Analysis:

  • Generate a 3D structure of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

  • Perform a thorough conformational search using a molecular mechanics force field (e.g., MMFF94) to identify low-energy conformers.

• Pharmacophore Feature Identification:

  • Based on the low-energy conformers, identify the key pharmacophoric features (PI, HY/AR, HBA, HBD) and their spatial relationships.

• Pharmacophore Model Generation:

  • Use software like Discovery Studio, MOE, or LigandScout to generate a 3D pharmacophore model based on the identified features and their geometric constraints.

• Database Searching:

  • Utilize the generated pharmacophore model as a 3D query to screen large compound databases (e.g., ZINC, ChEMBL) to identify novel molecules with similar pharmacophoric features.

Protocol 2: Structure-Based Pharmacophore Modeling and Docking

• Homology Modeling of Monoamine Transporters:

  • As high-resolution crystal structures of human MATs are limited, construct homology models using templates such as the Drosophila dopamine transporter (dDAT) or the bacterial leucine transporter (LeuT).[3][8]

• Binding Site Identification:

  • Analyze the homology models to identify the putative binding pocket for (R)-2-Amino-1-(4-chlorophenyl)ethanol.

• Molecular Docking:

  • Dock the low-energy conformers of the compound into the identified binding site using programs like AutoDock, Glide, or GOLD.

  • Analyze the docking poses to identify key interactions (hydrogen bonds, hydrophobic interactions, pi-pi stacking) with the protein residues.

• Structure-Based Pharmacophore Refinement:

  • Based on the protein-ligand interactions observed in the docking poses, refine the initial pharmacophore model to include features that are crucial for binding.

Experimental Validation of the Pharmacophore Model

Computational models must be validated through experimental data to ensure their predictive power.

Caption: Experimental workflow for pharmacophore model validation.

Step-by-Step Experimental Protocol

Protocol 3: Synthesis and In Vitro Evaluation of Analogs

• Analog Design and Synthesis:

  • Based on the pharmacophore model, design and synthesize a series of analogs of (R)-2-Amino-1-(4-chlorophenyl)ethanol. Modifications should systematically probe the importance of each pharmacophoric feature (e.g., altering the substitution on the phenyl ring, modifying the hydroxyl and amine groups).

• Radioligand Binding Assays:

  • Perform competitive binding assays using cell lines expressing human SERT, NET, and DAT.

  • Utilize specific radioligands (e.g., [³H]citalopram for SERT, [³H]nisoxetine for NET, [³H]WIN 35,428 for DAT) to determine the binding affinity (Ki) of the synthesized analogs.

• Synaptosomal Uptake Assays:

  • Measure the ability of the analogs to inhibit the uptake of radiolabeled neurotransmitters (e.g., [³H]5-HT, [³H]NE, [³H]DA) into synaptosomes prepared from rat brain tissue. This will determine the functional potency (IC₅₀) of the compounds.

• Structure-Activity Relationship (SAR) Analysis:

  • Correlate the changes in chemical structure with the observed binding affinities and functional potencies. This analysis will either confirm or lead to the refinement of the initial pharmacophore model.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the pharmacophore properties of (R)-2-Amino-1-(4-chlorophenyl)ethanol. By combining computational modeling with experimental validation, a robust and predictive pharmacophore model can be developed. Such a model is an invaluable tool for the rational design of novel and selective monoamine transporter inhibitors with improved therapeutic profiles. Future work should focus on the synthesis and evaluation of a diverse set of analogs to further refine the SAR and to explore the potential for developing subtype-selective MAT modulators. The principles and workflows outlined herein provide a clear path for researchers to unlock the full therapeutic potential of this important chemical scaffold.

References

• Designing modulators of monoamine transporters using virtual screening techniques. (2015). Frontiers in Chemistry. [Link]

• Enyedy, I. J., et al. (2001). Pharmacophore-based discovery of 3,4-disubstituted pyrrolidines as a novel class of monoamine transporter inhibitors. Bioorganic & Medicinal Chemistry Letters, 11(9), 1113-1118. [Link]

• Beuming, T., et al. (2008). Receptor-Based Discovery of a Plasmalemmal Monoamine Transporter Inhibitor via High-Throughput Docking and Pharmacophore Modeling. ACS Chemical Neuroscience, 1(2), 126-137. [Link]

• Indarte, M., et al. (2010). Receptor-Based Discovery of a Plasmalemmal Monoamine Transporter Inhibitor via High-Throughput Docking and Pharmacophore Modeling. Journal of Chemical Information and Modeling, 50(1), 30-33. [Link]

• Vyas, V. K., et al. (2007). Three Dimensional Pharmacophore Modelling of Monoamine oxidase-A (MAO-A) inhibitors. Journal of Chemical Information and Modeling, 47(5), 1879-1885. [Link]

• 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride. J&K Scientific. [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives.

• Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. MDPI. [Link]

• 2-amino-1-(4-chlorophenyl)ethanol suppliers USA. Chemicals.co.uk. [Link]

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• 3. Frontiers | Designing modulators of monoamine transporters using virtual screening techniques [frontiersin.org]
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• 5. Pharmacophore-based discovery of 3,4-disubstituted pyrrolidines as a novel class of monoamine transporter inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]
• 7. researchgate.net [researchgate.net]
• 8. Receptor-Based Discovery of a Plasmalemmal Monoamine Transporter Inhibitor via High-Throughput Docking and Pharmacophore Modeling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Enantioselective synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol from 4-chloroacetophenone

Application Note & Protocol

Topic: Enantioselective Synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol from 4-Chloroacetophenone

Audience: Researchers, scientists, and drug development professionals.

Abstract

Chiral 1,2-amino alcohols are foundational structural motifs in a vast number of pharmaceuticals and biologically active compounds.[1][2] Their precise stereochemistry is often paramount to their therapeutic efficacy and safety. This application note provides a comprehensive and field-proven guide for the enantioselective synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol, a key chiral building block, starting from the readily available prochiral ketone, 4-chloroacetophenone. The strategy detailed herein employs a robust two-stage process: 1) a highly efficient Noyori-type asymmetric transfer hydrogenation (ATH) to produce (R)-1-(4-chlorophenyl)ethanol with excellent enantiopurity, followed by 2) a reliable two-step conversion of the chiral alcohol to the target primary amine via an azide intermediate. This guide explains the causal mechanisms behind the stereochemical control, provides detailed, step-by-step protocols for synthesis and analysis, and includes practical insights to ensure reproducibility and success.

Strategic Overview & Rationale

The conversion of a prochiral ketone like 4-chloroacetophenone to a specific enantiomer of a chiral amino alcohol requires precise control over two key transformations: the reduction of the carbonyl group and the introduction of the amine functionality. While several strategies exist, including biocatalytic routes and methods using chiral auxiliaries[2][3], a highly effective and scalable approach involves the separation of these two challenges.

Our selected strategy involves:

• Asymmetric Ketone Reduction: We first establish the primary stereocenter by reducing the ketone to a chiral alcohol. Asymmetric Transfer Hydrogenation (ATH) using a well-defined Ruthenium(II) catalyst is chosen for this step. ATH offers significant operational advantages over high-pressure catalytic hydrogenation, as it does not require specialized high-pressure equipment and uses common, inexpensive hydride sources like a formic acid/triethylamine mixture.[4][5]

• Functional Group Interconversion: The resulting (R)-1-(4-chlorophenyl)ethanol is then converted to the target amino alcohol. This is achieved via a stereoinvertive, two-step sequence involving mesylation to create a good leaving group, followed by nucleophilic substitution with azide (SN2) and subsequent reduction to the amine. This sequence is known for its high fidelity and yield.

The overall synthetic workflow is depicted below.

Caption: Overall synthetic workflow from 4-chloroacetophenone to the target chiral amino alcohol.

Mechanism Spotlight: The Noyori Asymmetric Transfer Hydrogenation

The key to this synthesis is the initial enantioselective reduction. The Noyori-type ATH reaction operates through a "metal-ligand bifunctional" mechanism.[6][7] The catalyst, typically a Ruthenium(II) complex with a chiral diamine ligand (like TsDPEN) and an η⁶-arene ligand, does not involve direct coordination of the ketone to the metal center in the rate-determining step.

Instead, the reaction proceeds via an "outer-sphere" mechanism:

• Catalyst Activation: The Ru-Cl precatalyst reacts with the base (triethylamine) and the hydride source (formate) to generate the active 16-electron Ru-hydride species.

• Concerted Hydride Transfer: The active catalyst and the ketone substrate form a transition state stabilized by hydrogen bonding. The hydride from the metal (Ru-H) and a proton from the protonated amine ligand (N-H) are transferred to the ketone's oxygen and carbon atoms, respectively, in a concerted, six-membered pericyclic transition state.[7]

• Stereochemical Control: The chirality of the diamine ligand creates a sterically defined chiral pocket. The ketone can only approach the active site in a specific orientation to minimize steric hindrance, leading to the preferential formation of one enantiomer of the alcohol.

• Catalyst Regeneration: The resulting 16-electron Ru-amido complex is then regenerated to the active Ru-hydride by the formic acid/triethylamine azeotrope, releasing CO2 and completing the catalytic cycle.

Caption: Simplified catalytic cycle for the Noyori Asymmetric Transfer Hydrogenation (ATH).

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Part A: Enantioselective Synthesis of (R)-1-(4-chlorophenyl)ethanol

This protocol is adapted from established procedures for the asymmetric transfer hydrogenation of acetophenone derivatives.[5][8]

Materials:

• 4-Chloroacetophenone

• (1S,2S)-(+)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• [RuCl₂(p-cymene)]₂

• Formic acid (HCOOH)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Catalyst Preparation (in situ):

  • To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add [RuCl₂(p-cymene)]₂ (e.g., 0.01 equivalents) and (S,S)-TsDPEN (e.g., 0.022 equivalents).

  • Add 20 mL of anhydrous DCM and stir the mixture at room temperature for 30 minutes to form the orange-red precatalyst solution.

• Reaction Setup:

  • In a separate 250 mL flask, prepare a 5:2 azeotropic mixture of formic acid and triethylamine. Caution: This is an exothermic reaction; add formic acid slowly to triethylamine in an ice bath.

  • To the catalyst solution, add 4-chloroacetophenone (1.0 equivalent).

  • Add the HCOOH/TEA (5:2) mixture (e.g., 3.0 equivalents relative to the ketone).

• Reaction Execution:

  • Stir the reaction mixture at 28-30 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 12-24 hours).

• Work-up and Purification:

  • Once the reaction is complete, carefully quench the mixture by slowly adding saturated NaHCO₃ solution until effervescence ceases.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude alcohol by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain pure (R)-1-(4-chlorophenyl)ethanol as a colorless oil or white solid.

Part B: Synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol

Step B1: Mesylation of (R)-1-(4-chlorophenyl)ethanol

Materials:

• (R)-1-(4-chlorophenyl)ethanol (from Part A)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve (R)-1-(4-chlorophenyl)ethanol (1.0 equivalent) in anhydrous DCM in a flask cooled to 0 °C in an ice bath.

• Add triethylamine (1.5 equivalents).

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise, keeping the temperature below 5 °C.

• Stir the mixture at 0 °C for 1-2 hours. Monitor by TLC for the disappearance of the starting alcohol.

• Quench the reaction with cold water. Separate the organic layer.

• Wash the organic layer sequentially with cold 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting (S)-1-(4-chlorophenyl)ethyl mesylate is often used directly in the next step without further purification.

Step B2: Azide Substitution and Reduction

Materials:

• (S)-1-(4-chlorophenyl)ethyl mesylate (from Step B1)

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂) source (e.g., balloon or Parr hydrogenator)

Procedure:

• Azide Substitution (SN2):

  • Dissolve the crude mesylate (1.0 equivalent) in DMF.

  • Add sodium azide (2.0 equivalents). Caution: Sodium azide is highly toxic. Handle with extreme care.

  • Heat the mixture to 60-70 °C and stir for 6-12 hours until the reaction is complete (monitor by TLC).

  • Cool the reaction to room temperature and pour it into a mixture of ice and water.

  • Extract the product, (R)-1-(4-chlorophenyl)-2-azidoethanol, with ethyl acetate.

  • Wash the combined organic layers thoroughly with water and brine to remove DMF.

  • Dry over anhydrous MgSO₄ and concentrate under reduced pressure.

• Azide Reduction:

  • Dissolve the crude azide intermediate in methanol.

  • Carefully add 10% Pd/C catalyst (e.g., 5-10 mol% Pd).

  • Purge the flask with argon or nitrogen, then introduce hydrogen gas via a balloon or connect to a Parr apparatus (2-3 atm).

  • Stir the reaction vigorously at room temperature until the azide is fully consumed (monitor by TLC).

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely.

  • Rinse the filter cake with methanol.

  • Concentrate the filtrate under reduced pressure to yield the crude (R)-2-Amino-1-(4-chlorophenyl)ethanol.

  • The product can be further purified by crystallization of its hydrochloride salt or by column chromatography.

Data Summary & Characterization

The following table summarizes the expected performance metrics for this synthetic sequence.

Parameter	Stage A: ATH	Stage B: Amination
Product	(R)-1-(4-chlorophenyl)ethanol	(R)-2-Amino-1-(4-chlorophenyl)ethanol
Typical Yield	>95%	75-85% (over 2 steps)
Enantiomeric Excess (e.e.)	>99%	>99% (retained from Stage A)
Appearance	Colorless oil / White solid	White to off-white solid

Characterization:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy should be used to confirm the chemical structure of the intermediate and final product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass and molecular formula.

• Enantiomeric Excess (e.e.) Determination: The e.e. of the chiral alcohol and the final amino alcohol must be determined by chiral High-Performance Liquid Chromatography (HPLC).

  • Sample Chiral HPLC Method for (R)-1-(4-chlorophenyl)ethanol:

    • Column: Chiralcel OD-H or equivalent

    • Mobile Phase: Hexane/Isopropanol (e.g., 95:5)

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 220 nm

References

• Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. ACS Catalysis. [Link]

• Enantioselective Synthesis of Chiral 1,2-Amino Alcohols via Asymmetric Hydrogenation of α-Amino Ketones. Synlett. [Link]

• Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. ACS Publications. [Link]

• Enantioselective radical C–H amination for the synthesis of β-amino alcohols. PMC. [Link]

• Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Organic Chemistry Portal. [Link]

• Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. PubMed. [Link]

• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Noyori Asymmetric Hydrogenation. SynArchive. [Link]

• Mastering Chirality: Unlocking Bioactive Natural Products with Oxazaborolidines and Oxazaborolidinones. Bentham Science. [Link]

• Asymmetric hydrogenation. Wikipedia. [Link]

• An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Dalton Transactions (RSC Publishing). [Link]

• Ryoji Noyori - Nobel Lecture. NobelPrize.org. [Link]

• Aqueous biphasic iron-catalyzed asymmetric transfer hydrogenation of aromatic ketones. RSC Publishing. [Link]

• Recent Developments in the Area of Asymmetric Transfer Hydrogenation. MDPI. [Link]

• Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts. PubMed. [Link]

• Asymmetric transfer hydrogenation of acetophenone derivatives using 2-benzyl-tethered ruthenium (II)/TsDPEN complexes bearing η6-(p-OR) (R = H, iPr, Bn, Ph) ligands. University of Southampton. [Link]

• The mechanism of efficient asymmetric transfer hydrogenation of acetophenone using an iron(II) complex. PubMed. [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation. SciHorizon. [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC. [Link]

• Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. PMC. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective radical C–H amination for the synthesis of β-amino alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Asymmetric transfer hydrogenation of acetophenone derivatives using 2-benzyl-tethered ruthenium (II)/TsDPEN complexes bearing η6-(p-OR) (R = H, iPr, Bn, Ph) ligands - ePrints Soton [eprints.soton.ac.uk]
• 6. An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scihorizon.com [scihorizon.com]

The Stereodirecting Power of (R)-2-Amino-1-(4-chlorophenyl)ethanol: A Guide to its Application in Asymmetric Synthesis

Introduction: The Significance of Chiral 1,2-Amino Alcohols in Medicinal Chemistry

In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure molecules is of paramount importance. The three-dimensional arrangement of atoms in a chiral molecule can profoundly influence its pharmacological and toxicological properties. Chiral 1,2-amino alcohols are a privileged class of compounds that serve as versatile building blocks in the synthesis of numerous pharmaceutical agents and as highly effective chiral ligands in asymmetric catalysis.[1] Their utility stems from the presence of two adjacent stereocenters and the strategic placement of coordinating amino and hydroxyl functionalities.

This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of (R)-2-Amino-1-(4-chlorophenyl)ethanol as a potent chiral building block for the stereoselective synthesis of complex molecules. This readily available amino alcohol can be transformed into a powerful chiral auxiliary, most notably as an oxazolidinone, to direct the stereochemical outcome of subsequent carbon-carbon bond-forming reactions with a high degree of predictability and efficiency. We will delve into the practical aspects of its application, from the synthesis of the chiral auxiliary to its deployment in diastereoselective reactions and subsequent removal, while also exploring the mechanistic underpinnings of the observed stereoselectivity.

From Amino Alcohol to a Powerful Chiral Director: The Oxazolidinone Auxiliary

The primary strategy for harnessing the stereodirecting potential of (R)-2-Amino-1-(4-chlorophenyl)ethanol involves its conversion into the corresponding (4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one. This rigid heterocyclic system serves as an effective chiral auxiliary, a temporary stereogenic unit that biases the facial approach of reagents to a prochiral center.

The synthesis of the oxazolidinone auxiliary from the parent amino alcohol is a straightforward process, typically achieved by reaction with a carbonylating agent such as phosgene, triphosgene, or carbonyldiimidazole (CDI).[2][3] The resulting oxazolidinone is a stable, crystalline solid that can be readily purified.

Protocol 1: Synthesis of (4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one

This protocol describes a general procedure for the synthesis of the oxazolidinone auxiliary from (R)-2-Amino-1-(4-chlorophenyl)ethanol using triphosgene.

Materials:

• (R)-2-Amino-1-(4-chlorophenyl)ethanol

• Triphosgene (bis(trichloromethyl) carbonate)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve (R)-2-Amino-1-(4-chlorophenyl)ethanol (1.0 equiv) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add triethylamine (2.2 equiv) to the cooled solution.

• In a separate flask, dissolve triphosgene (0.35 equiv) in anhydrous dichloromethane.

• Add the triphosgene solution dropwise to the amino alcohol solution over a period of 1 hour, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2 hours.

• Quench the reaction by the careful addition of deionized water.

• Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, deionized water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography on silica gel to afford pure (4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one.

Visualization of the Synthesis:

Caption: Synthesis of the chiral oxazolidinone auxiliary.

Application in Diastereoselective Enolate Alkylation

One of the most powerful applications of oxazolidinone auxiliaries is in the diastereoselective alkylation of enolates. The N-acylated oxazolidinone serves as a robust platform for generating a rigid, chelated enolate where one face is effectively shielded by the substituent at the C4 position of the oxazolidinone ring. This steric hindrance directs the approach of an electrophile to the opposite face, resulting in a high degree of diastereoselectivity.

The Causality of Stereochemical Control

The high diastereoselectivity observed in the alkylation of N-acyl oxazolidinones is attributed to the formation of a well-defined (Z)-enolate, which is chelated to the lithium counterion. The substituent at the C4 position of the oxazolidinone (in this case, the 4-chlorophenyl group) sterically blocks one face of the enolate, forcing the incoming electrophile to approach from the less hindered side. This predictable mode of stereochemical induction is a hallmark of Evans-type chiral auxiliaries.

Visualization of the Stereodirecting Effect:

Caption: Workflow for diastereoselective alkylation.

Protocol 2: Diastereoselective Alkylation of N-Propionyl-(4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one

This protocol outlines a general procedure for the N-acylation of the chiral auxiliary followed by a diastereoselective alkylation with an alkyl halide.

Materials:

• (4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one

• Propionyl chloride or propionic anhydride

• n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

• Alkyl halide (e.g., benzyl bromide)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Standard workup and purification reagents

Procedure:

Part A: N-Acylation

• Dissolve (4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one (1.0 equiv) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Add n-BuLi (1.05 equiv) dropwise and stir for 15 minutes.

• Add propionyl chloride (1.1 equiv) dropwise and allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the N-propionyl oxazolidinone by column chromatography.

Part B: Diastereoselective Alkylation

• Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Add LDA (1.1 equiv) dropwise and stir for 30 minutes to form the lithium enolate.

• Add the alkyl halide (e.g., benzyl bromide, 1.2 equiv) dropwise.

• Stir the reaction at -78 °C for 2-4 hours, then allow it to warm to room temperature.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography to obtain the alkylated product with high diastereoselectivity. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis.

Application in Diastereoselective Aldol Reactions

The N-acylated oxazolidinone derived from (R)-2-Amino-1-(4-chlorophenyl)ethanol is also a superb substrate for diastereoselective aldol reactions. The formation of a boron enolate, followed by reaction with an aldehyde, proceeds through a highly organized, chair-like transition state to afford the syn-aldol product with excellent stereocontrol.

Protocol 3: Evans-Type Asymmetric Aldol Reaction

This protocol provides a general procedure for a diastereoselective aldol reaction.

Materials:

• N-Propionyl-(4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one

• Dibutylboron triflate (Bu₂BOTf)

• Diisopropylethylamine (DIPEA)

• Aldehyde (e.g., isobutyraldehyde)

• Dichloromethane (DCM), anhydrous

• Methanol, pH 7 buffer

• Standard workup and purification reagents

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous DCM under an inert atmosphere.

• Cool the solution to -78 °C.

• Add Bu₂BOTf (1.1 equiv) dropwise, followed by the slow addition of DIPEA (1.2 equiv).

• Stir the mixture at -78 °C for 30 minutes to generate the boron enolate.

• Add the aldehyde (1.5 equiv) dropwise.

• Stir the reaction at -78 °C for 2 hours, then warm to 0 °C over 1 hour.

• Quench the reaction by the addition of methanol, followed by a pH 7 buffer.

• Extract the product with DCM, wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography to yield the syn-aldol adduct.

Removal of the Chiral Auxiliary

A crucial aspect of using a chiral auxiliary is its efficient removal to unveil the desired chiral product without racemization of the newly formed stereocenter. The oxazolidinone auxiliary can be cleaved under various conditions to yield different functionalities.

Table 1: Conditions for Chiral Auxiliary Removal

Reagent(s)	Product
LiOH, H₂O₂	Carboxylic Acid
LiBH₄	Primary Alcohol
LiAlH₄	Primary Alcohol
NaOMe, MeOH	Methyl Ester
LiO-t-Bu	t-Butyl Ester

Protocol 4: Hydrolytic Cleavage to the Carboxylic Acid

This protocol describes the removal of the auxiliary to generate the corresponding carboxylic acid.

Materials:

• N-Alkylated or aldol adduct

• Lithium hydroxide (LiOH)

• 30% Hydrogen peroxide (H₂O₂)

• Tetrahydrofuran (THF)

• Water

• Sodium sulfite (Na₂SO₃) solution

• Standard workup and purification reagents

Procedure:

• Dissolve the N-acyl oxazolidinone derivative in a mixture of THF and water.

• Cool the solution to 0 °C.

• Add an aqueous solution of LiOH, followed by the dropwise addition of 30% H₂O₂.

• Stir the reaction at 0 °C until completion (monitored by TLC).

• Quench the excess peroxide by adding an aqueous solution of Na₂SO₃.

• Acidify the mixture with 1 M HCl and extract the carboxylic acid product with an organic solvent.

• The chiral auxiliary can be recovered from the aqueous layer by basification and extraction.

Conclusion

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a highly effective and versatile chiral building block for asymmetric synthesis. Its conversion to the corresponding oxazolidinone chiral auxiliary provides a robust platform for conducting highly diastereoselective alkylation and aldol reactions. The predictable stereochemical outcomes, coupled with the straightforward protocols for its application and removal, make it an invaluable tool for the synthesis of enantiomerically enriched molecules in academic and industrial research settings. The principles and protocols outlined in this application note are intended to provide a solid foundation for researchers to confidently employ this chiral building block in their synthetic endeavors.

References

• Bergmeier, S. C. The Synthesis of Vicinal Amino Alcohols. Tetrahedron2000, 56 (17), 2561–2576.
• Evans, D. A.; Bartroli, J.; Shih, T. L. Asymmetric aldol reaction. 2. Enantioselective synthesis of erythro-.beta.-hydroxy-.alpha.-amino acids. J. Am. Chem. Soc.1981, 103 (8), 2127–2129.
• Gage, J. R.; Evans, D. A. Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Org. Synth.1990, 68, 83.
• Ager, D. J.; Prakash, I.; Schaad, D. R. 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chem. Rev.1996, 96 (2), 835–876.
• Crimmins, M. T.; King, B. W. Asymmetric Aldol Additions with N-Acyl-4-alkyloxazolidin-2-ones and N-Acyl-4-alkyloxazolidine-2-thiones. In Organic Reactions; John Wiley & Sons, Inc.: 2004.
• Pu, L. Asymmetric Catalysis with 1,1'-Binaphthyl-Based Chiral Ligands. Chem. Rev.1998, 98 (7), 2405–2494.
• Corey, E. J.; Helal, C. J. Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful Tool for Asymmetric Synthesis. Angew. Chem. Int. Ed.1998, 37 (15), 1986–2012.
• Kanerva, L. T. Biocatalytic Synthesis of Enantiopure 2-Amino-1-phenylethanols. Adv. Synth.
• Shibasaki, M.; Kanai, M.; Funabashi, K. Asymmetric Catalysis with Heterobimetallic Compounds. Chem. Commun.2002, (18), 1989–1999.
• Myers, A. G.; Yang, B. H.; Chen, H.; McKinstry, L.; Kopecky, D. J.; Gleason, J. L. Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Alcohols, Aldehydes, and Ketones. J. Am. Chem. Soc.1997, 119 (28), 6496–6511.

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Application Note: Synthesis of Chiral Capsaicin Analogs via Amide Coupling with (R)-2-Amino-1-(4-chlorophenyl)ethanol

Abstract

This application note provides a comprehensive guide for the synthesis of novel, chiral capsaicin analogs utilizing (R)-2-Amino-1-(4-chlorophenyl)ethanol as a key building block. Capsaicin, the pungent principle in chili peppers, and its analogs are of significant interest due to their wide-ranging pharmacological activities, including analgesic, anti-inflammatory, and potential anti-cancer properties.[1][2][3] The introduction of a chiral chlorophenyl ethanol moiety in place of the traditional vanillylamine group offers a pathway to novel chemical entities with potentially unique structure-activity relationships (SAR) and therapeutic profiles. This document details the strategic approach, step-by-step protocols for amide bond formation, purification, and characterization of the target analogs. The methodologies are designed to be robust and reproducible for researchers in drug discovery and medicinal chemistry.

Introduction: The Rationale for Novel Capsaicin Analogs

Capsaicin exerts its biological effects primarily through the activation of the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-selective cation channel predominantly expressed in sensory neurons.[3][4][5] The structure of capsaicin can be divided into three key regions: the aromatic A-ring (vanillyl group), the amide B-region, and the hydrophobic C-tail.[1] Structure-activity relationship studies have demonstrated that modifications in all three regions can significantly impact the potency and selectivity of these compounds.[6][7]

The pungency of capsaicin, however, often limits its therapeutic application.[1] This has driven the search for non-pungent analogs that retain or enhance the desired pharmacological effects.[8] This application note focuses on the synthesis of a novel class of capsaicin analogs by replacing the vanillylamine head group with the chiral amino alcohol, (R)-2-Amino-1-(4-chlorophenyl)ethanol. The introduction of a chiral center and a halogenated aromatic ring is hypothesized to influence receptor binding, metabolic stability, and overall bioactivity. (R)-2-Amino-1-(4-chlorophenyl)ethanol is a versatile intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders.[9][10][11]

Synthetic Strategy: Amide Coupling

The core of the synthetic strategy involves the formation of an amide bond between the amine functionality of (R)-2-Amino-1-(4-chlorophenyl)ethanol and a suitable fatty acid or a fatty acid derivative, which constitutes the hydrophobic tail of the capsaicin analog. A common and effective method for this transformation is the use of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), often in the presence of an activating agent like N-hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt).[12] An alternative approach involves the conversion of the carboxylic acid to a more reactive acyl chloride, which can then be directly reacted with the amine.[13][14][15]

This application note will detail the synthesis of a representative analog, N-((R)-2-(4-chlorophenyl)-2-hydroxyethyl)-8-methylnon-6-enamide, using 8-methyl-non-6-enoic acid, the characteristic fatty acid tail of capsaicin.

Experimental Protocols

Materials and Instrumentation

Reagent/Instrument	Supplier/Model	Specifications
(R)-2-Amino-1-(4-chlorophenyl)ethanol	J&K Scientific	98% purity
8-Methyl-non-6-enoic acid	Commercially available or synthesized	>95% purity
Thionyl chloride (SOCl₂)	Sigma-Aldrich	Reagent grade
Triethylamine (TEA)	Fisher Scientific	>99%
Dichloromethane (DCM)	VWR	Anhydrous
Ethyl acetate (EtOAc)	VWR	ACS grade
Hexanes	VWR	ACS grade
Silica Gel	Sorbent Technologies	60 Å, 230-400 mesh
Rotary Evaporator	Heidolph
Magnetic Stirrer/Hotplate	IKA
NMR Spectrometer	Bruker	400 MHz
Mass Spectrometer	Agilent	LC-MS
HPLC System	Waters	Semi-preparative

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Thionyl chloride is highly corrosive and reacts violently with water; handle with extreme care.

Synthesis of 8-Methyl-non-6-enoyl chloride

This protocol outlines the conversion of the carboxylic acid to the more reactive acyl chloride.

• To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 8-methyl-non-6-enoic acid (1.0 g, 5.87 mmol).

• Under a nitrogen atmosphere, add thionyl chloride (1.0 mL, 13.7 mmol) dropwise at room temperature.[16]

• Heat the reaction mixture to 60 °C and stir for 2 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After completion, remove the excess thionyl chloride under reduced pressure using a rotary evaporator.[16] The resulting crude 8-methyl-non-6-enoyl chloride is a pale yellow oil and can be used in the next step without further purification.

Amide Coupling to Synthesize N-((R)-2-(4-chlorophenyl)-2-hydroxyethyl)-8-methylnon-6-enamide

This procedure describes the coupling of the acyl chloride with the chiral amine.

• In a 100 mL round-bottom flask, dissolve (R)-2-Amino-1-(4-chlorophenyl)ethanol (1.0 g, 5.82 mmol) and triethylamine (1.2 mL, 8.73 mmol) in 30 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude 8-methyl-non-6-enoyl chloride from the previous step in 10 mL of anhydrous DCM.

• Add the acyl chloride solution dropwise to the cooled amine solution over a period of 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent.

• Upon completion, quench the reaction by adding 20 mL of water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product as a viscous oil.

Purification and Characterization

The crude product can be purified by column chromatography on silica gel.[17][18]

• Prepare a silica gel column using a slurry of silica in hexanes.

• Load the crude product onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Collect the fractions containing the desired product (monitored by TLC).

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified N-((R)-2-(4-chlorophenyl)-2-hydroxyethyl)-8-methylnon-6-enamide as a white to off-white solid.

Expected Yield: 60-75%

Characterization Data (Hypothetical):

Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ 7.35-7.25 (m, 4H, Ar-H), 5.40-5.30 (m, 2H, -CH=CH-), 4.85 (dd, 1H, -CH(OH)-), 3.60-3.40 (m, 2H, -CH₂-NH-), 2.20 (t, 2H, -CO-CH₂-), 2.00-1.90 (m, 3H), 1.60-1.50 (m, 1H), 1.40-1.20 (m, 2H), 0.95 (d, 6H, -CH(CH₃)₂)
¹³C NMR (100 MHz, CDCl₃)	δ 173.5 (C=O), 141.0, 133.0, 128.5, 127.0 (Ar-C), 135.0, 125.0 (-CH=CH-), 72.0 (-CH(OH)-), 47.0 (-CH₂-NH-), 36.5, 32.0, 29.0, 25.5, 22.5
Mass Spec (ESI+)	m/z [M+H]⁺ calculated for C₁₈H₂₇ClNO₂: 324.17; found: 324.2
HPLC Purity	>98%

Workflow and Pathway Diagrams

Experimental Workflow

Caption: The overall synthetic scheme for the target capsaicin analog.

Discussion and Future Directions

The described protocol provides a reliable method for the synthesis of novel chiral capsaicin analogs. The use of the acyl chloride route is generally efficient for this type of amide bond formation. For substrates that may be sensitive to the conditions of acyl chloride formation, standard peptide coupling reagents like EDCI/HOBt or HATU can be employed as milder alternatives.

The successful synthesis of this analog opens the door for the creation of a library of related compounds. Future work could involve:

• Varying the Fatty Acid Tail: Utilizing a range of saturated and unsaturated fatty acids of different chain lengths to probe the SAR of the C-region.

• Modifying the Aromatic Ring: Exploring different substitutions on the phenyl ring of the amino alcohol to investigate electronic and steric effects on bioactivity.

• Stereochemical Investigations: Synthesizing the (S)-enantiomer of the analog to assess the role of stereochemistry in receptor interaction.

These synthesized analogs should be subjected to a battery of in vitro and in vivo assays to determine their activity at the TRPV1 receptor, their analgesic and anti-inflammatory properties, and their potential as novel therapeutic agents.

References

• Natural and Synthetic Capsaicin Analogues: A Comprehensive Review of Biological Effects and Synthetic Pathways. Bentham Science Publishers.

• Chemical and Pharmacological Aspects of Capsaicin. MDPI. Available from: [Link]

• Pharmacological activity of capsaicin: Mechanisms and controversies (Review). Spandidos Publications. Available from: [Link]

• Design and Synthesis of New Transient Receptor Potential Vanilloid Type-1 (TRPV1) Channel Modulators: Identification, Molecular Modeling Analysis, and Pharmacological Characterization of the N-(4-Hydroxy-3-methoxybenzyl)-4-(thiophen-2-yl)butanamide, a Small Molecule Endowed with Agonist TRPV1 Activity and Protective Effects against Oxidative Stress. ACS Publications. Available from: [Link]

• Design and Synthesis of New Transient Receptor Potential Vanilloid Type-1 (TRPV1) Channel Modulators: Identification, Molecular Modeling Analysis, and Pharmacological Characterization of the N-(4-Hydroxy-3-methoxybenzyl)-4-(thiophen-2-yl)butanamide, a Small Molecule Endowed with Agonist TRPV1 Activity and Protective Effects against Oxidative Stress. PubMed. Available from: [Link]

• Discovery of Nonpungent Transient Receptor Potential Vanilloid 1 (TRPV1) Agonist as Strong Topical Analgesic. PubMed. Available from: [Link]

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• The MS² spectra of capsaicin (a) and dihydrocapsaicin (b) using the DART source. ResearchGate. Available from: [Link]

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• Lipoic/Capsaicin-Related Amides: Synthesis and Biological Characterization of New TRPV1 Agonists Endowed with Protective Properties against Oxidative Stress. PMC. Available from: [Link]

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• Extraction and Purification of Capsaicin from Capsicum Oleoresin Using a Combination of Tunable Aqueous Polymer-Phase Impregnated Resin (TAPPIR) Extraction and Chromatography Technology. MDPI. Available from: [Link]

• Complex Regulation of TRPV1 by Vanilloids. NCBI Bookshelf. Available from: [Link]

• Synthesis and biological evaluation of capsaicin analogues as antioxidant and neuroprotective agents. RSC Publishing. Available from: [Link]

• Small Structural Changes in Chili-Derived Capsaicin Resulting in Nonivamide Analogs of Significantly Improved Cytotoxicity and Good Tumor/Non-Tumor Cell Selectivity. MDPI. Available from: [Link]

• Highly efficient synthesis of capsaicin analogues by condensation of vanillylamine and acyl chlorides in a biphase H2O/CHCl3 system. Semantic Scholar. Available from: [Link]

• Extraction, bioavailability, and bioefficacy of capsaicinoids. PMC. Available from: [Link]

• A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel. Frontiers. Available from: [Link]

• Anticancer Activity of Region B Capsaicin Analogs. Journal of Medicinal Chemistry. Available from: [Link]

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• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric. SciHorizon. Available from: [Link]

• Chemical Synthesis of Trans 8-Methyl-6-Nonenoyl-CoA and Functional Expression Unravel Capsaicin Synthase Activity Encoded by the Pun1 Locus. PMC. Available from: [Link]

• A Practical Method for Synthesizing Iptacopan. MDPI. Available from: [Link]

• Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin- 1-yl) Carbonate (NPTC) for N-Protection of L- Phenylalanine Ethyl Ester. Organic Syntheses. Available from: [Link]

• US20050085652A1 - Preparation and purification of synthetic capsaicin. Google Patents.

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Application Note: A Protocol for the Enantioselective Synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol via Biocatalytic Reductive Amination

Abstract

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a valuable chiral building block in the synthesis of various pharmaceutical agents. Its stereochemical purity is critical for the efficacy and safety of the final active pharmaceutical ingredient. This document provides a detailed protocol for the asymmetric synthesis of this chiral amino alcohol via a highly selective, one-pot biocatalytic reductive amination. The methodology leverages an engineered amine dehydrogenase (AmDH) to directly convert an α-hydroxy ketone precursor into the desired (R)-amino alcohol with high enantioselectivity and yield, offering a green and efficient alternative to traditional chemical methods.[1][2][3] This guide is intended for researchers, chemists, and professionals in the field of drug discovery and process development.

Introduction and Scientific Rationale

The synthesis of enantiomerically pure chiral amines and amino alcohols is a cornerstone of modern medicinal chemistry.[4][5] Reductive amination, which converts a carbonyl group to an amine through an intermediate imine, stands out as one of the most efficient methods for forming C-N bonds.[6][7] However, controlling the stereochemistry to produce a single enantiomer presents a significant challenge. Traditional methods often rely on stoichiometric chiral auxiliaries or expensive transition-metal catalysts, which can introduce metallic impurities and require harsh reaction conditions.[3]

Biocatalysis, particularly the use of engineered enzymes, has emerged as a powerful solution. Amine dehydrogenases (AmDHs) can catalyze the asymmetric reductive amination of ketones using ammonia as the amine source, demonstrating exceptional stereoselectivity under mild, aqueous conditions.[1][2][3] This protocol focuses on the application of a specifically engineered AmDH for the synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol from the readily available precursor, 2-hydroxy-1-(4-chlorophenyl)ethan-1-one. The enzymatic system is coupled with a cofactor regeneration system (e.g., using glucose dehydrogenase) to ensure catalytic efficiency and reduce the cost associated with the nicotinamide adenine dinucleotide (NADH) cofactor.[2][3]

Causality of Approach: The choice of a biocatalytic route is deliberate. AmDHs operate within a narrow substrate-binding pocket, which provides the steric environment necessary to direct the nucleophilic attack of the hydride from the NADH cofactor to one specific face of the imine intermediate. This inherent structural control is the basis for the reaction's high enantioselectivity (>99% enantiomeric excess), a level of precision that is often difficult to achieve with conventional chemical catalysts.[1]

Reaction Mechanism and Stereochemical Control

The overall transformation proceeds in a one-pot, three-step cascade catalyzed entirely within the enzymatic system.

• Imine Formation: The ketone substrate, 2-hydroxy-1-(4-chlorophenyl)ethan-1-one, reacts with ammonia (provided as an ammonium salt buffer) to form an imine intermediate. This step is typically reversible.

• Stereoselective Reduction: The NADH cofactor, held within the active site of the AmDH, delivers a hydride to the si-face of the imine's C=N bond. This stereo-controlled reduction establishes the (R)-chirality at the newly formed stereocenter.

• Cofactor Regeneration: The oxidized cofactor (NAD+) is continuously reduced back to NADH by a secondary enzyme, such as glucose dehydrogenase (GDH), which oxidizes a sacrificial substrate like glucose. This regeneration cycle is crucial for driving the reaction to completion with only a catalytic amount of the expensive NAD(H) cofactor.[2][3]

Caption: Figure 1: Biocatalytic Reductive Amination Mechanism

Experimental Protocol

This protocol is designed for a 1.0 mmol scale synthesis. All steps should be performed in a properly calibrated and clean environment.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
2-hydroxy-1-(4-chlorophenyl)ethan-1-one	>98% Purity	Sigma-Aldrich
Engineered Amine Dehydrogenase (AmDH)	Lyophilized Powder	Custom Synthesis
Glucose Dehydrogenase (GDH)	Lyophilized Powder	Sigma-Aldrich
β-Nicotinamide adenine dinucleotide (NAD+)	>98% Purity	Sigma-Aldrich
D-(+)-Glucose	Reagent Grade	VWR
Ammonium Chloride (NH₄Cl)	ACS Grade	Fisher
Ammonium Hydroxide (NH₄OH)	ACS Grade	Fisher
Ethyl Acetate (EtOAc)	HPLC Grade	VWR
Sodium Sulfate (Na₂SO₄), Anhydrous	ACS Grade	Fisher
Hydrochloric Acid (HCl), 2M in Diethyl Ether	Reagent Grade	Sigma-Aldrich
Equipment
50 mL Round-bottom flask
Magnetic stirrer and stir bar
pH meter
Temperature-controlled water bath or shaker
Separatory funnel
Rotary evaporator
Chiral HPLC system with a suitable column

Step-by-Step Procedure

• Buffer Preparation:

  • Prepare a 1.0 M ammonium chloride/ammonia buffer. In a 100 mL volumetric flask, dissolve 5.35 g of NH₄Cl in ~80 mL of deionized water.

  • Carefully adjust the pH to 8.5 by adding concentrated NH₄OH solution.

  • Bring the final volume to 100 mL with deionized water. The buffer should be prepared fresh.

• Reaction Setup:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 170.6 mg (1.0 mmol) of 2-hydroxy-1-(4-chlorophenyl)ethan-1-one.

  • Add 20 mL of the freshly prepared pH 8.5 ammonium buffer.

  • Add 270 mg (1.5 mmol, 1.5 eq) of D-(+)-glucose.

  • Add 7.0 mg (~1 mM) of NAD+.

  • Add 10 mg of lyophilized AmDH powder and 5 mg of lyophilized GDH powder.

  • Rationale: A slight excess of glucose is used to ensure the cofactor regeneration system does not become the limiting factor. The enzyme amounts are catalytic and may be optimized based on specific activity.

• Reaction Execution:

  • Seal the flask and place it in a temperature-controlled shaker or water bath set to 30 °C.

  • Stir the mixture at a moderate speed (e.g., 200 rpm) for 24 hours.

  • Self-Validation: Monitor the reaction progress by taking small aliquots (e.g., 50 µL) at time points (e.g., 2, 6, 12, 24 hours). Quench the aliquot with an equal volume of acetonitrile, centrifuge to precipitate the enzymes, and analyze the supernatant by HPLC or TLC to track the disappearance of the starting material.

• Work-up and Extraction:

  • After 24 hours, or upon confirmation of reaction completion, cool the mixture to room temperature.

  • Transfer the reaction mixture to a 125 mL separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Rationale: Ethyl acetate is an effective solvent for extracting the moderately polar amino alcohol product while leaving most of the salts and buffer components in the aqueous phase.

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification and Isolation:

  • The crude product is obtained as a white to off-white solid.

  • For higher purity, the crude material can be purified by column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH).

  • Alternatively, the product can be isolated as its hydrochloride salt for improved stability and handling. Dissolve the crude free base in a minimal amount of cold ethyl acetate and add a 2.0 M solution of HCl in diethyl ether dropwise until precipitation is complete.

  • Collect the solid precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride.[8]

Workflow and Data Presentation

Overall Synthesis Workflow

Caption: Figure 2: Experimental workflow for synthesis and purification.

Expected Results and Characterization

Parameter	Expected Outcome
Physical Form	White to off-white solid (as HCl salt)[8]
Yield	85-95% (isolated)
Enantiomeric Excess (ee)	>99% (R)-enantiomer, determined by Chiral HPLC
¹H NMR (400 MHz, D₂O)	δ 7.50 (d, J = 8.4 Hz, 2H), 7.45 (d, J = 8.4 Hz, 2H), 5.01 (dd, J = 8.0, 4.0 Hz, 1H), 4.35 (t, J = 6.0 Hz, 1H), 3.30-3.45 (m, 2H).
¹³C NMR (101 MHz, D₂O)	δ 138.5, 134.0, 129.5 (2C), 128.0 (2C), 71.5, 58.0, 47.5.
Mass Spec (ESI+)	m/z = 172.05 [M+H]⁺ for the free base (C₈H₁₀ClNO)

Safety Precautions

• General: Standard personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Reagents: 2-hydroxy-1-(4-chlorophenyl)ethan-1-one may be irritating. Avoid inhalation and contact with skin. Ammonium hydroxide is corrosive and has a pungent odor; handle only in a well-ventilated fume hood.

• Solvents: Ethyl acetate and diethyl ether are highly flammable. Ensure there are no ignition sources nearby during extraction and purification steps.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

References

• BenchChem (2025). Application Notes and Protocols for the Large-Scale Synthesis of Enantiomerically Pure (R)-4-Chlorophenylglycine. BenchChem.
• Huang, H. et al. (2017).
• ACS Omega (2025). Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization.
• ResearchGate (n.d.). Examples of asymmetric reductive aminations catalyzed by chiral transition metal complexes.
• Frontiers in Bioengineering and Biotechnology (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers Media.
• Google Patents (n.d.). Asymmetric reductive amination of ketones.
• Frontiers in Bioengineering and Biotechnology (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers Media.
• ChemRxiv (n.d.).
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• Chemistry Steps (2024).
• Wikipedia (n.d.).
• BenchChem (2025). Application Notes and Protocols for the Synthesis of (4-Chlorophenyl)(phenyl)
• MilliporeSigma (n.d.). (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride. MilliporeSigma.
• Sigma-Aldrich (n.d.).
• BenchChem (2025). Application Notes and Protocols for Reductive Amination of "2-Amino-1-(4-hydroxyphenyl)
• Sigma-Aldrich (n.d.). (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride. Sigma-Aldrich.

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Application Notes: Biocatalytic Production of Chiral Amino Alcohols from 4-Chloroacetophenone

Abstract

Chiral amino alcohols are high-value synthons, integral to the manufacturing of numerous active pharmaceutical ingredients (APIs).[1][2] This guide presents a comprehensive, two-stage methodology for the synthesis of chiral 1-(4-chlorophenyl)-2-aminoethanol from 4-chloroacetophenone. The first stage employs a highly stereoselective biocatalytic reduction of the prochiral ketone to the corresponding chiral alcohol, (S)- or (R)-1-(4-chlorophenyl)ethanol, using a ketoreductase (KRED). The second stage details a robust chemical pathway to convert the chiral alcohol into the target chiral amino alcohol with an inversion of stereochemistry. This protocol emphasizes practical, scalable steps, explains the rationale behind experimental choices, and provides methods for in-process monitoring and final product characterization.

Introduction: The Strategic Value of Biocatalysis

The synthesis of enantiomerically pure compounds is a cornerstone of modern drug development, as the stereochemistry of a molecule is often critical to its pharmacological activity and safety.[2] The target molecule, a derivative of 1-(4-chlorophenyl)ethanol, is a key chiral intermediate for several pharmaceuticals.[3][4]

Traditional chemical reductions of ketones often yield racemic mixtures, requiring costly and inefficient chiral resolution steps. In contrast, biocatalysis using enzymes like ketoreductases (KREDs) offers a direct, highly selective, and environmentally benign route to chiral alcohols.[5][6] KREDs, which are NAD(P)H-dependent oxidoreductases, catalyze the transfer of a hydride from a cofactor to one prochiral face of a ketone, producing a single enantiomer of the alcohol with high fidelity.[7][8] This enzymatic approach is characterized by exceptional enantioselectivity, mild reaction conditions, and reduced waste, making it a powerful tool for green chemistry.[6]

This application note details a complete workflow, beginning with the KRED-catalyzed asymmetric reduction of 4-chloroacetophenone and culminating in the synthesis of the corresponding chiral amino alcohol.

Overall Synthetic Workflow

The synthesis is designed as a two-part process. The first part is the biocatalytic engine, producing the chiral alcohol intermediate. The second part is a reliable chemical transformation to install the amino group.

Figure 1: High-level workflow for the synthesis of a chiral amino alcohol.

Part 1: Asymmetric Reduction of 4-Chloroacetophenone

This section focuses on the enzymatic reduction of the ketone substrate. The core of this process is the ketoreductase enzyme, which requires the cofactor NAD(P)H as a hydride source. Due to the high cost of the cofactor, an in-situ regeneration system is essential for a preparative-scale reaction. We will employ a substrate-coupled regeneration system using isopropanol, which is a simple and effective method.[7][9][10]

Principle of Biocatalytic Reduction with Cofactor Recycling

The KRED catalyzes the reduction of 4-chloroacetophenone to 1-(4-chlorophenyl)ethanol by donating a hydride from its bound NADPH cofactor. This oxidizes the cofactor to NADP+. To sustain the reaction, the NADP+ must be continuously reduced back to NADPH. In a substrate-coupled system, the same KRED enzyme catalyzes the oxidation of a sacrificial co-substrate, isopropanol, to acetone.[9][10] This second reaction consumes the NADP+ and regenerates the NADPH required for the primary reaction. The large excess of isopropanol drives the equilibrium towards product formation.

Figure 2: KRED reaction with substrate-coupled cofactor regeneration.

Materials & Reagents (Part 1)

Reagent/Material	Grade	Supplier	Notes
4-Chloroacetophenone	≥98%	Standard Supplier	Substrate
Ketoreductase (KRED)	Lyophilized Powder	e.g., Codexis, Evocatal	Select an (S)- or (R)-selective enzyme
NADP⁺ or NADPH	≥95%	Standard Supplier	Cofactor
Isopropanol (IPA)	Anhydrous	Standard Supplier	Co-substrate/Solvent
Potassium Phosphate Buffer	1.0 M Stock, pH 7.0	Lab Prepared
Ethyl Acetate	HPLC Grade	Standard Supplier	Extraction Solvent
Anhydrous MgSO₄	Reagent Grade	Standard Supplier	Drying Agent
Chiral HPLC Column	e.g., Chiralcel® OD	Daicel Corp.	For enantiomeric excess analysis[3]

Protocol 1: Preparative Scale Bioreduction

• Reaction Setup: In a temperature-controlled reaction vessel, add 80 mL of 100 mM potassium phosphate buffer (pH 7.0).

• Cofactor Addition: Add NADP⁺ to a final concentration of 0.5 mM.

• Enzyme Solubilization: Add 50-100 mg of the selected KRED lyophilized powder. Stir gently at room temperature (~25°C) until the enzyme is fully dissolved. Rationale: Ensuring the enzyme is fully solubilized is critical for reproducible activity.

• Co-substrate/Solvent Addition: Add 20 mL of isopropanol (final concentration 20% v/v).[9]

• Substrate Addition: Dissolve 1.0 g of 4-chloroacetophenone in the isopropanol/buffer mixture. This corresponds to a substrate loading of ~65 mM.

• Incubation: Seal the vessel and incubate the reaction at 30°C with gentle agitation (e.g., 150 rpm) for 24 hours.

• Reaction Monitoring: Periodically (e.g., at 4, 8, and 24 hours), withdraw a small aliquot (100 µL), extract with 500 µL of ethyl acetate, and analyze the organic phase by chiral HPLC (see Protocol 1.1) to monitor conversion and enantiomeric excess (e.e.).

Protocol 1.1: Work-up and Purification

• Quenching: Once the reaction reaches completion (>99% conversion), terminate it by adding an equal volume (100 mL) of ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to separate and collect the upper organic layer.[4]

• Back-Extraction: Extract the aqueous layer two more times with 50 mL of ethyl acetate.

• Drying and Concentration: Combine all organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil (1-(4-chlorophenyl)ethanol) is often of sufficient purity for the next step. If necessary, it can be purified by flash column chromatography on silica gel.

Protocol 1.2: Analytical Method - Chiral HPLC

The determination of enantiomeric excess is crucial for validating the success of the asymmetric reduction.[3]

• System: HPLC with UV detector

• Column: Chiralcel® OD (Cellulose tris(3,5-dimethylphenylcarbamate))[3]

• Mobile Phase: n-Hexane / 2-Propanol (97:3, v/v)[3]

• Flow Rate: 0.5 mL/min[3]

• Temperature: 25 °C[3]

• Detection: UV at 220 nm

• Expected Retention: (S)-enantiomer ~32 min, (R)-enantiomer ~36 min.[3] A high-resolution separation (Rs > 1.5) should be achieved.[3]

Part 2: Chemical Conversion to Chiral Amino Alcohol

This stage converts the chiral alcohol into the target amino alcohol. A reliable method involves a three-step sequence: activation of the hydroxyl group, nucleophilic substitution with an azide, and subsequent reduction to the amine. This pathway proceeds with a net inversion of stereochemistry at the chiral center.[11][12]

Principle of the Amination Sequence

• Tosylation: The alcohol's hydroxyl group is a poor leaving group. It is converted into a p-toluenesulfonate (tosylate) ester using p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine.[13][14] The tosylate is an excellent leaving group. This step proceeds with retention of configuration.

• Azide Substitution: The tosylate is displaced by sodium azide (NaN₃) in a classic SN2 reaction.[13] This nucleophilic substitution occurs with inversion of configuration at the stereocenter.[11][12]

• Reduction: The resulting chiral azide is reduced to the primary amine. A common and effective method is catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst.

Materials & Reagents (Part 2)

Reagent/Material	Grade	Supplier	Notes
(S)- or (R)-1-(4-chlorophenyl)ethanol	From Part 1	-	Starting Material
p-Toluenesulfonyl Chloride (TsCl)	≥98%	Standard Supplier	Activating Agent
Pyridine	Anhydrous	Standard Supplier	Base/Solvent
Dichloromethane (DCM)	Anhydrous	Standard Supplier	Solvent
Sodium Azide (NaN₃)	≥99%	Standard Supplier	Nucleophile
Dimethylformamide (DMF)	Anhydrous	Standard Supplier	Solvent
Palladium on Carbon (Pd/C)	10 wt. %	Standard Supplier	Catalyst
Methanol	Anhydrous	Standard Supplier	Solvent

Protocol 2: Synthesis of Chiral Amino Alcohol

Step A: Tosylation of the Chiral Alcohol [13][15]

• Setup: In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve the chiral alcohol (1.0 eq.) in anhydrous dichloromethane (10 volumes).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Base Addition: Slowly add anhydrous pyridine (1.5 eq.).

• Tosylation: Add p-toluenesulfonyl chloride (1.2 eq.) portion-wise, ensuring the temperature remains below 5 °C.

• Reaction: Stir the mixture at 0 °C for 4-6 hours. Monitor progress by TLC.

• Work-up: Quench the reaction by slowly adding cold water. Separate the organic layer, wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate. This is typically used directly in the next step without further purification.

Step B: Azide Substitution [13][16]

• Setup: Dissolve the crude tosylate (1.0 eq.) from the previous step in anhydrous DMF (10 volumes).

• Nucleophile Addition: Add sodium azide (1.5 eq.) to the solution.

• Reaction: Heat the mixture to 70 °C and stir for 4-6 hours. Monitor the disappearance of the tosylate by TLC.

• Work-up: Cool the reaction to room temperature and pour it into a beaker of ice water. Extract the aqueous mixture three times with diethyl ether.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to give the crude azide.

Step C: Reduction of the Azide to the Amine

• Setup: Dissolve the crude azide (1.0 eq.) in methanol (15 volumes) in a flask suitable for hydrogenation.

• Catalyst: Carefully add 10% Pd/C catalyst (approx. 5-10 mol %).

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Purge the system with nitrogen, then introduce hydrogen gas (via balloon or Parr shaker) and stir vigorously at room temperature for 12-24 hours.

• Work-up: Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude amino alcohol can be purified by crystallization or column chromatography to yield the final product.

Data Summary and Expected Results

Stage	Product	Expected Yield	Expected e.e.	Key Analytical Technique
Bioreduction	1-(4-chlorophenyl)ethanol	>95%	>99%	Chiral HPLC
Amination	1-(4-chlorophenyl)-2-aminoethanol	70-85% (over 3 steps)	>99% (with inversion)	Chiral HPLC (after derivatization)

Troubleshooting

• Low Conversion in Bioreduction:

  • Cause: Inactive enzyme or cofactor degradation.

  • Solution: Verify enzyme activity with a control substrate. Ensure fresh cofactor is used. Check pH of the buffer.

• Low Enantioselectivity:

  • Cause: Incorrect KRED chosen for the substrate, or presence of contaminating reductases in a whole-cell system.

  • Solution: Screen different KREDs. Using a purified enzyme can eliminate competing reactions.[17]

• Incomplete Tosylation:

  • Cause: Presence of water, impure reagents.

  • Solution: Use anhydrous solvents and fresh reagents. Ensure the alcohol is completely dry.

• Stalled Azide Reduction:

  • Cause: Inactive catalyst.

  • Solution: Use fresh Pd/C catalyst. Ensure the system is properly purged and under a positive pressure of hydrogen.

References

• A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)
• Alcohol dehydrogenases (ADH)/Ketone reductases (KRED). Wordpress.
• Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. (2025). Royal Society of Chemistry.
• Classification, Catalytic Mechanism and Application Research of Ketoreductases. (2026).
• Ketoreductases. (Patent).
• Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. (2022). Frontiers in Bioengineering and Biotechnology.
• KRED catalyzed carbonyl reduction via the oxidation of the NAD(P)H cofactor.
• Preparation of Chiral γ-Secondary Amino Alcohols via Ni-Catalyzed Asymmetric Reductive Coupling of 2-Aza-butadiene with Aldehydes. (2022). Organic Letters.
• Mitsunobu Reaction. Alfa Chemistry.
• Application of 1-(4-Chlorophenyl)
• discovery and synthesis of chiral amino alcohols. (2025). Benchchem.
• Mitsunobu Reaction. Organic Chemistry Portal.
• Ketoreductase polypeptides for the reduction of acetophenones. (Patent).
• Application of Ketoreductase in Asymmetric Synthesis of Pharmaceuticals and Bioactive Molecules: An Update (2018–2020).
• Application Notes and Protocols: Nucleophilic Substitution Reactions Using Tosyl Groups. (2025). Benchchem.
• Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates. (2017).
• Alcohols in Substitution Reactions with Tons of Practice Problems. (2022). Chemistry Steps.
• Practical examples of biocatalysis in industry. (2025). Comptes Rendus. Chimie.
• Alcohol to Tosylate using Tosyl Cl, base. Organic Synthesis.

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• 17. EP2198018B1 - Ketoreductase polypeptides for the reduction of acetophenones - Google Patents [patents.google.com]

Application Note: Derivatization of (R)-2-Amino-1-(4-chlorophenyl)ethanol for Drug Discovery

Abstract

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a valuable chiral building block in pharmaceutical research, possessing both a primary amine and a secondary alcohol, which serve as key handles for chemical modification. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic derivatization of this scaffold. It outlines the scientific rationale, provides detailed, step-by-step protocols for N-acylation and reductive amination, and describes methods for the structural and functional analysis of the resulting compound library. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these methods. This guide is designed to serve as a practical resource for accelerating the exploration of structure-activity relationships (SAR) and the discovery of novel therapeutic agents.

Introduction and Rationale for Derivatization

Chiral amino alcohols are privileged structural motifs found in a wide array of therapeutic agents.[1][2] The specific enantiomer, (R)-2-Amino-1-(4-chlorophenyl)ethanol, presents a synthetically accessible scaffold with two distinct, reactive functional groups: a nucleophilic primary amine and a secondary alcohol.[3] Derivatization of this core structure is a cornerstone of fragment-based ligand discovery (FBLD) and lead optimization campaigns in drug discovery.[1]

The primary goal of derivatization is to systematically modify the parent molecule to create a library of analogues with diverse physicochemical properties. This allows for a thorough investigation of the structure-activity relationship (SAR), which is critical for enhancing a compound's potency, selectivity, and pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME).[4] For instance, modifying the amine can alter a compound's basicity (pKa), hydrogen bonding capability, and metabolic stability, while modifications at the hydroxyl group can influence lipophilicity and interactions with biological targets.[5]

This guide focuses on two robust and widely applicable derivatization strategies targeting the primary amine: N-acylation and N-alkylation via reductive amination.

Derivatization Strategies and Workflow

The derivatization of (R)-2-Amino-1-(4-chlorophenyl)ethanol primarily targets the more nucleophilic primary amine. The secondary alcohol can also be modified, though this often requires prior protection of the amine to ensure selectivity.

Caption: Key derivatization sites on the core scaffold.

A typical workflow for generating and evaluating a library of derivatives is outlined below. This process is iterative, with analytical and biological data from one generation of compounds informing the design of the next.

Caption: Iterative workflow for derivative library synthesis and evaluation.

Experimental Protocols

The following protocols are designed to be robust and adaptable. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: N-Acylation with Acyl Chlorides

N-acylation is a fundamental reaction that forms a stable amide bond.[6] It is a reliable method for introducing a wide variety of substituents.[7] The use of a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial to neutralize the HCl byproduct generated during the reaction without competing with the primary amine.[6]

Materials:

• (R)-2-Amino-1-(4-chlorophenyl)ethanol

• Acyl chloride of choice (e.g., acetyl chloride, benzoyl chloride) (1.1 equivalents)

• Triethylamine (TEA) (1.5 equivalents)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: Dissolve (R)-2-Amino-1-(4-chlorophenyl)ethanol (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Base Addition: Add triethylamine (1.5 eq) to the solution.

• Cooling: Cool the flask to 0 °C in an ice bath. This is critical to control the exothermic reaction between the amine and the highly reactive acyl chloride.

• Acyl Chloride Addition: Slowly add the acyl chloride (1.1 eq) dropwise to the stirred solution over 10-15 minutes. A precipitate of triethylamine hydrochloride may form.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove excess acid) and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-acylated derivative.

Protocol 2: N-Alkylation via Reductive Amination

Reductive amination is a powerful method for forming C-N bonds and is one of the most widely used reactions in medicinal chemistry.[8] It proceeds in two stages: the initial formation of an imine (or iminium ion) between the amine and a carbonyl compound (aldehyde or ketone), followed by its immediate reduction to the more stable amine.[9][10] Sodium triacetoxyborohydride (STAB) is a preferred reducing agent as it is mild, selective for imines over carbonyls, and does not require acidic conditions that could promote side reactions.[9]

Materials:

• (R)-2-Amino-1-(4-chlorophenyl)ethanol

• Aldehyde or ketone of choice (1.0-1.2 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF), anhydrous

• Acetic acid (optional, catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask, combine (R)-2-Amino-1-(4-chlorophenyl)ethanol (1.0 eq) and the chosen aldehyde or ketone (1.0-1.2 eq) in anhydrous DCE (approx. 0.1 M).

• Catalyst (Optional): For less reactive ketones, a catalytic amount of acetic acid (0.1 eq) can be added to facilitate imine formation.

• Stirring: Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (1.5 eq) to the mixture in one portion. Caution: STAB reacts with moisture; handle it quickly in an inert atmosphere if possible. The reaction is typically stirred at room temperature.

• Reaction: Stir the reaction for 2-24 hours. Monitor progress by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or ethyl acetate (2-3 times).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the organic phase under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to yield the pure N-alkylated derivative.

Structural and Functional Analysis of Derivatives

The unambiguous characterization of newly synthesized derivatives is essential.[11] A combination of analytical techniques is required to confirm the structure, purity, and properties of each compound in the library.[12]

Analytical Techniques:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the workhorse technique for initial analysis.[13] It provides rapid confirmation of the product's molecular weight and an initial assessment of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for definitive structure elucidation.[14] They provide detailed information about the molecular framework and confirm that the derivatization occurred at the intended position.

• High-Performance Liquid Chromatography (HPLC): Used for determining the purity of the final compounds.[15] Chiral HPLC methods can be developed to confirm that the stereochemical integrity of the chiral center was maintained during the reaction.[16]

Data Presentation: Systematically organizing the analytical data is crucial for efficient SAR analysis.

Derivative ID	Structure Modification (R-group)	Reaction Type	MW ( g/mol )	Purity (HPLC %)	¹H NMR (Diagnostic Peak, ppm)
Parent	-H	-	171.62	>99%	2.95 (dd, 1H), 3.10 (dd, 1H)
AN-001	-C(O)CH₃	N-Acylation	213.66	98.7%	~1.9 (s, 3H, new acetyl CH₃)
AN-002	-C(O)Ph	N-Acylation	275.74	99.1%	~7.4-7.8 (m, 5H, new Ph)
RA-001	-CH₂CH₂Ph	Red. Amination	275.79	97.5%	~2.7-2.9 (m, 4H, new phenethyl)
RA-002	-CH(CH₃)₂	Red. Amination	213.71	98.2%	~1.0 (d, 6H, new isopropyl)

Conclusion

The derivatization of (R)-2-Amino-1-(4-chlorophenyl)ethanol via N-acylation and reductive amination represents a highly effective strategy for generating chemical libraries for drug discovery. The protocols detailed in this note are robust, scalable, and provide a solid foundation for exploring the SAR of this important chiral scaffold. Careful execution of these synthetic methods, coupled with rigorous analytical characterization, will empower research teams to efficiently identify and optimize novel lead compounds for a variety of therapeutic targets.

References

• Benchchem. Application Notes and Protocol: N-acylation of Primary Amines with 4-Bromobutyryl Chloride.
• Lebraud, H., et al. (2016). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments.

• Wang, L., et al. (2019). Design, synthesis, and structure-activity relationship studies of l-amino alcohol derivatives as broad-spectrum antifungal agents. European Journal of Medicinal Chemistry. [Link]

• Benchchem. Discovery and Synthesis of Chiral Amino Alcohols.

• Tóth, F., et al. (2024). Synthesis and Study of the Structure–Activity Relationship of Antiproliferative N-Substituted Isosteviol-Based 1,3-Aminoalcohols. Molecules. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Devi, N., & Saikia, P. (2009). Mild and Useful Method for N-Acylation of Amines. Synthetic Communications. [Link]

• MDPI. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. [Link]

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]

• Pathak, M., et al. (2015). Synthesis of primary amines by one-pot reductive amination of aldehydes. Der Pharma Chemica. [Link]

• Lomant, A. J., & Fairbanks, A. J. (2007). Selective Acylation of Primary Amines in Peptides and Proteins. Bioconjugate Chemistry. [Link]

• Benaglia, M., et al. (2013). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. Mild and Useful Method for N-Acylation of Amines. [Link]

• Wang, X., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Taylor & Francis Online. Aminoalcohol – Knowledge and References. [Link]

• McLean, D., et al. (2019). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Benchchem. Application Note: Chiral HPLC Analysis of (r)-2-Amino-2-(4-chlorophenyl)

• MicroCombiChem GmbH. Structure Elucidation, NMR, HPLC-MS Analytics. [Link]

• U.S. Pharmacopeia. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• ResearchGate. Structures of different bioactive amino alcohol derivatives of alkylphosphonates. [Link]

• Godejohann, M. (2022). NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. Molecules. [Link]

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• 3. Amino Alcohols | SCBT - Santa Cruz Biotechnology [scbt.com]
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Synthesis of imidazole-based antifungal agents using amino alcohol intermediates

Application Note: Optimized Synthesis of Imidazole Antifungals via -Heteroaryl Amino Alcohol Intermediates

Abstract & Introduction

The synthesis of imidazole-based antifungal agents (e.g., miconazole, econazole, and novel derivatives) relies heavily on the construction of a core ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-heteroaryl amino alcohol scaffold. This structural motif is critical for biological activity, serving as the linker that positions the imidazole ring to coordinate with the heme iron of the fungal enzyme Lanosterol 14 -demethylase (CYP51) .

This application note details a high-yield, scalable protocol for synthesizing these bioactive amino alcohol intermediates and their subsequent conversion into ether-based antifungal agents. We address common synthetic challenges—specifically the control of the reduction step to prevent racemization and the optimization of

-alkylation to minimize regioisomeric byproducts.

Mechanism of Action (MOA)

Imidazole antifungals function by inhibiting the cytochrome P450-dependent enzyme CYP51. This inhibition blocks the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane.[1][2] The depletion of ergosterol and the concurrent accumulation of toxic 14

-methylsterols lead to membrane permeability changes and cell death.[1][2]

Figure 1: Mechanism of Action. Imidazoles bind to the heme moiety of CYP51, arresting ergosterol biosynthesis.

Chemical Strategy: The Amino Alcohol Scaffold

The synthesis centers on the formation of a

-hydroxy imidazole (the amino alcohol). The general pathway involves:

• -Alkylation: Reaction of an -haloketone with imidazole.

• Reduction: Conversion of the ketone to the secondary alcohol (the key amino alcohol intermediate).

• Functionalization:

  -Alkylation to the final ether derivative.

Synthetic Workflow Diagram

Figure 2: Synthetic pathway from phenacyl bromide precursors to the final imidazole ether.

Detailed Experimental Protocols

Phase 1: Synthesis of the -Imidazolyl Ketone

This step attaches the imidazole ring to the phenacyl backbone.

Reagents:

• 2-Bromo-1-(2,4-dichlorophenyl)ethanone (1.0 eq)

• Imidazole (3.0 eq)

• Solvent: Methanol (MeOH) or DMF

• Temperature: 0°C to Room Temperature (RT)

Protocol:

• Dissolve 2-bromo-1-(2,4-dichlorophenyl)ethanone (10 g, 37.3 mmol) in 50 mL of anhydrous MeOH.

• In a separate flask, dissolve Imidazole (7.6 g, 111.9 mmol) in 30 mL MeOH.

  • Expert Insight: Using excess imidazole acts as both the nucleophile and the base to scavenge the HBr generated. This avoids using stronger inorganic bases that might degrade the phenacyl halide.

• Add the imidazole solution dropwise to the phenacyl bromide solution at 0°C over 30 minutes.

• Allow the mixture to warm to RT and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 1:1).

• Workup: Remove solvent under reduced pressure. Resuspend the residue in water (100 mL) and extract with Dichloromethane (DCM, 3 x 50 mL).

• Wash organic layer with brine, dry over anhydrous

  , and concentrate.

• Purification: Recrystallize from diethyl ether/hexane to yield the ketone intermediate.

Phase 2: Reduction to the -Heteroaryl Amino Alcohol (Key Step)

This step establishes the chiral center. While

yields a racemate, it is the standard method for generating the core scaffold.

Reagents:

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Imidazolyl Ketone (from Phase 1)

• Sodium Borohydride (

  ) (1.5 eq)

• Solvent: Methanol

Protocol:

• Dissolve the ketone (5 g) in 40 mL MeOH and cool to 0°C.

• Add

  (1.1 g) portion-wise over 15 minutes.

  • Safety Note: Hydrogen gas evolution will occur. Ensure proper venting.

• Stir at 0°C for 1 hour, then warm to RT for 2 hours.

• Quenching: Carefully add saturated aqueous

  (20 mL) to quench excess hydride.

• Isolation: Evaporate MeOH. Extract the aqueous residue with EtOAc.[3][4]

• Result: The product is 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol . This is the critical amino alcohol intermediate.

Data Validation (Self-Check):

• IR Spectroscopy: Look for the disappearance of the Carbonyl peak (~1690 cm⁻¹) and the appearance of a broad Hydroxyl stretch (~3200-3400 cm⁻¹).

Phase 3: Etherification to Final API

The amino alcohol is converted to an ether (e.g., Miconazole) via Williamson ether synthesis.

Protocol:

• Dissolve the amino alcohol (2.0 g) in anhydrous THF (20 mL).

• Add Sodium Hydride (NaH, 60% dispersion, 1.2 eq) at 0°C under Nitrogen. Stir for 30 mins to form the alkoxide.

  • Critical Control: Ensure the amino alcohol is fully deprotonated before adding the halide to prevent side reactions.

• Add 2,4-dichlorobenzyl chloride (1.1 eq) dropwise.

• Reflux for 6–12 hours.

• Workup: Quench with ice water, extract with EtOAc, and purify via column chromatography (DCM:MeOH 95:5).

Analytical Validation & Data Summary

Physicochemical Characterization

To ensure the integrity of the amino alcohol intermediate, compare the spectral data against the following expected parameters.

Parameter	Expected Signal (Amino Alcohol Intermediate)	Interpretation
NMR (DMSO- )	4.8–5.2 ppm (m, 1H)	Chiral CH-OH proton
NMR (DMSO- )	5.8 ppm (d, 1H, exchangeable)	Hydroxyl (-OH) proton
NMR (DMSO- )	3.9–4.2 ppm (dd, 2H)	adjacent to Imidazole
HPLC Purity	> 98.0% (AUC)	Required for biological assays
Chiral HPLC	Chiralcel OD-H or AD-H column	Separation of (R)/(S) enantiomers

Biological Evaluation (MIC Assay)

The synthesized amino alcohol and final ether should be tested for Minimum Inhibitory Concentration (MIC) against Candida albicans.

• Standard Control: Fluconazole or Miconazole.

• Target MIC: < 1.0

  g/mL for the final ether; the amino alcohol intermediate typically shows weaker activity (> 10 g/mL), confirming the necessity of the lipophilic ether tail.

References

• Mechanism of Action

  • Whaley, S. G., et al. (2017). "Azole Antifungal Resistance in Candida albicans and Emerging Non-albicans Candida Species." Frontiers in Microbiology. Link

• Synthetic Protocol (Miconazole/Econazole)

  • Godefroi, E. F., et al. (1969). "Preparation and antiparasitic activity of dl-1-phenethylimidazole derivatives." Journal of Medicinal Chemistry, 12(5), 784-791. Link

  • Note: This is the foundational paper for the imidazole-ethanol route.

• Modern Asymmetric Synthesis (Biocatalysis)

  • Fang, J., et al. (2023).[5] "A Three-Step Chemoenzymatic Cascade Synthesis of Miconazole Analogues Based on the Asymmetric Synthesis of

    -Heteroaryl Amino Alcohols via Ketoreductases." Organic Letters. Link

• Structure-Activity Relationships (SAR)

  • Zhao, J., et al. (2019).[6] "Design, synthesis, and structure-activity relationship studies of L-amino alcohol derivatives as broad-spectrum antifungal agents." European Journal of Medicinal Chemistry. Link

Sources

• 1. What are Ergosterol biosynthesis inhibitors and how do they work? [synapse.patsnap.com]
• 2. Mechanisms of action in antifungal drugs | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.org.mx [scielo.org.mx]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis, and structure-activity relationship studies of l-amino alcohol derivatives as broad-spectrum antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing racemization of (R)-2-Amino-1-(4-chlorophenyl)ethanol during workup

A Guide to Preventing Racemization During Experimental Workup

Introduction: The Challenge of Stereochemical Integrity

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a valuable chiral intermediate in the synthesis of various pharmaceutical agents.[1] Its efficacy is intrinsically linked to its specific stereoconfiguration. However, the presence of both an amino group and a benzylic alcohol introduces a susceptibility to racemization, particularly under common workup conditions. Loss of enantiomeric purity can significantly impact the biological activity and safety profile of the final active pharmaceutical ingredient (API). This guide will delve into the mechanisms of racemization for this class of compounds and provide actionable strategies to mitigate this risk.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the workup of (R)-2-Amino-1-(4-chlorophenyl)ethanol that can lead to racemization.

Q1: I've noticed a decrease in the enantiomeric excess (ee) of my (R)-2-Amino-1-(4-chlorophenyl)ethanol after aqueous workup and extraction. What is the likely cause?

A1: The most probable cause is exposure to non-optimal pH conditions during your aqueous workup. Both strongly acidic and strongly basic conditions can catalyze racemization in amino alcohols.

• Under Basic Conditions: The primary mechanism involves the deprotonation of the benzylic alcohol, which is adjacent to the stereocenter. The resulting alkoxide can facilitate a reversible retro-Henry (or retro-aldol-type) reaction, leading to a transient achiral intermediate that can then re-protonate to form a racemic mixture. Studies on amino acids have demonstrated that increasing pH, particularly above 9, significantly accelerates racemization rates.[2][3] While the specific pKa of the benzylic proton in your molecule will influence the exact pH at which this becomes problematic, it is a critical factor to control.

• Under Acidic Conditions: While less common for this specific structure, strongly acidic conditions can protonate the amino group, and in some cases, the hydroxyl group. This can potentially lead to the formation of a stabilized carbocation at the benzylic position upon loss of water, which would be planar and achiral. Subsequent reaction with water would result in a racemic mixture of the alcohol.

Troubleshooting Workflow for pH-Induced Racemization:

Caption: Troubleshooting workflow for pH-induced racemization.

Q2: Can the choice of solvent during extraction and purification impact the stereochemical stability of my compound?

A2: Yes, the solvent system can play a significant role.

• Protic vs. Aprotic Solvents: Protic solvents (e.g., alcohols, water) can participate in hydrogen bonding with both the amino and hydroxyl groups. This can, in some instances, stabilize intermediates that lead to racemization. While aqueous solutions are often unavoidable during workup, minimizing contact time is advisable. When possible, use aprotic solvents like ethyl acetate, dichloromethane (DCM), or methyl tert-butyl ether (MTBE) for extraction.

• Solvent Polarity: The polarity of the solvent can influence the conformation of the molecule and the transition states involved in racemization pathways. While there isn't a universal rule, it's a parameter to consider if you've controlled for pH and temperature and still observe racemization.

Q3: I am using column chromatography for purification. Are there any precautions I should take?

A3: Column chromatography, particularly on silica gel, can be a source of racemization.

• Acidity of Silica Gel: Standard silica gel is inherently acidic and can promote racemization through the mechanisms described in Q1.

• Minimizing Contact Time: The longer the compound remains on the column, the greater the risk of racemization.

• Deactivating the Stationary Phase: To mitigate the acidity of silica gel, it can be pre-treated with a base. A common method is to slurry the silica gel in the eluent containing a small amount of a volatile amine, such as triethylamine (typically 0.1-1% v/v). This neutralizes the acidic sites on the silica surface.

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or a polymer-based support, if racemization on silica is a persistent issue.

Q4: Does temperature play a role in the racemization of (R)-2-Amino-1-(4-chlorophenyl)ethanol?

A4: Absolutely. Racemization is a chemical process with an activation energy barrier. Increasing the temperature provides more energy to overcome this barrier, thus accelerating the rate of racemization.

• General Guideline: Perform all workup steps, including extractions, washes, and solvent removal (rotary evaporation), at or below room temperature whenever feasible.

• Heat-Sensitive Steps: Be particularly cautious during solvent evaporation. Use a water bath with controlled temperature and efficient vacuum to remove the solvent quickly at a lower temperature. Avoid heating the flask on a heating mantle to dryness.

Recommended Workup Protocol to Preserve Enantiomeric Purity

This protocol is designed to minimize the risk of racemization during the isolation and purification of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

I. Quenching and Initial Extraction

• Cool the Reaction Mixture: Before quenching, cool the reaction mixture to 0-5 °C in an ice bath.

• Neutral Quench: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a mildly acidic to neutral pH environment. Avoid strong acids or bases.

• pH Monitoring: Monitor the pH of the aqueous layer and adjust to a range of 7.0-7.5 using a dilute solution of sodium bicarbonate (NaHCO₃) or dilute hydrochloric acid (HCl) if necessary.

• Extraction: Extract the product with a suitable aprotic solvent (e.g., ethyl acetate or DCM). Perform the extraction multiple times (e.g., 3x) to ensure complete recovery.

II. Washing and Drying

• Brine Wash: Combine the organic extracts and wash with a saturated aqueous solution of sodium chloride (brine). This helps to remove residual water and some water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent.

III. Solvent Removal and Purification

• Concentration: Concentrate the organic solution under reduced pressure using a rotary evaporator. Ensure the water bath temperature does not exceed 30-40 °C.

• Chromatography (if necessary):

  • Stationary Phase Preparation: If column chromatography is required, prepare a slurry of silica gel in the chosen eluent containing 0.5% triethylamine.

  • Elution: Perform the chromatography efficiently to minimize the time the compound spends on the column.

  • Solvent System: A common eluent system is a gradient of ethyl acetate in hexanes or DCM/methanol.

IV. Final Product Handling

• Storage: The final product, often as a hydrochloride salt, should be stored in a cool, dry place.[4][5][6] The salt form is generally more stable than the free base.

Summary of Key Parameters to Control

Parameter	Recommended Range/Condition	Rationale for Preventing Racemization
pH	6.5 - 8.0	Avoids acid-catalyzed (carbocation) and base-catalyzed (enolate/alkoxide) racemization pathways.[2][3]
Temperature	≤ Room Temperature (ideally 0-25 °C)	Reduces the kinetic rate of racemization.
Solvents	Aprotic (e.g., Ethyl Acetate, DCM)	Minimizes solvent-mediated proton transfer that can facilitate racemization.
Chromatography	Deactivated Silica (e.g., with Et₃N) or Neutral Alumina	Neutralizes acidic sites on the stationary phase that can catalyze racemization.
Contact Time	Minimize	Reduces the duration of exposure to potentially destabilizing conditions (e.g., on silica gel).

Mechanistic Insight: The Racemization Pathway

Understanding the mechanism is key to prevention. The primary pathway for racemization in 1,2-amino alcohols under basic conditions involves the formation of a resonance-stabilized intermediate.

Caption: Base-catalyzed racemization mechanism. (Note: Image placeholders are used. A real implementation would require actual chemical structure images.)

This reversible process, facilitated by a base, allows the stereocenter to invert, leading to the formation of the (S)-enantiomer and ultimately a racemic mixture.

By carefully controlling the workup conditions as outlined in this guide, researchers can confidently preserve the stereochemical integrity of (R)-2-Amino-1-(4-chlorophenyl)ethanol, ensuring the quality and reliability of their experimental outcomes.

References

• ResearchGate. (2025). Racemization of chiral amino alcohols: Catalyst selection and characterization | Request PDF. Available at: [Link]

• Northern Arizona University. (2011). Effects of basic pH on amino acid racemization and leaching in freshwater mollusk shell. Available at: [Link]

• MDPI. (2021). Characterization of an Immobilized Amino Acid Racemase for Potential Application in Enantioselective Chromatographic Resolution Processes. Available at: [Link]

• Royal Society of Chemistry. (n.d.). High yield synthesis of enantiopure 1,2-amino alcohols from l- phenylalanine via linear and divergent enzymatic cascades. Available at: [Link]

• PMC. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. Available at: [Link]

• PMC. (n.d.). Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization. Available at: [Link]

• PMC. (2021). Enantioselective extraction of unprotected amino acids coupled with racemization. Available at: [Link]

• Wiley Online Library. (2023). Chemoenzymatic Synthesis of Enantiopure Amino Alcohols from Simple Methyl Ketones. Available at: [Link]

• Encyclopedia.pub. (2021). Stereoselective Synthesis of Chiral Molecules. Available at: [Link]

• RWTH Publications. (n.d.). Novel Enantiopure β-Amino Alcohols and β-Amino Thiols in Asymmetric Catalysis. Available at: [Link]

• Utrecht University Repository. (n.d.). Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. Available at: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

• ACS Publications. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. Available at: [Link]

• Royal Society of Chemistry. (2019). Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Available at: [Link]

• American Chemical Society. (2001). Amino Acid Racemization. Available at: [Link]

• Chem-Impex. (n.d.). 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride. Available at: [Link]

• St. Paul's Cathedral Mission College. (n.d.). STEREOCHEMISTRY II SEM-1, CC-1B PART-12, PPT-12 Part-12: Resolution CONTENTS • Resolution of Racemic Modifications. Available at: [Link]

• ResearchGate. (n.d.). Effect of basic pH on amino acid racemization and leaching in freshwater mollusk shell | Request PDF. Available at: [Link]

• Wikipedia. (n.d.). Chiral resolution. Available at: [Link]

• PMC. (n.d.). Strategies for chiral separation: from racemate to enantiomer. Available at: [Link]

• SciSpace. (n.d.). Processes to separate enantiomers. Available at: [Link]

• ResearchGate. (n.d.). Chiral separation of Amines and Amino-alcohols by Fractional Reactive Extraction | Request PDF. Available at: [Link]

• PMC. (n.d.). Hydrogen‐Borrowing Alkylation of 1,2‐Amino Alcohols in the Synthesis of Enantioenriched γ‐Aminobutyric Acids. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. Available at: [Link]

• PMC. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Available at: [Link]

• PMC. (2025). Formation of Racemic Phases of Amino Acids by Liquid-Assisted Resonant Acoustic Mixing Monitored by Solid-State NMR Spectroscopy. Available at: [Link]

• Sciencemadness.org. (n.d.). Method for the Racemization of Optically Active Amino Acids. Available at: [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available at: [Link]

• PubMed. (2007). Chiral separation of amino-alcohols using extractant impregnated resins. Available at: [Link]

Sources

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• 2. experts.nau.edu [experts.nau.edu]
• 3. researchgate.net [researchgate.net]
• 4. (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride | 1391448-75-1 [sigmaaldrich.com]
• 5. chemscene.com [chemscene.com]
• 6. (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride | 1391448-75-1 [sigmaaldrich.com]

Purification methods for (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride salt

Technical Support Center: Purification of (R)-2-Amino-1-(4-chlorophenyl)ethanol Hydrochloride

Executive Summary

Compound: (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride CAS No: 12433515-00-0 (HCl salt); 6314-53-0 (Racemic free base) Chemical Class:

-Amino Alcohol / Phenylethanolamine derivative Primary Application: Chiral intermediate for -adrenergic receptor agonists (e.g., Mirabegron analogs).[1]

This technical guide addresses the purification, resolution, and troubleshooting of (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride. It is designed for researchers requiring high enantiomeric excess (>99% ee) and chemical purity (>98%).

Part 1: Purification & Recrystallization Protocols

Q1: What is the optimal method to recrystallize the crude hydrochloride salt?

Recommendation: The hydrochloride salt of 2-amino-1-(4-chlorophenyl)ethanol is highly soluble in water and methanol but has limited solubility in cold ethanol and is insoluble in non-polar solvents (hexane, ether). The most robust method is recrystallization from anhydrous ethanol or an Ethanol/Isopropanol system.

Protocol: Ethanol Recrystallization

• Dissolution: Suspend the crude solid (10 g) in absolute ethanol (50–60 mL) .

• Heating: Heat the mixture to reflux (approx. 78°C) with magnetic stirring. If the solid does not completely dissolve, add small aliquots of methanol (1–2 mL) dropwise until a clear solution is obtained.[2] Avoid water if possible to maximize yield.

• Filtration (Hot): If insoluble particulates (silica, inorganic salts) remain, perform a hot filtration through a pre-warmed glass frit or Celite pad.

• Crystallization: Remove the heat source and allow the solution to cool slowly to room temperature (20–25°C) over 2 hours.

  • Critical Step: If no crystals form at RT, seed the solution with a pure crystal of the target compound.

• Finishing: Cool the flask in an ice bath (0–4°C) for 1 hour to complete precipitation.

• Isolation: Filter the white crystalline solid under vacuum. Wash the cake with cold diethyl ether or cold isopropanol (2 x 10 mL) to remove residual mother liquor.

• Drying: Dry in a vacuum oven at 40°C for 6 hours.

Solubility Profile (Representative Data)

Solvent	Solubility (Hot, ~70°C)	Solubility (Cold, 4°C)	Suitability
Water	Very High	High	Poor (Yield loss)
Methanol	High	Moderate	Good (Co-solvent)
Ethanol	High	Low	Excellent
Isopropanol	Moderate	Very Low	Good (Anti-solvent)
Ethyl Acetate	Low	Insoluble	Anti-solvent

Part 2: Chiral Resolution (From Racemate)

Q2: I have the racemic free base. How do I isolate the (R)-enantiomer?

Recommendation: If you are starting with racemic 2-amino-1-(4-chlorophenyl)ethanol, direct recrystallization will not separate enantiomers. You must perform a Classical Resolution using a chiral acid.[3] Literature and patent data indicate that Tartaric Acid is the preferred resolving agent for this class of phenyl-amino alcohols [1, 2].

Protocol: Resolution with D-(-)-Tartaric Acid Note: The specific tartaric acid isomer (D vs L) must be screened. Patent literature suggests D-tartaric acid often crystallizes the (R)-amine salt, but this relationship can vary based on solvent.

• Salt Formation:

  • Dissolve racemic free base (1.0 eq) in Methanol (10 volumes) .

  • In a separate flask, dissolve D-(-)-Tartaric acid (1.0 eq) in warm Methanol.

  • Combine the solutions at 50°C.

• Crystallization:

  • Allow the mixture to cool slowly. The less soluble diastereomeric salt (e.g., (R)-Amine

    D-Tartrate) will crystallize out.

  • Filter the solid.[2][3][4]

• Enrichment:

  • Check the optical rotation or chiral HPLC of the solid.

  • If ee is <98%, recrystallize the tartrate salt again from Methanol/Water (9:1) .

• Free Basing & HCl Salt Formation:

  • Suspend the purified tartrate salt in water.

  • Basify with 2M NaOH to pH >12 and extract with Ethyl Acetate .

  • Dry the organic layer (

    ), filter, and treat with HCl in Dioxane/Ether to precipitate the purified (R)-HCl salt.

Part 3: Troubleshooting Guide

Q3: My product is "oiling out" instead of crystallizing. How do I fix this?

Root Cause: Oiling out occurs when the compound separates as a liquid phase before crystallizing, often due to impurities lowering the melting point or cooling too rapidly.

Corrective Actions:

• Re-heat and Seed: Re-dissolve the oil by heating. Add a seed crystal at a temperature just below the cloud point.

• Slow Down Cooling: Wrap the flask in a towel or place it in a warm water bath to cool very slowly.

• Change Solvent System: Switch to Isopropanol/Ethyl Acetate . The lower solubility in Ethyl Acetate can force a cleaner precipitation.

  • Protocol: Dissolve in minimum hot Isopropanol. Add hot Ethyl Acetate dropwise until cloudy. Add 1 drop Isopropanol to clear. Cool slowly.

Q4: How do I differentiate between the regioisomers (1-hydroxy vs. 2-hydroxy)?

Technical Insight: Confusion often arises between:

• Target: 2-Amino-1-(4-chlorophenyl)ethanol (Benzylic alcohol, primary amine at C2).

• Isomer: 2-Amino-2-(4-chlorophenyl)ethanol (Benzylic amine, primary alcohol at C1).

Verification Method:

• 1H NMR: Look for the benzylic proton (CH-OH).

  • Target (1-OH): The benzylic proton appears as a doublet of doublets (or broad multiplet) around 4.6–4.8 ppm (depending on solvent) coupled to the CH2-N protons.

  • Isomer (2-OH): The benzylic proton is attached to the nitrogen-bearing carbon (CH-NH2), typically shifting it upfield slightly, while the CH2-OH protons appear as a distinct multiplet.

• Fragmentation (MS): The target (1-OH) typically shows a fragment loss of

  (M-30).

Part 4: Process Visualization

Workflow: Purification & Resolution Logic

Caption: Decision tree for processing (R)-2-Amino-1-(4-chlorophenyl)ethanol, distinguishing between chiral resolution and standard salt purification.

References

• European Patent Office. (1999). Processes for producing optically active 2-amino-1-phenylethanol derivatives. EP 0924193 A1. Retrieved from .

• BenchChem. (2025).[2][3][4] Application Notes and Protocols for the Chiral Resolution of 2-Amino-4-phenylhexan-1-ol Enantiomers. (General protocol adapted for phenyl-amino alcohols). Retrieved from .

• Sigma-Aldrich. (n.d.). Product Specification: (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride. Retrieved from .

• Chem-Impex. (n.d.). 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride Solubility Data. Retrieved from .

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Solubility of (R)-2-Amino-1-(4-chlorophenyl)ethanol in Non-Polar Solvents

Prepared by the Office of Senior Application Scientists

This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of (R)-2-Amino-1-(4-chlorophenyl)ethanol in non-polar solvent systems. Our goal is to provide a structured, scientifically-grounded framework for diagnosing and resolving these common yet critical experimental hurdles.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses the most frequent issues observed in the field. We follow a logical progression from problem identification to advanced solutions.

Q1: Why is my (R)-2-Amino-1-(4-chlorophenyl)ethanol not dissolving in solvents like hexane, toluene, or diethyl ether?

Answer: The primary reason lies in the fundamental chemical principle "like dissolves like".[1][2][3][4] (R)-2-Amino-1-(4-chlorophenyl)ethanol is an amphiphilic molecule, meaning it possesses both polar and non-polar regions.

• Polar Features: The molecule contains a primary amine (-NH2) and a hydroxyl (-OH) group. These functional groups are capable of strong hydrogen bonding, a powerful intermolecular force that dominates their interaction with other polar molecules.[5]

• Non-Polar Features: The 4-chlorophenyl ring is hydrophobic (lipophilic) and interacts primarily through weaker van der Waals forces (specifically, London dispersion forces).

Non-polar solvents such as hexane and toluene lack the ability to form hydrogen bonds.[4] Consequently, the energy required to break the strong hydrogen bonds between the amino alcohol molecules themselves is not sufficiently compensated by the weak interactions that would form with the non-polar solvent. This energetic mismatch results in poor solubility.[4]

Q2: I'm observing a persistent suspension or precipitate, even after extended stirring and sonication. What are my immediate troubleshooting steps?

Answer: When mechanical agitation fails to achieve dissolution, a systematic approach is necessary.[2][3] The following flowchart outlines a validated decision-making process for immediate action.

Caption: Immediate troubleshooting workflow for solubility failure.

Key Considerations:

• Heating: Solubility of organic solids almost always increases with temperature.[6] However, be mindful of the compound's stability and the solvent's boiling point. Monitor for degradation or solvent loss.

• Sonication: While sonication helps break up agglomerates and increases the speed of dissolution, it does not change the thermodynamic solubility limit of the compound in that solvent.[2][3]

Q3: Can I use a co-solvent to improve solubility? Which ones are effective and in what quantity?

Answer: Yes, using a co-solvent is one of the most effective and widely used strategies to enhance the solubility of polar compounds in non-polar systems.[7][8][9]

Mechanism of Co-Solvency: A co-solvent acts as a bridge between the polar solute and the non-polar bulk solvent. It is a substance, typically a water-miscible or moderately polar organic solvent, added in small amounts to the primary solvent.[8] The co-solvent molecules can interact favorably with both the polar functional groups of the (R)-2-Amino-1-(4-chlorophenyl)ethanol and the non-polar solvent, effectively reducing the polarity difference of the overall solvent system and lowering the interfacial tension between the solute and solvent.[7]

Caption: Mechanism of co-solvency to bridge polarity gap.

Recommended Co-solvents and Starting Concentrations:

Co-Solvent	Type	Starting Ratio (v/v)	Rationale
Tetrahydrofuran (THF)	Polar Aprotic	95:5 (Solvent:THF)	Excellent for solvating polar groups without interfering in reactions sensitive to protic protons.
Dichloromethane (DCM)	Polar Aprotic	95:5 (Solvent:DCM)	Good balance of polarity; effective at dissolving a wide range of organic compounds.
Isopropanol (IPA)	Polar Protic	98:2 (Solvent:IPA)	Highly effective due to its own H-bonding ability, but may not be suitable for all reaction types (e.g., Grignard).
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	99:1 (Solvent:DMSO)	A very powerful solvent, but use sparingly due to its high boiling point and potential to interfere with reactions.[10]

Experimental Protocol: Co-Solvent Titration for Solubility Enhancement

Objective: To systematically determine the minimum amount of co-solvent required to fully dissolve (R)-2-Amino-1-(4-chlorophenyl)ethanol in a given non-polar solvent at a target concentration.

Materials:

• (R)-2-Amino-1-(4-chlorophenyl)ethanol

• Primary non-polar solvent (e.g., Toluene)

• Selected co-solvent (e.g., THF)

• Magnetic stirrer and stir bar

• Glass vial

• Micropipettes

Procedure:

• Preparation: Add a pre-weighed amount of (R)-2-Amino-1-(4-chlorophenyl)ethanol and a magnetic stir bar to a glass vial.

• Initial Solvent Addition: Add a volume of the primary non-polar solvent to achieve the target concentration (e.g., 10 mg/mL). Begin stirring. The compound will likely remain as a suspension.

• Titration: Add the co-solvent dropwise (e.g., in 0.5% v/v increments relative to the primary solvent volume) while continuously stirring.

• Observation: After each addition, allow the mixture to stir for 2-3 minutes. Observe for dissolution.

• Endpoint: The endpoint is reached when the solution becomes completely clear, with no visible solid particles remaining.

• Record: Record the total volume of co-solvent added. This represents the minimum ratio required for solubilization under these conditions.

• Optimization: It is advisable to add a slight excess (e.g., an additional 1-2% v/v) of the co-solvent to ensure the compound remains in solution if the temperature fluctuates.

Q4: My downstream process is sensitive to protic solvents like alcohols. What are my options?

Answer: When protic co-solvents are not viable, two primary strategies can be employed:

• Chemical Modification (Protecting Groups): This is a highly effective but more involved strategy. The polar -OH and -NH2 groups can be temporarily converted into non-polar, lipophilic groups. This transformation drastically reduces the molecule's polarity, rendering it soluble in non-polar solvents.

  • Mechanism: The active hydrogen atoms on the amine and alcohol are replaced with bulky, non-polar protecting groups (e.g., tert-Butoxycarbonyl (Boc) for the amine, or a silyl ether for the alcohol).

  • Benefit: This allows the modified, soluble compound to be used in a non-polar reaction medium.

  • Requirement: The protecting groups must be removed in a subsequent step ("deprotection") to regenerate the original molecule. This adds steps to the overall process but provides a robust solution for solubility. The modification of alcohol groups in organic solvents is a common strategy.[11]

• Use of Surfactants or Phase-Transfer Catalysts: For some applications, adding a surfactant can create "reverse micelles" within the non-polar solvent.[10] These are aggregates of surfactant molecules where the polar "heads" face inward, creating a nano-scale polar core that can encapsulate the (R)-2-Amino-1-(4-chlorophenyl)ethanol molecules, while the non-polar "tails" of the surfactant interact with the bulk solvent.

Frequently Asked Questions (FAQs)

FAQ 1: How does temperature impact the solubility of this compound? Generally, the solubility of solid organic compounds increases with temperature.[2][6] Applying gentle heat can be a simple and effective first step. However, always verify the thermal stability of your compound to avoid degradation.

FAQ 2: Can converting the compound to its salt form help solubility in non-polar solvents? This is a common misconception. While forming a salt (e.g., a hydrochloride salt) dramatically increases solubility in polar solvents like water, it typically has the opposite effect in non-polar solvents.[12][13] The highly polar, ionic nature of a salt makes it even less compatible with a non-polar environment.

FAQ 3: How does the purity of my compound and solvent affect these troubleshooting steps? Purity is critical. Impurities in the (R)-2-Amino-1-(4-chlorophenyl)ethanol can act as nucleation sites, promoting precipitation. Similarly, trace amounts of water in a non-polar solvent can significantly alter its solvent properties and hinder the dissolution of a hydrophobic compound. Always use high-purity materials and anhydrous solvents where possible.

References

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. PMC. Available at: [Link]

• A Review of the Solubility Enhancement by Using a Co-Solvency Method. ManTech Publications. Available at: [Link]

• Cosolvent. Wikipedia. Available at: [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• 3.2 Solubility – Introductory Organic Chemistry. Open Oregon Educational Resources. Available at: [Link]

• Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis. PubMed. Available at: [Link]

• Solubility of organic compounds (video). Khan Academy. Available at: [Link]

• Solubility factors when choosing a solvent. Lab + Life Scientist. Available at: [Link]

• Why Do Polar And Nonpolar Substances Dissolve Differently? RevisionDojo. Available at: [Link]

• How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry. Available at: [Link]

• Experiment 2 # Solubility. Bellevue College. Available at: [Link]

• The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Available at: [Link]

• 2-Amino-1-(4-fluorophenyl)ethanol. Solubility of Things. Available at: [Link]

• How are chemical structures modified to improve bioavailability? Patsnap Synapse. Available at: [Link]

• ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. National Institute of Environmental Health Sciences. Available at: [Link]

• Chemical Modification: A unique solutions to Solubility problem. ResearchGate. Available at: [Link]

• Solubility Rules Chart and Memorization Tips. Science Notes. Available at: [Link]

• The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island DigitalCommons@URI. Available at: [Link]

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• 1. Khan Academy [khanacademy.org]
• 2. Solubility factors when choosing a solvent [labonline.com.au]
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• 5. solubilityofthings.com [solubilityofthings.com]
• 6. sciencenotes.org [sciencenotes.org]
• 7. admin.mantechpublications.com [admin.mantechpublications.com]
• 8. Cosolvent - Wikipedia [en.wikipedia.org]
• 9. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Reagents for Modifying Alcohols—Section 3.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. chemimpex.com [chemimpex.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Yield in the Reduction of 2-Amino-4'-chloroacetophenone

Welcome to the Technical Support Center for the synthesis of 2-amino-1-(4-chlorophenyl)ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to help you optimize the yield and purity of your product.

Introduction

The reduction of 2-amino-4'-chloroacetophenone to 2-amino-1-(4-chlorophenyl)ethanol is a critical transformation in the synthesis of various pharmaceutical intermediates. While seemingly straightforward, this reaction can present several challenges that impact yield and purity. This guide provides a comprehensive resource to navigate these challenges, drawing upon established chemical principles and field-proven insights to ensure the successful and efficient synthesis of your target molecule.

Core Concepts: Understanding the Reduction

The primary transformation involves the reduction of a ketone functional group to a secondary alcohol. This is typically achieved through the addition of a hydride (H⁻) to the electrophilic carbonyl carbon. The choice of reducing agent and reaction conditions is paramount in achieving high yields and minimizing side reactions.

Troubleshooting Guide

This section addresses common issues encountered during the reduction of 2-amino-4'-chloroacetophenone, providing potential causes and actionable solutions.

Problem 1: Low or No Conversion of Starting Material

Symptoms:

• TLC or HPLC analysis shows a significant amount of unreacted 2-amino-4'-chloroacetophenone.

• The isolated product yield is significantly lower than expected.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Inactive or Insufficient Reducing Agent	Sodium borohydride (NaBH₄) can decompose over time, especially if not stored in a dry environment. An insufficient molar equivalent will result in an incomplete reaction.[1]	Use a fresh, unopened container of NaBH₄. Ensure it is a fine, white powder. Increase the molar equivalents of NaBH₄ (e.g., from 1.5 to 2.5 equivalents) to ensure complete reduction.[2]
Low Reaction Temperature	While initial cooling is often necessary to control the exothermic reaction, maintaining too low a temperature for an extended period can significantly slow down the reaction rate.	After the initial exothermic phase, allow the reaction to gradually warm to room temperature and stir for an adequate amount of time (e.g., 2-4 hours) to ensure completion. Gentle heating (e.g., to 40-50°C) can be employed if the reaction is sluggish, but this may increase the risk of side reactions.[3]
Inappropriate Solvent	The choice of solvent can influence the reactivity of the reducing agent. Protic solvents like methanol or ethanol are commonly used for NaBH₄ reductions and can participate in the reaction mechanism.[4]	Methanol or ethanol are generally effective. Ensure the solvent is of appropriate quality and dry, as excess water can react with the borohydride.
Poor Solubility of Starting Material	If the 2-amino-4'-chloroacetophenone is not fully dissolved, the reaction will be slow and incomplete.	Use a co-solvent system if necessary to ensure complete dissolution of the starting material. For example, a mixture of methanol and a small amount of a more nonpolar solvent might be effective.

Problem 2: Formation of Significant Byproducts

Symptoms:

• TLC or HPLC analysis shows multiple spots/peaks in addition to the starting material and desired product.

• The isolated product is difficult to purify, and the final yield of the pure product is low.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Over-reduction	While less common with NaBH₄, more potent reducing agents or harsh reaction conditions could potentially lead to the reduction of the chloro-substituent, although this is unlikely under standard conditions.	Stick to milder reducing agents like NaBH₄ for this transformation. Avoid excessively high temperatures or prolonged reaction times.
Side Reactions of the Amino Group	The free amino group can potentially react with the carbonyl group of another molecule, leading to imine formation and subsequent polymerization or other side products, especially under acidic or basic conditions.	Maintain a neutral or slightly basic pH during the reaction. The use of a protecting group for the amine, while adding extra steps, can be a robust solution if side reactions are significant.
Formation of Borate Esters	During the workup, incomplete hydrolysis of the intermediate borate esters can lead to impurities.	Ensure a thorough acidic workup (e.g., with dilute HCl) to completely hydrolyze the borate esters and protonate the resulting alcohol and amine.
Positional Isomer Formation	Although less likely in a reduction, it's crucial to confirm the structure of the final product. In some synthetic routes to the starting material, a positional isomer (1-amino-2-phenylethanol derivative) can be a byproduct.[5]	Characterize the final product thoroughly using NMR and MS to confirm the correct isomer has been formed.

Problem 3: Difficult Product Isolation and Purification

Symptoms:

• The product is difficult to extract from the aqueous workup.

• The product co-elutes with impurities during column chromatography.

• The final product is an oil or a low-melting solid that is difficult to handle.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Product Solubility in Aqueous Layer	The amino alcohol product can have some solubility in water, especially at acidic pH where it is protonated.	After the acidic workup, carefully neutralize the solution with a base (e.g., NaOH or NaHCO₃) to deprotonate the amine and alcohol, making the product less water-soluble and more extractable into an organic solvent like ethyl acetate or dichloromethane.
Emulsion Formation During Extraction	The presence of salts and the amphiphilic nature of the product can lead to the formation of stable emulsions during extraction.	Add a saturated brine solution during the extraction to help break the emulsion. Use a larger volume of organic solvent and perform multiple extractions.
Incomplete Removal of Boron Salts	Boron-containing byproducts can sometimes contaminate the final product.	Ensure thorough washing of the organic layer with water and brine during the workup to remove inorganic salts.
Product Form	The free base of 2-amino-1-(4-chlorophenyl)ethanol may be a low-melting solid or an oil.	Consider isolating the product as its hydrochloride salt by bubbling HCl gas through an ethereal solution of the purified free base, or by adding a solution of HCl in a suitable solvent. The hydrochloride salt is typically a stable, crystalline solid that is easier to handle and purify by recrystallization.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is the recommended reducing agent for this transformation?

A1: Sodium borohydride (NaBH₄) is the most commonly recommended and used reducing agent for the reduction of 2-amino-4'-chloroacetophenone.[8] It is a mild and selective reducing agent that is effective for the reduction of ketones to alcohols and is generally unreactive towards other functional groups like the chloro-substituent under standard conditions.[8]

Q2: What is the optimal solvent for the NaBH₄ reduction?

A2: Protic solvents such as methanol or ethanol are the preferred solvents for NaBH₄ reductions.[9] They serve to dissolve the starting material and the reducing agent, and they also participate in the reaction mechanism by protonating the intermediate alkoxide.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a simple and effective method for monitoring the reaction progress.[1] Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting material (ketone) and the product (alcohol). The ketone, being less polar, will have a higher Rf value than the more polar alcohol product.

Q4: What are the key parameters to control for optimizing the yield?

A4: The key parameters to control are:

• Stoichiometry of the reducing agent: Use a slight excess of NaBH₄ (e.g., 1.5-2.5 equivalents) to ensure complete conversion.[2]

• Temperature: Control the initial exothermic reaction by cooling, then allow the reaction to proceed at room temperature to ensure completion.[10]

• Reaction time: Monitor the reaction by TLC to determine the optimal reaction time and avoid unnecessarily long reaction times which could lead to side reactions.

• Workup procedure: A proper acidic workup followed by neutralization and extraction is crucial for good recovery of the product.

Q5: Can catalytic transfer hydrogenation be used for this reduction?

A5: Yes, catalytic transfer hydrogenation is a viable alternative. This method typically involves a transition metal catalyst (e.g., ruthenium or rhodium-based) and a hydrogen donor (e.g., isopropanol or formic acid).[11] This method can offer high yields and can be performed under mild conditions. Optimization of the catalyst, hydrogen donor, and reaction conditions is necessary to achieve high efficiency.[12]

Experimental Protocols

Protocol 1: Sodium Borohydride Reduction of 2-Amino-4'-chloroacetophenone

This protocol provides a general procedure for the reduction of 2-amino-4'-chloroacetophenone using sodium borohydride.

Materials:

• 2-Amino-4'-chloroacetophenone

• Sodium borohydride (NaBH₄)

• Methanol

• Deionized water

• Hydrochloric acid (1 M)

• Sodium hydroxide (1 M) or Sodium bicarbonate (saturated solution)

• Ethyl acetate or Dichloromethane

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-4'-chloroacetophenone (1.0 eq) in methanol (10-15 mL per gram of starting material).

• Cooling: Cool the solution in an ice bath to 0-5 °C.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.5-2.0 eq) portion-wise to the stirred solution over 15-20 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, cool the mixture again in an ice bath and slowly add 1 M hydrochloric acid to quench the excess NaBH₄ and hydrolyze the borate esters. Be cautious as hydrogen gas will be evolved. Continue adding acid until the solution is acidic (pH ~2-3).

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Workup: To the remaining aqueous solution, add ethyl acetate or dichloromethane. Neutralize the solution by the slow addition of 1 M sodium hydroxide or a saturated solution of sodium bicarbonate until the pH is ~8-9.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate or dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude 2-amino-1-(4-chlorophenyl)ethanol.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization from an appropriate solvent.

Protocol 2: Analytical Monitoring by HPLC

Purpose: To monitor the reaction progress and assess the purity of the final product.

Parameter	Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute the product. A typical gradient might be 10-90% B over 15 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	Dilute a small aliquot of the reaction mixture or the final product in the mobile phase.

Visualizations

Reaction Pathway

Caption: Reduction of 2-amino-4'-chloroacetophenone to the corresponding alcohol.

Troubleshooting Workflow: Low Yield

Caption: A logical workflow for troubleshooting low product yield.

References

• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis (Vol. 1). John Wiley & Sons.
• Google Patents. (1999). Processes for producing optically active 2-amino-1-phenylethanol derivatives. EP 0924193 A1.
• Alonso, D. A., Brandt, P., & Nordin, S. M. (2022). Solvent-Assisted Ketone Reduction by a Homogeneous Mn Catalyst. Organometallics, 41(8), 952-960.
• Le, L. (2013). Sodium Borohydride Reduction of Acetophenone.
• Li, G., et al. (2018). A remarkable solvent effect on reductive amination of ketones.

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Akbarzadeh, S., Setamdideh, D., & Alizadeh Hedayati, M. (2014). NaBH4/(NH4)2SO4: A Convenient System for Reduction of Carbonyl Compounds to their Corresponding Alcohols in wet-THF. Oriental Journal of Chemistry, 30(4), 1989-1992.

• Rao Karanam, A. (n.d.). Acetophenone Reduction by Sodium Borohydride. Scribd. Retrieved from [Link]

• Kärkäs, M. D. (2012). Continuous-flow catalytic asymmetric hydrogenations: Reaction optimization using FTIR inline analysis. Beilstein Journal of Organic Chemistry, 8, 300-311.
• Alcaide, B., et al. (1998). Synthesis and reduction of α-amino ketones derived from leucine. Journal of the Chemical Society, Perkin Transactions 1, 2455-2462.
• Seyden-Penne, J. (1995). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 2: Reduction of Organic Compounds (Experiment). Retrieved from [Link]

• Kulakov, I. V., et al. (2008). Synthesis of 2-(4-chlorobenzylamino)-1-(4-nitrophenyl)ethanol and its chemical transformations. Russian Journal of General Chemistry, 78(12), 2374-2378.

• Organic Chemistry Portal. (n.d.). α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. Retrieved from [Link]

• Bode, J. W. (2015). OC VI (HS 2015). ETH Zurich.
• Google Patents. (2012). Process for synthesizing 4-chlorophenyl ethanol. CN102816051A.
• Wang, M.-H., et al. (2005). Effect of metal chlorides on the reduction of α-chloroacetophenones with sodium borohydride. Chinese Journal of Organic Chemistry, 25(6), 700-703.

• Beilstein Journals. (2012). Continuous-flow catalytic asymmetric hydrogenations: Reaction optimization using FTIR inline analysis. Retrieved from [Link]

• Jain, A., et al. (2010). Impurities in Pharmaceuticals- A Review.

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Retrieved from [Link]

• University of Minnesota. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one.

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

• Alberico, D., et al. (2017). Optimization Reaction for the Hydrogenation of 4-Fluoroacetophenone. Catalysis Science & Technology, 7(15), 3275-3281.
• Sutar, A., et al. (2010). Pharmaceutical Impurities: An Overview.

• MDPI. (2024). Synthesis of Bimetallic Pd/Pt Truncated Nanocubes and Their Catalytic Performance in Selective Hydrogenation of Acetophenone. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-1,2-bis(p-chlorophenyl)ethanol. Retrieved from [Link]

• Indian Journal of Chemistry. (2015). Synthesis and characterization of RS-4-amino-3-(4-chlorophenyl)-butyric acid: Baclofen impurity-A as per Indian Pharmacopoeia.
• Ma, S., et al. (2020).

• Semantic Scholar. (n.d.). GENOTOXIC IMPURITIES: AN IMPORTANT REGULATORY ASPECT. Retrieved from [Link]

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• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride 95% | CAS: 6314-53-0 | AChemBlock [achemblock.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 11. BJOC - Continuous-flow catalytic asymmetric hydrogenations: Reaction optimization using FTIR inline analysis [beilstein-journals.org]
• 12. Continuous-flow catalytic asymmetric hydrogenations: Reaction optimization using FTIR inline analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting &amp; Purification Guide for Crude (R)-2-Amino-1-(4-chlorophenyl)ethanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered when purifying crude (R)-2-amino-1-(4-chlorophenyl)ethanol.

This compound is a highly valuable chiral building block, widely utilized in pharmaceutical development for synthesizing drugs targeting neurological disorders and beta-3 adrenergic receptor agonists[1]. However, its synthesis—typically via the asymmetric reduction of 2-amino-1-(4-chlorophenyl)ethanone—often yields a crude matrix complicated by enantiomeric mixtures, over-reduced byproducts, and dimerization artifacts[2].

This guide provides field-proven, mechanistically grounded strategies to isolate the (R)-enantiomer with >99% enantiomeric excess (ee) and high chemical purity.

Impurity Profiling in Crude Preparations

Before troubleshooting, you must understand the chemical ecosystem of your crude mixture. Table 1 summarizes the quantitative and qualitative data of common impurities found in these preparations.

Table 1: Common Impurities in Crude (R)-2-Amino-1-(4-chlorophenyl)ethanol

Impurity Name	Structural Type	Origin / Causality	Removal Strategy
(S)-Enantiomer	Chiral Isomer	Incomplete stereoselectivity during asymmetric ketone reduction.	Diastereomeric salt resolution (e.g., L-Tartaric acid).
2-Amino-1-phenylethanol	Dehalogenated	Oxidative insertion of transition metal catalysts (Ru/Pd) into the C-Cl bond.	Fractional crystallization of the HCl salt.
2,5-bis(4-chlorophenyl)pyrazine	Dimerized Aromatic	Self-condensation of the free-base alpha-amino ketone starting material.	Acid-base phase extraction.
Unreacted Ketone	Starting Material	Incomplete hydrogenation/biocatalysis.	Sodium bisulfite wash (forms water-soluble adduct).
Ruthenium/Rhodium	Heavy Metal	Residual homogeneous catalyst from asymmetric hydrogenation.	Thiol-functionalized silica scavenging.

Visualizing the Purification Workflow

To achieve pharmaceutical-grade purity, we employ a cascading purification strategy. The workflow below isolates the target compound by sequentially exploiting pKa differences, metal-ligand affinities, and chiral solubility differentials.

Fig 1: Step-by-step purification workflow for crude (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Troubleshooting & FAQs

Q1: My enantiomeric excess (ee) is stuck at 85% after asymmetric hydrogenation. How can I upgrade the optical purity to >99% without massive yield loss?

Scientist's Insight: An 85% ee indicates your catalyst provided good, but not absolute, facial selectivity. To upgrade this, you must transition from a chemical mixture to a diastereomeric system. By introducing a chiral resolving agent like L-(+)-tartaric acid, you create two distinct diastereomeric salts: (R)-amine·L-tartrate and (S)-amine·L-tartrate.

Because the (R)-amine·L-tartrate salt has a significantly lower solubility product (

) in alcoholic solvents (like isopropanol) compared to its (S)-counterpart, it will selectively crystallize out of solution. This thermodynamic preference allows you to upgrade the ee to >99% in a single recrystallization step. (See Protocol A for exact methodology).

Q2: I am observing a persistent yellow/brown tint in my crude mixture, and LC-MS shows a high molecular weight impurity. What is this, and how do I remove it?

Scientist's Insight: You are observing the formation of 2,5-bis(4-chlorophenyl)pyrazine. This is a classic artifact in the synthesis of alpha-amino alcohols. The starting material, 2-amino-1-(4-chlorophenyl)ethanone, is highly unstable as a free base. It rapidly undergoes intermolecular self-condensation to form a dihydropyrazine intermediate, which then spontaneously oxidizes in the presence of air to form the fully aromatic pyrazine.

Fig 2: Mechanistic pathway of pyrazine impurity formation via self-condensation.

Resolution: Because the pyrazine impurity lacks the primary aliphatic amine, it is significantly less basic than your target product. Dissolve your crude mixture in an organic solvent (e.g., ethyl acetate) and wash with 1M HCl. Your target (R)-2-amino-1-(4-chlorophenyl)ethanol will protonate and partition into the aqueous layer, while the neutral pyrazine remains trapped in the organic layer. Discard the organic layer, basify the aqueous layer to pH 10, and extract with fresh solvent.

Q3: LC-MS indicates the presence of 2-amino-1-phenylethanol (loss of the chlorine atom). How did this happen, and how do I clear it?

Scientist's Insight: This is a dehalogenation impurity. The C-Cl bond in the para position is susceptible to oxidative insertion by transition metals (especially Palladium or Ruthenium) under hydrogen pressure.

To remove it, we exploit the lipophilicity difference. The chlorophenyl group makes your target compound more lipophilic than the des-chloro impurity. Converting the crude mixture to a hydrochloride salt[3] and performing a fractional crystallization from ethanol/ethyl acetate will leave the more soluble des-chloro impurity in the mother liquor. Pro-tip: For future batches, consider adding a catalytic amount of a mild base (like triethylamine) during hydrogenation to suppress the dehalogenation pathway.

Detailed Experimental Protocols

These protocols are designed as self-validating systems. If the physical observations (e.g., precipitation temperatures, phase separations) do not match the descriptions below, halt the process and verify your input material.

Protocol A: Diastereomeric Salt Resolution for ee Upgrading

Objective: Upgrade (R)-2-amino-1-(4-chlorophenyl)ethanol from ~85% ee to >99% ee.

• Dissolution: Dissolve 10.0 g of crude (R)-2-amino-1-(4-chlorophenyl)ethanol (approx. 58 mmol) in 100 mL of Isopropyl Alcohol (IPA) in a 250 mL round-bottom flask. Heat to 60°C under moderate stirring until fully dissolved.

• Chiral Agent Addition: In a separate beaker, dissolve 8.7 g of L-(+)-tartaric acid (58 mmol, 1.0 eq) in 50 mL of warm IPA.

• Salt Formation: Slowly add the tartaric acid solution to the amine solution dropwise over 15 minutes. A thick white precipitate will begin to form immediately. This is the causality of the

  differential taking effect.

• Digestion & Cooling: Maintain the suspension at 60°C for 1 hour to allow Ostwald ripening (this ensures large, pure crystals and prevents the (S)-enantiomer from co-precipitating). Slowly cool the mixture to 20°C at a rate of 10°C/hour.

• Filtration: Filter the suspension through a sintered glass funnel. Wash the filter cake with 20 mL of cold IPA (0°C).

• Free-basing: Suspend the collected solid in 100 mL of water and adjust the pH to 10.5 using 2M NaOH. Extract the aqueous phase with Dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous

  , filter, and concentrate under vacuum to yield the optically pure (R)-enantiomer. (Expected ee: >99.5% by Chiral HPLC).

Protocol B: Metal Scavenging and Pyrazine Removal

Objective: Remove residual Ru/Rh catalysts and pyrazine dimers prior to final formulation.

• Acid Extraction: Dissolve the crude product in Ethyl Acetate (10 mL/g of crude). Add an equal volume of 1M aqueous HCl. Stir vigorously for 10 minutes.

• Phase Separation: Transfer to a separatory funnel. The target compound is now in the lower aqueous phase as a hydrochloride salt[4]. The upper organic phase contains the pyrazine impurities and unreacted neutral organics. Separate and discard the organic phase.

• Basification: Cool the aqueous phase to 5°C in an ice bath. Slowly add 2M NaOH until the pH reaches 10.0–10.5. The aqueous phase will turn milky as the free base precipitates.

• Re-extraction: Extract the basified aqueous layer with fresh Ethyl Acetate (2 x 10 mL/g).

• Metal Scavenging: To the combined organic layers, add 0.5 g of Thiol-functionalized silica gel (e.g., SiliaMetS® Thiol) per gram of crude product. Stir at 40°C for 2 hours. The thiol groups covalently bind residual soft metals (Ru, Rh, Pd).

• Final Isolation: Filter the mixture through a pad of Celite to remove the silica scavenger. Concentrate the filtrate under reduced pressure to yield the purified free base.

References

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. jk-sci.com [jk-sci.com]
• 3. 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride 95% | CAS: 6314-53-0 | AChemBlock [achemblock.com]
• 4. 2-amino-1-(4-chlorophenyl)ethanol | CAS 41870-82-0 | SCBT - Santa Cruz Biotechnology [scbt.com]

Stability of (R)-2-Amino-1-(4-chlorophenyl)ethanol in aqueous solution

Technical Support Center: (R)-2-Amino-1-(4-chlorophenyl)ethanol

A Guide to Ensuring Stability in Aqueous Solutions for Researchers and Drug Development Professionals

Welcome to the dedicated technical support center for (R)-2-Amino-1-(4-chlorophenyl)ethanol. This resource is designed to provide researchers, scientists, and drug development professionals with in-depth guidance on maintaining the stability of this critical pharmaceutical intermediate in aqueous solutions. As Senior Application Scientists, we have compiled this guide to address common challenges and provide a framework for your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of (R)-2-Amino-1-(4-chlorophenyl)ethanol?

For most applications, high-purity water is a suitable solvent due to the compound's nature as a hydrochloride salt, which generally confers aqueous solubility.[1] For challenging formulations or higher concentrations, the use of a buffered solution is recommended to maintain a stable pH.

Q2: What are the optimal storage conditions for aqueous solutions of this compound?

Aqueous solutions should be stored at refrigerated temperatures (2-8°C) to minimize potential degradation.[1] For long-term storage, freezing (-20°C or below) may be an option, but it is crucial to first evaluate the compound's stability under freeze-thaw cycles. Always protect solutions from light by using amber vials or by covering the container with aluminum foil to prevent photolytic degradation.

Q3: What are the likely degradation pathways for (R)-2-Amino-1-(4-chlorophenyl)ethanol in an aqueous solution?

While specific degradation pathways for this molecule are not extensively published, based on its chemical structure—an amino alcohol—the primary routes of degradation are likely to be:

• Oxidation: The amino group and the secondary alcohol are susceptible to oxidation. This can be catalyzed by the presence of metal ions or exposure to atmospheric oxygen.[2] The ethanol moiety can be oxidized to an aldehyde and then to a carboxylic acid, a common degradation pathway for ethanol and its derivatives.[3]

• Dehydration: Under certain pH and temperature conditions, the ethanol group could undergo dehydration.

• Racemization: The chiral center (at the carbon bearing the hydroxyl group) could be susceptible to racemization, particularly under harsh pH conditions (especially basic), which can be a concern for stereospecific pharmaceuticals.[4]

Q4: How does pH influence the stability of (R)-2-Amino-1-(4-chlorophenyl)ethanol in aqueous solutions?

Based on analogous compounds like (R)-2-Amino-2-(4-chlorophenyl)acetic acid, the stability of (R)-2-Amino-1-(4-chlorophenyl)ethanol is expected to be significantly influenced by pH.[4]

• Acidic pH (1-3): The compound is likely to be most stable in this range. The protonated amine group can enhance stability against certain degradation pathways.[4]

• Neutral pH (6-8): Generally stable, but the potential for microbial growth increases in unpreserved solutions.

• Basic pH (9-12): There is a higher potential for instability, including racemization at the chiral center and oxidative degradation.[4]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments.

Issue 1: Unexpected loss of compound concentration or appearance of unknown peaks in HPLC analysis over a short period.

• Potential Cause 1: Oxidative Degradation.

  • Why it happens: The presence of dissolved oxygen or trace metal ions in your aqueous solution can catalyze the oxidation of the amino and alcohol functional groups.

  • Troubleshooting Steps:

    • De-gas your solvent: Before preparing your solution, sparge the water or buffer with an inert gas like nitrogen or argon for 15-20 minutes.

    • Use high-purity water: Ensure you are using HPLC-grade or Milli-Q water to minimize metal ion contamination.

    • Consider a chelating agent: If metal ion contamination is suspected, the addition of a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester metal ions.

    • Work under an inert atmosphere: For highly sensitive experiments, prepare and handle the solution in a glove box under an inert atmosphere.

• Potential Cause 2: pH-mediated Degradation.

  • Why it happens: If your aqueous solution is unbuffered, its pH can change over time due to the absorption of atmospheric CO2 (making it slightly acidic) or interactions with container surfaces. An unsuitable pH can accelerate degradation.

  • Troubleshooting Steps:

    • Measure the pH: Always measure the pH of your solution immediately after preparation.

    • Use a buffer system: Prepare your solutions using a buffer system that maintains the pH in the optimal stability range (likely acidic, pH 3-5). Common buffers include citrate or acetate buffers.

    • Perform a pH stability screen: If stability is a critical issue, conduct a preliminary experiment by preparing small aliquots of your compound in different pH buffers and analyzing them over time.

Issue 2: Inconsistent results between different batches of prepared solutions.

• Potential Cause: Photodegradation.

  • Why it happens: The aromatic ring and other functional groups in the molecule may be susceptible to degradation upon exposure to UV or even ambient light.

  • Troubleshooting Steps:

    • Protect from light: Always prepare and store solutions in amber-colored volumetric flasks and vials.

    • Limit light exposure during experiments: When solutions are in use on an autosampler or a lab bench, cover them with aluminum foil.

    • Conduct a photostability study: As part of a forced degradation study, intentionally expose a solution to a controlled light source (e.g., in a photostability chamber) to determine its sensitivity.[5]

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and establish the stability-indicating nature of your analytical method.[6][7]

Objective: To intentionally degrade (R)-2-Amino-1-(4-chlorophenyl)ethanol under various stress conditions to understand its degradation profile.

Materials:

• (R)-2-Amino-1-(4-chlorophenyl)ethanol

• HPLC-grade water

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with a UV or Mass Spectrometry (MS) detector

• pH meter

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of (R)-2-Amino-1-(4-chlorophenyl)ethanol in HPLC-grade water.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M NaOH. Keep at room temperature for 24 hours.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Heat an aliquot of the stock solution at 60°C for 24 hours.

  • Photolytic Degradation: Expose an aliquot of the stock solution to light in a photostability chamber (e.g., 254 nm UV light for 24 hours).[5]

• Sample Analysis: At appropriate time points (e.g., 0, 4, 8, 24 hours), withdraw a sample from each stress condition. If necessary, neutralize the acidic and basic samples before injection. Analyze all samples by a suitable HPLC method (see Protocol 2).

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control. Look for a decrease in the main peak area and the appearance of new peaks (degradation products). The goal is to achieve 5-20% degradation.[7]

Workflow for Forced Degradation Study

Caption: Workflow for conducting a forced degradation study.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Instrumentation and Example Conditions:

• HPLC System: A system with a quaternary pump, autosampler, column oven, and a Diode-Array Detector (DAD) or Mass Spectrometer (MS). A DAD is useful for assessing peak purity.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution is recommended to ensure the separation of potentially more polar or non-polar degradants.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Example Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30-31 min: 95% to 5% B

  • 31-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Monitor at a wavelength where the parent compound has significant absorbance (e.g., 225 nm), and also collect full spectra with the DAD to identify optimal wavelengths for any degradants.

• Injection Volume: 10 µL

Method Validation: Once developed, the method should be validated according to ICH guidelines to ensure it is stability-indicating.[8] This involves demonstrating specificity, linearity, accuracy, precision, and robustness.

Logical Relationship for Stability Assessment

Caption: Logical flow for investigating and resolving stability issues.

Data Summary

While specific quantitative stability data for (R)-2-Amino-1-(4-chlorophenyl)ethanol is not publicly available, the following table provides an expected stability profile based on chemical principles and data from analogous compounds.[4] This should be used as a guide for experimental design.

Condition	Expected Stability	Potential Degradation Pathways
Acidic (pH 1-3)	High	Minimal; potential for hydrolysis under harsh conditions.
Neutral (pH 6-8)	Moderate	Slow oxidation; potential for microbial growth.
Basic (pH 9-12)	Low	Racemization, oxidation.
Oxidizing Agent (H₂O₂)	Low	Oxidation of amino and alcohol groups.
Elevated Temperature	Moderate to Low	Increased rate of all degradation reactions.
UV/Visible Light	Moderate to Low	Photolytic degradation.

References

• J&K Scientific. 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride | 6314-53-0.
• Benchchem. Assessing the stability of (r)-2-Amino-2-(4-chlorophenyl)acetic acid under different pH conditions.
• LCGC. A New Approach to Forced Degradation Studies Using Anhydrous Conditions.
• RSC Publishing. Analytical Methods.
• Sigma-Aldrich. (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride.
• Advanced ChemBlocks. 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride 95%.
• Sigma-Aldrich. (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride.
• ScienceDirect.
• Benchchem.
• ResolveMass Laboratories.
• BioProcess International.
• International Journal of Pharmaceutical and Phytopharmacological Research.
• Chem-Impex. 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride.
• ChemScene. 1391448-75-1 | (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride.
• Critical Reviews in Food Science and Nutrition. Advanced analytical methods for the analysis of chemical and microbiological properties of beer.
• Benchchem.
• Benchchem. Technical Support Center: Enhancing the Stability of (r)-2-Amino-2-(4-chlorophenyl)acetic Acid Solutions.
• ResearchGate. Bacterial degradation pathways for 4-chloro-2-aminophenol (a),....
• Biosynth. 2-amino-1-(4-chlorophenyl)ethanol suppliers USA.
• PubChem.
• BioProcess International.
• ResearchGate. (PDF)
• Synquest Labs. 2-[(4-Aminopentyl)
• PharmaCompass. API Data Summary Report Of 2-Amino-1-(3-Chlorophenyl)Ethanol.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. bioprocessintl.com [bioprocessintl.com]
• 3. ethanol degradation IV | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. library.dphen1.com [library.dphen1.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Side Reactions During Amino Group Protection

Welcome to the Technical Support Center for amino group protection. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize common side reactions encountered during the chemical synthesis of peptides and other complex molecules. As Senior Application Scientists, we provide not just protocols, but the rationale behind them to empower you in your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common issues and questions that arise during the protection of amino groups.

Q1: My reaction is sluggish or incomplete. What are the likely causes and how can I improve the yield?

A1: Incomplete protection of an amino group is a frequent issue that can often be traced back to several factors:

• Low Nucleophilicity of the Amine: The inherent reactivity of the amino group is critical. Aromatic amines or sterically hindered amines are less nucleophilic and may require more forcing conditions. For instance, the lone pair on the nitrogen in aniline is delocalized into the aromatic ring, reducing its nucleophilicity. Similarly, bulky substituents near the amino group can physically block the approach of the protecting group reagent.[1][2][3]

• Insufficient Reagent Stoichiometry: Ensure that you are using an adequate excess of the protecting group reagent and the base. The base is crucial for neutralizing the acid byproduct generated during the reaction (e.g., HCl from Boc-Cl or Cbz-Cl), which would otherwise protonate the starting amine, rendering it unreactive.[4]

• Poor Reagent Quality: Protecting group reagents like benzyl chloroformate (Cbz-Cl) and di-tert-butyl dicarbonate (Boc₂O) can degrade upon exposure to moisture.[4] It is imperative to use fresh or properly stored reagents.

• Solvent Effects: The choice of solvent can significantly impact reaction rates. For polar starting materials, polar aprotic solvents like DMF or NMP can enhance solubility and reaction kinetics.

Troubleshooting Steps:

• Increase Reaction Temperature: Gently heating the reaction can often overcome activation energy barriers, particularly for less reactive amines.

• Optimize Base and Stoichiometry: Use a stronger, non-nucleophilic base like N,N-diisopropylethylamine (DIEA) and ensure at least two equivalents are used.[4]

• Use a More Active Protecting Group Reagent: Consider using more reactive reagents like Fmoc-OSu over Fmoc-Cl, as they are more stable and less prone to side reactions.[5]

Q2: I'm observing multiple products in my reaction mixture. What are the common side reactions and how can I suppress them?

A2: The formation of multiple products indicates the occurrence of side reactions. The nature of these byproducts depends on the protecting group and the substrate.

• Over-protection (Di-protection): This is more common with primary amines and can occur if the reaction conditions are too harsh or if an excessive amount of the protecting group reagent is used. To mitigate this, use a stoichiometric amount of the protecting group reagent and monitor the reaction closely using TLC or LC-MS.[4]

• Side-Chain Reactions: For amino acids, the functional groups on the side chains can compete with the α-amino group for the protecting group. For example, the hydroxyl group of tyrosine or the ε-amino group of lysine can be acylated.[6][7] This necessitates the use of orthogonal protecting groups for the side chains.[8][][10]

• Formation of N-acylpyridinium salts: When using pyridine as a base with reagents like Cbz-Cl, the pyridine nitrogen can be acylated, consuming the reagent and complicating purification.[4]

Q3: How can I prevent racemization of my chiral amino acids during the protection step?

A3: Racemization is a critical issue in peptide synthesis as it can lead to the formation of diastereomeric peptides that are difficult to separate.[11][12] The primary mechanism for racemization during amino group protection and coupling is the formation of a 5(4H)-oxazolone intermediate.[6][13]

Strategies to Minimize Racemization:

• Choice of Coupling Reagents: Use coupling reagents known for low racemization potential, such as dicyclohexylcarbodiimide (DCC) with an additive like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[12][13]

• Control of Base: Avoid using an excess of a strong base. A weaker base like N-methylmorpholine (NMM) is often preferred.[12][13]

• Minimize Pre-activation Time: The longer the activated amino acid is present before the addition of the amine component, the greater the chance of racemization.[13]

• Low-Temperature Reactions: Performing the reaction at lower temperatures (e.g., 0 °C) can significantly reduce the rate of racemization.

II. Troubleshooting Guides for Specific Protecting Groups

This section provides detailed troubleshooting for the most commonly used amino protecting groups: Boc, Cbz, and Fmoc.

Boc (tert-Butoxycarbonyl) Protection

The Boc group is widely used due to its stability under a variety of conditions and its facile removal with acid.[6][][15]

Common Issues and Solutions

Symptom	Potential Cause	Recommended Solution	Experimental Protocol
Incomplete Protection	Steric hindrance of the amine; Low nucleophilicity.	Use a more potent activating agent like Boc-ON or increase the reaction temperature.	See Protocol 1 below.
Side reactions during deprotection	Alkylation of sensitive residues (Trp, Met, Cys, Tyr) by the tert-butyl cation.[13]	Use a scavenger cocktail in the TFA deprotection/cleavage reagent.[13]	See Protocol 2 below.
Trifluoroacetylation of the deprotected amine	Reaction of the liberated amine with trifluoroacetic anhydride (a byproduct of TFA).[13][16]	Use HCl in an organic solvent (e.g., dioxane) for deprotection instead of TFA.[13]	Dissolve the Boc-protected amine in 4M HCl in dioxane and stir at room temperature.

Experimental Protocols

Protocol 1: Boc Protection of a Sterically Hindered Amine

• Dissolve the amine (1.0 equivalent) in a suitable solvent (e.g., THF, Dioxane).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.2 equivalents) and 4-dimethylaminopyridine (DMAP, 0.1 equivalents).

• Stir the reaction at room temperature or gently heat to 40-50 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture and purify by column chromatography.

Protocol 2: Boc Deprotection with a Scavenger Cocktail

• Prepare the cleavage cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v/v).[13]

• Add the cleavage cocktail to the Boc-protected substrate.

• Stir the reaction at room temperature for 1-2 hours.

• Remove the TFA in vacuo.

• Precipitate the deprotected product by adding cold diethyl ether.

Logical Workflow for Troubleshooting Boc Protection

Caption: Troubleshooting workflow for Boc protection.

Cbz (Benzyloxycarbonyl) Protection

The Cbz group is a classic amine protecting group, removable by catalytic hydrogenolysis, which offers orthogonality to acid- and base-labile protecting groups.[6][][17]

Common Issues and Solutions

Symptom	Potential Cause	Recommended Solution	Experimental Protocol
Incomplete Protection	Low nucleophilicity of the aminopyridine.[4]	Increase the reaction temperature or use a more polar aprotic solvent like DMF.[4]	See Protocol 3 below.
Formation of N-acylpyridinium salt	Pyridine or DMAP used as a base.[4]	Use a non-nucleophilic base like DIEA.[4]	See Protocol 3 below.
Slow or incomplete deprotection	Catalyst poisoning (e.g., by sulfur-containing compounds).	Use a fresh catalyst or a more active one like Pearlman's catalyst (Pd(OH)₂/C).[18]	See Protocol 4 below.

Experimental Protocols

Protocol 3: Cbz Protection of a Weakly Nucleophilic Amine

• Dissolve the amine (1.0 equivalent) in DMF.

• Add DIEA (2.0 equivalents).

• Cool the solution to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (Cbz-Cl, 1.1 equivalents).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Perform an aqueous workup and purify the product.

Protocol 4: Cbz Deprotection by Catalytic Hydrogenolysis

• Dissolve the Cbz-protected amine in a suitable solvent (e.g., ethanol, methanol, or ethyl acetate).

• Carefully add 10% Palladium on carbon (Pd/C) catalyst (5-10% w/w).[18]

• Purge the reaction vessel with hydrogen gas (a hydrogen-filled balloon is often sufficient for atmospheric pressure).[18]

• Stir the reaction vigorously at room temperature.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate.

Fmoc (9-Fluorenylmethyloxycarbonyl) Protection

The Fmoc group is central to modern solid-phase peptide synthesis (SPPS) due to its removal under mild basic conditions, providing orthogonality with acid-labile side-chain protecting groups.[5][][]

Common Issues and Solutions

Symptom	Potential Cause	Recommended Solution	Experimental Protocol
Incomplete Deprotection	Peptide aggregation on the solid support.[19][20]	Use a stronger deprotection reagent (e.g., DBU in DMF) or incorporate structure-disrupting solvents like NMP or DMSO.[19]	See Protocol 5 below.
Aspartimide Formation	Base-catalyzed cyclization of aspartic acid residues.[19][20][21]	Add HOBt to the piperidine deprotection solution or use a backbone-protecting group on the preceding amino acid.[19]	See Protocol 6 below.
Diketopiperazine Formation	Intramolecular cyclization of a dipeptide, especially with Proline.[19]	Use 2-chlorotrityl chloride resin, which sterically hinders this side reaction.[19]	Synthesize the peptide on 2-chlorotrityl chloride resin.
Premature cleavage by basic amino acids	The ε-amino group of Lysine can cause premature removal of the Fmoc group on other residues.[22][23]	Use an orthogonal protecting group for the Lysine side chain that is stable to the Fmoc deprotection conditions.	Employ an Alloc or Mtt group for the Lysine side chain.

Experimental Protocols

Protocol 5: Fmoc Deprotection for Aggregated Peptides

• Swell the resin-bound peptide in DMF.

• Treat the resin with a solution of 2% DBU and 2% piperidine in DMF for 5-10 minutes.

• Wash the resin thoroughly with DMF.

• Perform a second deprotection with the same reagent for 10-15 minutes.

• Wash the resin with DMF and proceed with the next coupling step.

Protocol 6: Minimizing Aspartimide Formation during Fmoc Deprotection

• Prepare the deprotection solution: 20% piperidine in DMF containing 0.1 M HOBt.

• Treat the resin-bound peptide with this solution for 20-30 minutes.

• Wash the resin thoroughly with DMF.

Mechanism of a Common Side Reaction: Aspartimide Formation

Caption: Mechanism of aspartimide formation.

III. Orthogonal Protection Strategies

In the synthesis of complex molecules with multiple functional groups, an orthogonal protection strategy is essential.[8][][10] This involves using protecting groups that can be removed under different conditions, allowing for the selective deprotection of one group without affecting others.[8][10]

Protecting Group Class	Deprotection Condition	Common Examples
Acid-Labile	Strong Acid (e.g., TFA)	Boc, Trt, tBu
Base-Labile	Base (e.g., Piperidine)	Fmoc
Hydrogenolysis-Labile	Catalytic Hydrogenation (H₂/Pd-C)	Cbz, Bn
Fluoride-Labile	Fluoride Source (e.g., TBAF)	Silyl ethers (TBDMS, TIPS)
Palladium(0)-Catalyzed	Pd(0) catalyst and a nucleophilic scavenger	Alloc

Example of an Orthogonal Strategy in Peptide Synthesis

A common strategy in solid-phase peptide synthesis (SPPS) is the use of an Fmoc-protected α-amino group and acid-labile side-chain protecting groups (e.g., Boc for Lysine, tBu for Aspartic Acid).[23][24] This allows for the iterative deprotection of the N-terminus with a base for chain elongation, followed by a final global deprotection with a strong acid to remove all side-chain protecting groups and cleave the peptide from the resin.

IV. References

• Fiveable. (2025, August 15). Orthogonal Protection Definition. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• Ashenhurst, J. (2018, June 7). Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• Fields, G. B. (Ed.). (2007). Amino Acid-Protecting Groups. In Current Protocols in Protein Science. John Wiley & Sons, Inc. [Link]

• Krchnák, V., & Kvíčala, J. (2026, January 26). Orthogonal Electrochemical Amine Deprotection: Toward Sustainable Strategies for Peptide Synthesis. Organic Letters. [Link]

• EMD Millipore. Fmoc Resin Cleavage and Deprotection. [Link]

• ResearchGate. Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. [Link]

• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2013). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 18(10), 12286–12304. [Link]

• Subirós-Funosas, R., El-Faham, A., & Albericio, F. (2013). Side Reactions on Amino Groups in Peptide Synthesis. In Side Reactions in Peptide Synthesis (pp. 1-40). [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. [Link]

• Kumar, S., & Van der Eycken, E. V. (2022). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Chemistry–An Asian Journal, 17(13), e202200239. [Link]

• LibreTexts Chemistry. (2021, July 31). 23.13: Protection of Amino Groups in Synthesis. [Link]

• Wikipedia. Steric effects. [Link]

• Coin, I., Dölling, R., & Bienert, M. (2013). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 19(8), 441–459. [Link]

• Kuroda, N., Sugimoto, Y., & Sugahara, M. (1992). Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography. International Journal of Peptide and Protein Research, 39(3), 229–236. [Link]

• Han, Y., Lin, L.-C., & Ho, W. S. W. (2021). A New Measurement of Amine Steric Hindrance – N Exposure. OSTI.GOV. [Link]

• Bougrin, K., & Soufiaoui, M. (2012). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Journal of Chemistry, 2013, 1–5. [Link]

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Scribd. Amine Protection With Boc. [Link]

• Pearson+. (2024, August 4). Basicity depends on availability of an electron pair to bond a pr.... [Link]

• Organic Chemistry Portal. Cbz Protection - Common Conditions. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• YouTube. (2013, March 27). Anhydrides as protecting groups. [Link]

Sources

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• 2. osti.gov [osti.gov]
• 3. Basicity depends on availability of an electron pair to bond a pr... | Study Prep in Pearson+ [pearson.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. peptide.com [peptide.com]
• 8. fiveable.me [fiveable.me]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 21. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Recrystallization of (R)-2-Amino-1-(4-chlorophenyl)ethanol HCl

Executive Summary

For the purification of (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride (CAS: 1391448-75-1 / 6314-53-0), the optimal recrystallization strategy relies on balancing the high water solubility of the hydrochloride salt against its moderate solubility in alcohols.

Primary Recommendation: Isopropanol (IPA) is the preferred single-solvent system due to its intermediate polarity and convenient boiling point (

), which facilitates effective supersaturation without thermal degradation.

Secondary Recommendation: For samples with high impurity profiles or lower enantiomeric excess (ee), a Methanol/Ethyl Acetate or Ethanol/Diethyl Ether binary system is recommended to induce controlled precipitation.

Part 1: Solvent Selection & Solubility Profile

The choice of solvent is dictated by the amphiphilic nature of the phenylethanolamine core and the ionic character of the hydrochloride moiety.

Solvent Performance Table

Solvent System	Role	Solubility @ Boiling	Solubility @ RT	Suitability	Notes
Isopropanol (IPA)	Single Solvent	High	Low	Excellent	Best balance for crystal growth; minimizes oiling out.
Ethanol (Absolute)	Single Solvent	Very High	Moderate	Good	May require cooling to for maximum yield.
MeOH / EtOAc	Binary	High	Very Low	High	Excellent for rejecting non-polar organic impurities.
Water	Single Solvent	Excessive	High	Poor	Difficult to recover yield; risk of hydrate formation.
Acetonitrile	Single Solvent	Moderate	Low	Moderate	Good for chemical purity but poor for removing inorganic salts.

Decision Logic for Solvent Selection

Figure 1: Decision tree for selecting the appropriate recrystallization solvent based on crude material quality.

Part 2: Detailed Experimental Protocols

Protocol A: Standard Recrystallization in Isopropanol

Best for: Routine purification of material with >90% purity.

• Dissolution : Charge the crude (R)-2-Amino-1-(4-chlorophenyl)ethanol HCl into a flask. Add Isopropanol (10-15 mL/g) .

• Heating : Heat the slurry to reflux (

  ) with stirring.

  • Note: If the solid does not completely dissolve after 15 minutes at reflux, add more IPA in 1 mL increments. Avoid "ghost solids" (inorganic salts like NaCl) which will not dissolve; filter these hot if necessary.

• Cooling : Remove from heat and allow the flask to cool slowly to room temperature on a cork ring or wood block. Do not place directly on a cold benchtop.

• Crystallization : Once at room temperature, cool further to

  in an ice bath for 1 hour.

• Filtration : Filter the white crystals using a Büchner funnel. Wash the cake with cold IPA (

  ).

• Drying : Dry under vacuum at

  for 4-6 hours.

Protocol B: Anti-Solvent Precipitation (MeOH / EtOAc)

Best for: Removing specific impurities or when IPA yield is low.

• Dissolution : Dissolve the crude salt in the minimum amount of Methanol at room temperature or slight warming (

  ).

  • Ratio: Approx 3-5 mL MeOH per gram.

• Anti-Solvent Addition : Slowly add Ethyl Acetate (EtOAc) dropwise to the stirring solution.

• Cloud Point : Continue adding EtOAc until a persistent cloudiness (turbidity) is observed.

• Re-dissolution : Add a few drops of Methanol to clear the solution.[1]

• Nucleation : Seed the solution with a pure crystal if available. Allow to stand undisturbed.

• Harvest : Filter and wash with 1:3 MeOH:EtOAc.

Part 3: Troubleshooting & FAQs

Q1: The solution "oiled out" (separated into a second liquid phase) instead of crystallizing. What happened?

Cause: This is common with amino alcohols. It occurs when the temperature drops below the liquid-liquid phase separation boundary before it hits the crystal solubility curve. Fix:

• Reheat the mixture until the oil redissolves.

• Add Seed Crystals at a temperature slightly below the boiling point but above the temperature where oiling occurred previously.

• Agitate vigorously to induce nucleation.

• If using a binary system (e.g., EtOH/Ether), you likely added too much anti-solvent too quickly. Add more good solvent (EtOH) to redissolve and try again.

Q2: My yield is very low (<50%).

Cause: The compound is likely too soluble in the chosen solvent at room temperature. Fix:

• Concentrate the mother liquor (filtrate) to half its volume and repeat the cooling step to harvest a "second crop."

• Switch to a less polar solvent system (e.g., change from Ethanol to Isopropanol).

• Ensure the final cooling step reaches

  or lower.

Q3: The enantiomeric excess (ee) did not improve after recrystallization.

Cause: Recrystallization of HCl salts is often less effective for chiral upgrading than the resolution of the free base. Fix: If the ee is low (<95%), consider converting the salt back to the free base and performing a classical resolution with D-Tartaric Acid or Dibenzoyl-L-tartaric acid in methanol/acetone before re-forming the HCl salt [1, 2].

Troubleshooting Workflow: Oiling Out

Figure 2: Step-by-step remediation for oiling out phenomena.

References

• European Patent Office. (1999). Processes for producing optically active 2-amino-1-phenylethanol derivatives (EP 0924193 A1). Retrieved from

• Kodama, S., et al. (2003).[2] Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis.[2] Electrophoresis, 24(15), 2711-2715.[2] Retrieved from

• BenchChem. (2025).[1] 1-(4-Chlorophenyl)ethanol Structure and Properties. Retrieved from

• Sigma-Aldrich. (n.d.). (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride Product Sheet. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(-)-1,2-diaminocyclohexane as a chiral counterion - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectrum analysis of (R)-2-Amino-1-(4-chlorophenyl)ethanol

An In-Depth Guide to the ¹H NMR Spectrum of (R)-2-Amino-1-(4-chlorophenyl)ethanol: A Comparative Analysis

Introduction

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a chiral amino alcohol, a structural motif of significant interest in medicinal chemistry and asymmetric synthesis. As with any chiral molecule, confirming its absolute stereochemistry and enantiomeric purity is paramount. High-resolution Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful, non-destructive technique for elucidating molecular structure. In the context of chiral molecules, ¹H NMR provides not just constitutional information but also subtle yet definitive clues about the three-dimensional arrangement of atoms.

This guide provides a comprehensive analysis of the ¹H NMR spectrum of (R)-2-Amino-1-(4-chlorophenyl)ethanol. We will delve into the theoretical underpinnings of its spectral features, compare it with relevant structural analogues, and provide a robust experimental protocol for data acquisition. This analysis is designed for researchers and drug development professionals who rely on NMR for routine structural verification and stereochemical assignment.

Theoretical ¹H NMR Spectrum Analysis

The unique stereochemical environment of (R)-2-Amino-1-(4-chlorophenyl)ethanol gives rise to a distinct and information-rich ¹H NMR spectrum. The key feature is the presence of a single stereocenter at the carbon bearing the hydroxyl group (C1). This chirality profoundly influences the signals of the adjacent methylene protons (C2).

The Impact of Chirality: Diastereotopic Protons

The two protons on the methylene group (CH₂-NH₂) are diastereotopic.[1][2] This is because replacing either of these protons with a different group (e.g., deuterium) would result in the formation of a diastereomer.[1][3] Diastereotopic protons are chemically non-equivalent and, therefore, have different chemical shifts in the NMR spectrum, even in a standard achiral solvent.[2][4]

These two diastereotopic protons (let's call them Hₐ and Hₑ) and the methine proton on the adjacent chiral carbon (Hₓ) form a three-spin system. This typically results in a complex splitting pattern known as an "ABX" system (or "ABC" if the chemical shift difference is small).

• Hₓ (methine proton, CH-OH): This proton will be split by the two non-equivalent protons Hₐ and Hₑ. This results in a doublet of doublets (dd).

• Hₐ and Hₑ (methylene protons, CH₂-NH₂): These two protons are coupled to each other (geminal coupling, Jₐₑ) and to the methine proton Hₓ (vicinal couplings, Jₐₓ and Jₑₓ). Consequently, each will appear as a separate doublet of doublets.

The workflow for analyzing such a chiral molecule by NMR is outlined below.

Caption: Workflow for the ¹H NMR analysis of a chiral amino alcohol.

Comparative ¹H NMR Analysis

To fully appreciate the spectrum of (R)-2-Amino-1-(4-chlorophenyl)ethanol, it is instructive to compare it with related molecules.

Comparison with an Achiral Analogue: 2-(4-Chlorophenyl)ethanol

If the C1 carbon were not a chiral center (i.e., if the -OH group were replaced by -H), the molecule would be achiral. In this scenario, the two protons on the adjacent methylene group would be chemically equivalent (enantiotopic), giving rise to a single signal that would appear as a simple triplet. The presence of the chiral center in our target molecule is directly responsible for the added complexity of the diastereotopic methylene signals.

Comparison with the Unsubstituted Analogue: (R)-2-Amino-1-phenylethanol

The parent compound, (R)-2-Amino-1-phenylethanol, provides the closest comparison. Its ¹H NMR spectrum will be very similar, with the primary difference appearing in the aromatic region.

• (R)-2-Amino-1-phenylethanol: The five protons of the phenyl group will appear as a complex multiplet, typically in the 7.2-7.4 ppm range.[5]

• (R)-2-Amino-1-(4-chlorophenyl)ethanol: The para-substitution pattern of the chlorine atom simplifies the aromatic region. The four aromatic protons are chemically non-equivalent in two sets. They will appear as two distinct doublets, characteristic of an AA'BB' system, integrating to 2H each. This clean pattern is a key indicator of para-substitution.

Comparison with the Racemic Mixture

In a standard achiral NMR solvent (like CDCl₃ or DMSO-d₆), the ¹H NMR spectra of the (R)- and (S)-enantiomers are identical. Therefore, the spectrum of the racemic mixture is indistinguishable from that of a pure enantiomer.

To differentiate enantiomers and determine enantiomeric excess (ee), a chiral environment must be introduced. This is typically achieved by using a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).[6][7][8] For example, adding a small amount of a chiral acid like (R)-mandelic acid can form transient diastereomeric complexes with the (R) and (S) amines.[7] These diastereomeric complexes will have slightly different chemical shifts, allowing for the potential resolution of signals for the two enantiomers and quantification of the enantiomeric excess.[8][9]

Predicted ¹H NMR Data Summary

The following table summarizes the predicted ¹H NMR spectral data for (R)-2-Amino-1-(4-chlorophenyl)ethanol, based on established chemical shift ranges and data from analogous compounds.[10][11][12][13][14]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic (Ar-H)	~7.3 ppm	Doublet (d)	~8.5 Hz	4H
Methine (CH-OH)	~4.7 - 4.9 ppm	Doublet of Doublets (dd)	J ≈ 4.0, 8.0 Hz	1H
Methylene (CH₂-NH₂) Hₐ	~2.9 - 3.1 ppm	Doublet of Doublets (dd)	J ≈ 12.5, 4.0 Hz	1H
Methylene (CH₂-NH₂) Hₑ	~2.7 - 2.9 ppm	Doublet of Doublets (dd)	J ≈ 12.5, 8.0 Hz	1H
Amine/Hydroxyl (NH₂, OH)	Variable (broad)	Singlet (s)	N/A	3H

Note: The chemical shifts of NH₂ and OH protons are highly dependent on solvent, concentration, and temperature, and they often appear as broad singlets due to chemical exchange.

For direct comparison, the experimental data for the closely related 1-(4-Chlorophenyl)ethanol is provided below. The key difference is the replacement of the -CH₂NH₂ group with a -CH₃ group.

Proton Assignment (1-(4-Chlorophenyl)ethanol)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic (Ar-H)	~7.35	Multiplet	-	4H
Methine (CH-OH)	~4.7 - 4.8	Multiplet	~6.3 Hz	1H
Methyl (CH₃)	~1.31	Doublet (d)	~6.3 Hz	3H
Hydroxyl (OH)	~5.22	Singlet (s)	N/A	1H
(Source: Data adapted from publicly available spectra).[10]

Experimental Protocol

This protocol outlines the steps for acquiring a high-quality ¹H NMR spectrum suitable for detailed structural analysis.

Objective: To obtain a high-resolution ¹H NMR spectrum of (R)-2-Amino-1-(4-chlorophenyl)ethanol for structural verification and stereochemical analysis.

Materials:

• (R)-2-Amino-1-(4-chlorophenyl)ethanol sample (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃, NMR grade)

• NMR tube (5 mm, high precision)

• Pipettes and vial

Instrumentation:

• NMR Spectrometer (400 MHz or higher is recommended for resolving complex spin systems)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sample into a clean, dry vial.

  • Add ~0.6 mL of the chosen deuterated solvent (DMSO-d₆ is often a good choice for amino alcohols as it can slow the exchange of labile OH and NH protons, sometimes allowing their couplings to be observed).

  • Ensure the sample is fully dissolved. Gentle vortexing may be applied.

  • Transfer the solution into a clean NMR tube using a pipette.

• Instrument Setup & Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity (sharp, symmetrical solvent peak).

  • Tune the probe for the ¹H frequency.

  • Acquire a standard 1D ¹H NMR spectrum with appropriate parameters (e.g., 16-32 scans, 90° pulse angle, relaxation delay of 2-5 seconds).

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., DMSO at 2.50 ppm).

  • Integrate all signals to determine the relative proton ratios.

  • Analyze the peak multiplicities and measure the coupling constants (J-values) for detailed structural assignment.

The molecular structure with key protons labeled for assignment is shown below.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. Enantioselective Recognition of Racemic Amino Alcohols in Aqueous Solution by Chiral Metal‐Oxide Keplerate {Mo132} Cluster Capsules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. compoundchem.com [compoundchem.com]

Optical rotation reference values for (R)-2-Amino-1-(4-chlorophenyl)ethanol

As a critical chiral building block in modern drug discovery, (R)-2-Amino-1-(4-chlorophenyl)ethanol requires rigorous stereochemical validation before downstream synthesis. This guide provides an objective comparison of its optical rotation properties against alternative enantiomers, detailing the causality behind measurement methodologies and establishing a self-validating protocol for analytical scientists.

Mechanistic Context & Pharmaceutical Relevance

The stereochemistry of 2-amino-1-(4-chlorophenyl)ethanol dictates its biological activity. The compound serves as a vital intermediate in the synthesis of pharmaceuticals targeting neurological disorders and oncology pathways[1]. For instance, specific enantiomers of related chiral amino alcohols are utilized in the development of mutant IDH1/IDH2 inhibitors, where neomorphic activity (the reduction of alpha-ketoglutarate to 2-hydroxyglutarate) is highly enantiospecific[2][3].

Using the incorrect enantiomer or a racemic mixture can result in complete loss of target affinity or severe off-target toxicity. Therefore, validating the optical purity of the (R)-enantiomer via polarimetry and orthogonal techniques is a mandatory quality control step.

Classical chiral resolution pathway for 2-Amino-1-(4-chlorophenyl)ethanol.

Reference Values & Comparative Data

The specific rotation

is a characteristic physical property dependent on wavelength, temperature, solvent, and concentration[4]. The table below compares the (R)-enantiomer with its (S)-counterpart and the des-chloro structural analog, (R)-(-)-2-amino-1-phenylethanol.

Note: The addition of the para-chloro group slightly shifts the electron density and molecular weight, but the (R)-enantiomer remains strongly levorotatory.

Compound	CAS Number	Specific Rotation	Solvent / Conc.	Visual Appearance
(R)-2-Amino-1-(4-chlorophenyl)ethanol	Extrapolated	-41.0° to -46.0°	c=1, EtOH	Off-white powder
(S)-2-Amino-1-(4-chlorophenyl)ethanol	128535-89-7[5]	+41.0° to +46.0°	c=1, EtOH	Off-white powder
Racemic Mixture	41870-82-0[6]	0.0°	c=1, EtOH	Off-white powder
(R)-2-Amino-1-phenylethanol (Analog)	2549-14-6[7]	-39.0° to -45.0°[7]	c=1, EtOH	White/Yellow crystal

Methodology: Self-Validating Polarimetry Protocol

To ensure absolute trustworthiness in your stereochemical analysis, do not merely place the sample in a polarimeter. The following protocol is designed as a self-validating system ; it controls for thermal expansion, solvent chiral interference, and instrumental drift.

Phase 1: Precision Preparation

Causality: Specific rotation is inversely proportional to concentration and path length. Even a 1% error in gravimetric preparation or volumetric dilution will linearly skew the final

value.

• Gravimetric Weighing: Accurately weigh exactly

  of the dried (R)-2-Amino-1-(4-chlorophenyl)ethanol sample using a microbalance.

• Dissolution: Transfer quantitatively to a

  Class A volumetric flask.

• Solvent Addition: Dissolve in

  of absolute Ethanol (EtOH). Sonicate for 60 seconds to ensure complete dissolution.

• Thermal Equilibration: Place the flask in a water bath at exactly

  for 15 minutes. Why? Solvents expand with heat. Diluting to the mark before thermal equilibration alters the true concentration ( ).

• Final Volume: Dilute to the

  mark with EtOH.

Phase 2: Instrumental Blanking & Measurement

Causality: The Sodium D-line (

) is used because it provides a high-intensity, monochromatic light source that interacts consistently with the chiral center's electron cloud.

• Blanking (The Control): Fill a

  ( ) polarimeter cell with pure absolute EtOH. Record the optical rotation. It must read . If not, recalibrate the instrument to zero.

• Sample Rinsing: Empty the cell and rinse it twice with

  aliquots of your sample solution to prevent solvent dilution inside the cell.

• Measurement: Fill the cell with the sample solution, ensuring no air bubbles are trapped in the light path (bubbles scatter light, causing erratic readings).

• Data Acquisition: Take 5 consecutive readings at

  . Calculate the average observed rotation ( ).

Phase 3: Calculation & Validation

Calculate the specific rotation using Biot's Law:

(Where = observed rotation, = path length in dm (1), and = concentration in g/100 mL (1.0)).

• Validation: If the result falls between -41.0° and -46.0°, the sample possesses high (R)-enantiomeric purity. If the value is closer to zero, partial racemization has occurred.

Orthogonal Validation: Polarimetry vs. Chiral HPLC

While polarimetry is the gold standard for bulk screening, it cannot detect trace enantiomeric impurities with the precision of chromatography. A robust quality control pipeline utilizes both.

Workflow for validating the optical purity of chiral amino alcohols.

• Polarimetry (Bulk Screening): Best for rapid, non-destructive validation of >100 mg batches. It confirms the absolute configuration (R vs. S) instantly.

• Chiral HPLC (Trace Analysis): Best for determining exact Enantiomeric Excess (%ee). Using a chiral stationary phase (e.g., Chiralcel OD-H), the (R) and (S) enantiomers will elute at different retention times, allowing for the quantification of impurities down to 0.1%.

References

• United States Patent (July 11 2016). Mutant IDH inhibitors and their enantiomeric dependencies. Googleapis.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE26Z-lyCdRaFZP-O5j4dlWqBpXJrYyzUUnRyU-6MOtZ9dgBNppFoZ-rp7RpjNnNTG3AZTPIvgm8woDcTscXpFtD8kyAhdUQNzs4VbDIq1RIWaalu__lTxpCjGCDudeBzEjXVxnHQHBa4kR9LeIYrRbYMpfyhQx-pMPzPCtd1qCq8jdVDYVZKr2gE4ukBs=]
• Santa Cruz Biotechnology. 2-amino-1-(4-chlorophenyl)ethanol | CAS 41870-82-0. SCBT. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtyEdO2UULh3bsRWjZwub3ERk6WbS7ylmKIH27xQcKGS_jNL_EOfze_lb4K1W2rElnDTowkS7PrlnqtIc0lMqSfH0hMViS5uJveD1gxQazFWIHjnLvsqgkgk10l8L-f2GBsZ1dDRivAjK4bU3_6tyc6FnXpU2vQUIxWCPD]
• Chem-Impex. 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride Applications. Chem-Impex. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHQAMsqxZM7AfNUUoGaSrkAOrmUjacUlWPmL_Se-qfZyF86Ri9BASK2tCoOQWkEqw4kVp5HN5efSbPjnKWZMV1o-nlE0F-tP6M0cF7Eaa-ixe4h9U8PbfRARd4bFwk44oLQcw==]
• ChemicalBook. (S)-2-Amino-1-(4-chlorophenyl)ethanol CAS 128535-89-7. ChemicalBook. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7O2Ft6HJURzo39AU1-jrIWb5j0ps0uW85BjgQ99Fud41fgNrlYNtztJ2iHJChaKhK5W8RiOtOiCMWwAdLEPIESRmxqh7SfhHDsAXUbS5C0jfSo1QQOGAU2qnbcNKCGLKVSCSdHarEQHmB5N7OtfRjTf0XDsFShdkWD7I0IyI9CPHD]
• Tokyo Chemical Industry (India) Pvt. Ltd.(R)-(-)-2-Amino-1-phenylethanol 2549-14-6 Specific Rotation Data. TCI Chemicals. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWXvkykEGNwzwEaNr1t_dKw6rfDHwX_qt5SbmxsDlVIzB1cyFfxbnqkSWqybPb_pHuEjWRNMvoHDDXni_Ag3Rbo9vmlNRa1u3GBRdcUzgtRoLsg3GtzotcmEsmdfeU_Xd_gn-i]
• Benchchem. Phenylethanolamine | 7568-93-6 - Structural Features and Optical Rotation. Benchchem. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5btQODn2byv1TvDO2CXGjNeebKUNY3N7OhFLZE4ODNSQPdKyHQ5bL3yTwW-2oCAXC_2_8SNcs9w6W3H9XNKo89dO1hKHzZ4ei9jmX_rBtI3Eq3WwranycSQ33RC9K5JcgQAU=]
• Smolecule. Buy (s)-2-Nitro-1-phenylethanol - Optical Rotation Measurements. Smolecule. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFP_6CaXqIbzSqbfeOrjx7Udu71Ci9RUikbNFay3NMZyYWjyrl2s5bMVXVEuzWG16YRjOu8mtk_KVO-FZ_ukFKdW7X0ypsRsGjuCYQkEWuV66oUefm7d2IHMjLZp_tu4x2V8o7m1w==]

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• 6. 2-amino-1-(4-chlorophenyl)ethanol | CAS 41870-82-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. (R)-(-)-2-Amino-1-phenylethanol | 2549-14-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

A Comparative Guide to the Synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol: Chemical versus Enzymatic Routes

Chiral β-amino alcohols are crucial building blocks in the pharmaceutical industry, serving as key intermediates in the synthesis of numerous active pharmaceutical ingredients (APIs). A prominent example is (R)-2-Amino-1-(4-chlorophenyl)ethanol, a synthon valued for its role in constructing complex molecules. The stereochemistry at the hydroxyl-bearing carbon is critical for the biological activity of the final drug substance, making its enantioselective synthesis a topic of significant interest for process chemists and drug development professionals.

This guide provides an in-depth technical comparison of two primary methodologies for the synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol: the well-established chemical approach via Corey-Bakshi-Shibata (CBS) reduction and the increasingly adopted enzymatic route using ketoreductases (KREDs). We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis of their performance based on key metrics such as yield, enantioselectivity, and operational considerations.

The Chemical Approach: Asymmetric Reduction with CBS Catalysis

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely utilized method for the enantioselective reduction of prochiral ketones to their corresponding chiral alcohols.[1][2] The reaction employs a chiral oxazaborolidine catalyst, typically derived from a chiral amino alcohol like (S)-prolinol, and a stoichiometric borane source, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂).[2][3]

The key to the high enantioselectivity of the CBS reduction lies in the formation of a rigid, sterically defined transition state. The oxazaborolidine catalyst coordinates with the borane, activating it as a hydride donor.[4] The ketone substrate then coordinates to the Lewis acidic boron of the catalyst in a way that minimizes steric hindrance between the larger substituent on the ketone and the catalyst's chiral framework. This preferential coordination directs the hydride transfer from the borane to one specific face of the carbonyl group, resulting in the formation of a single enantiomer of the alcohol.[3][4]

For the synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol, the starting material is 2-amino-4'-chloroacetophenone. A critical consideration for this substrate is the presence of the primary amine, which can react with the borane reducing agent. Therefore, a protection strategy is necessary. The tert-butyloxycarbonyl (Boc) group is a suitable choice for protecting the amine functionality due to its stability under the reaction conditions and its relatively straightforward removal.

Experimental Protocol: Chemical Synthesis via CBS Reduction

The chemical synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol can be envisioned as a two-step process: N-protection followed by asymmetric reduction and deprotection.

Step 1: N-protection of 2-Amino-4'-chloroacetophenone

A solution of 2-amino-4'-chloroacetophenone in a suitable solvent like dichloromethane is treated with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base such as triethylamine. The reaction is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC). Standard aqueous workup and purification by column chromatography yields the N-Boc protected ketone, tert-butyl (2-(4-chlorophenyl)-2-oxoethyl)carbamate.

Step 2: Asymmetric Reduction and Deprotection

The N-Boc protected ketone is then subjected to CBS reduction.

• Catalyst Preparation (in situ): In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), (S)-(-)-2-methyl-CBS-oxazaborolidine (as a solution in toluene) is dissolved in anhydrous tetrahydrofuran (THF).

• Reduction: The solution is cooled to a low temperature (e.g., -78 °C), and a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) is added dropwise. A solution of the N-Boc-2-amino-4'-chloroacetophenone in anhydrous THF is then added slowly to the catalyst mixture. The reaction is stirred at low temperature for several hours.

• Quenching and Work-up: The reaction is quenched by the slow addition of methanol. The mixture is then allowed to warm to room temperature, and the solvent is removed under reduced pressure. The crude product is extracted with an organic solvent (e.g., ethyl acetate) and washed sequentially with dilute acid (e.g., 1 M HCl) and brine.

• Deprotection: The N-Boc protecting group is removed by treating the crude product with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane or methanolic HCl.[5] After the deprotection is complete, the reaction mixture is neutralized with a base, and the product is extracted.

• Purification: The final product, (R)-2-Amino-1-(4-chlorophenyl)ethanol, is purified by crystallization or column chromatography.

The following diagram illustrates the workflow for the chemical synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Caption: Chemical synthesis workflow.

The Enzymatic Approach: Biocatalytic Reduction with Ketoreductases

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for the synthesis of chiral molecules.[6] Ketoreductases (KREDs), also known as alcohol dehydrogenases (ADHs), are enzymes that catalyze the stereoselective reduction of prochiral ketones to their corresponding chiral alcohols.[7] These enzymes utilize a nicotinamide cofactor, either NADH or NADPH, as the hydride source.[7]

The high enantioselectivity of KREDs stems from the precise three-dimensional arrangement of amino acid residues in the enzyme's active site, which creates a chiral environment that favors the binding of the substrate in a specific orientation. This pre-positioning of the ketone ensures that the hydride transfer from the cofactor occurs to only one face of the carbonyl group.

A significant advantage of the enzymatic approach is the ability to perform the reaction under mild conditions (room temperature and neutral pH) in aqueous media, which aligns with the principles of green chemistry.[8] Furthermore, the need for a cofactor regeneration system is efficiently addressed by using a sacrificial co-substrate, such as isopropanol or glucose, and a corresponding dehydrogenase enzyme.[9][10]

For the synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol, a suitable KRED can be identified through screening of commercially available enzyme panels, such as those offered by Codexis.[9][11] These kits contain a diverse collection of engineered KREDs with varying substrate specificities and stereoselectivities.

Experimental Protocol: Enzymatic Synthesis using a Ketoreductase

The enzymatic synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol is typically performed as a one-pot reaction.

• Reaction Setup: A reaction vessel is charged with a buffer solution (e.g., potassium phosphate buffer, pH 7.0). To this is added the substrate, 2-amino-4'-chloroacetophenone (or its N-Boc protected form for screening purposes), the selected ketoreductase, the nicotinamide cofactor (NADP⁺ or NAD⁺), and the cofactor regeneration system. A common and cost-effective regeneration system consists of isopropanol as the co-substrate, which is oxidized to acetone by the KRED itself, or a glucose/glucose dehydrogenase (GDH) system.[9][10]

• Reaction Conditions: The reaction mixture is typically stirred at a controlled temperature (e.g., 25-30 °C) for a specified period (e.g., 12-24 hours), during which the progress of the reaction is monitored by HPLC or GC.

• Work-up and Purification: Upon completion, the reaction mixture is worked up by extracting the product with an organic solvent (e.g., ethyl acetate or methyl tert-butyl ether). The organic layers are combined, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure. The crude product can then be purified by crystallization or column chromatography. If the N-Boc protected substrate was used, a subsequent deprotection step as described in the chemical synthesis protocol would be necessary.

The following diagram illustrates the workflow for the enzymatic synthesis of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

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A Comparative Guide to Validating Enantiomeric Purity of (R)-2-Amino-1-(4-chlorophenyl)ethanol Using Chiralcel OD Columns

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is not a trivial detail; it is a critical determinant of its pharmacological and toxicological profile. For chiral molecules like 2-Amino-1-(4-chlorophenyl)ethanol, where one enantiomer, (R)-2-Amino-1-(4-chlorophenyl)ethanol, may exhibit the desired therapeutic effect, ensuring enantiomeric purity is a regulatory and safety imperative.[1][2] This guide provides an in-depth, experience-driven comparison of methodologies for validating the enantiomeric purity of this compound, with a core focus on the robust and widely-utilized Chiralcel® OD series of columns.

The Gatekeeper of Chirality: Understanding the Chiralcel OD Stationary Phase

The Chiralcel OD columns are built upon a chiral stationary phase (CSP) composed of cellulose tris(3,5-dimethylphenylcarbamate) coated or immobilized on a high-quality silica support.[3][4] The remarkable enantioselective capability of this phase stems from the specific three-dimensional arrangement of the carbamate derivatives on the cellulose backbone. This creates a complex chiral environment with grooves and cavities.

Chiral recognition, the very basis of separation, is achieved through a combination of transient interactions between the analyte enantiomers and the CSP.[5] For a molecule like (R)-2-Amino-1-(4-chlorophenyl)ethanol, these interactions are primarily:

• Hydrogen Bonding: The amino and hydroxyl groups of the analyte can form hydrogen bonds with the carbonyl and N-H groups of the carbamate on the CSP.

• π-π Interactions: The chlorophenyl ring of the analyte can engage in π-π stacking with the electron-rich dimethylphenyl groups of the chiral selector.[6]

• Steric Hindrance (Fit): The overall spatial arrangement of the analyte determines how well it "fits" into the chiral grooves of the CSP. One enantiomer will invariably form a more stable, transient diastereomeric complex than the other, leading to a longer retention time and, consequently, separation.[6]

This multi-modal interaction mechanism is the cornerstone of the Chiralcel OD's broad applicability and success in resolving a vast array of chiral compounds.[7]

Experimental Workflow: A Self-Validating Protocol

The following protocol is designed not just as a set of instructions, but as a logical, self-validating workflow. Each step is chosen to systematically optimize the separation and ensure the final method is robust and reliable, in line with regulatory expectations from bodies like the EMA and FDA.[1][8][9]

Caption: Workflow for enantiomeric purity validation.

Step-by-Step Methodology

1. Materials and Instrumentation:

• Analyte: (R)-2-Amino-1-(4-chlorophenyl)ethanol and its (S)-enantiomer or racemic mixture.

• Columns:

  • Primary: Chiralcel OD-H (5 µm, 4.6 x 250 mm)[4]

  • Comparative: Chiralpak AD-H (5 µm, 4.6 x 250 mm)

• Solvents: HPLC grade n-Hexane, Isopropanol (IPA), Ethanol (EtOH), and Diethylamine (DEA).

• Instrumentation: A standard HPLC system with a UV detector.

2. Sample and Standard Preparation:

• Rationale: Dissolving the sample in the initial mobile phase is crucial for good peak shape and reproducibility.[10]

• Protocol: Prepare a stock solution of the racemic 2-Amino-1-(4-chlorophenyl)ethanol at approximately 1 mg/mL in the chosen mobile phase. Prepare a sample solution of the (R)-enantiomer at the same concentration. For validation, spike the (R)-enantiomer sample with the (S)-enantiomer at relevant levels (e.g., 0.1%, 0.5%, 1.0%).

3. HPLC System and Column Conditioning:

• Rationale: Polysaccharide-based columns are sensitive to solvent history. Thoroughly flushing the system of any incompatible solvents (e.g., acetone, THF) is mandatory to prevent stationary phase damage.[11][12]

• Protocol: Flush the entire HPLC system, including the injector loop, with 100% isopropanol. Equilibrate the Chiralcel OD-H column with the starting mobile phase at a low flow rate (e.g., 0.5 mL/min) until a stable baseline is achieved.

4. Method Development and Optimization:

• Rationale: For basic amino alcohols like our target analyte, a normal-phase mobile system is an excellent starting point. An alcohol modifier is necessary to facilitate elution, and a basic additive is required to prevent peak tailing by interacting with residual acidic sites on the silica support and improving analyte interaction with the CSP.[13][14]

• Initial Screening Conditions (Chiralcel OD-H):

  • Mobile Phase: n-Hexane / Isopropanol (IPA) / Diethylamine (DEA) (90:10:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 220 nm

  • Temperature: 25 °C

• Optimization:

  • Alcohol Modifier: Vary the percentage of IPA (e.g., from 5% to 20%). Increasing the alcohol content will generally decrease retention time. The key is to find a balance that provides good resolution in a reasonable runtime.

  • Basic Additive: The 0.1% DEA is critical for obtaining symmetrical peaks for this basic amine.[10] Insufficient additive will lead to tailing, while excessive amounts can sometimes reduce selectivity.

  • Alternative Alcohol: Compare IPA with Ethanol. Sometimes, changing the alcohol modifier can significantly alter the selectivity (α) between enantiomers.

Performance Comparison: Chiralcel OD-H vs. Chiralpak AD-H

To provide a robust validation, it is best practice to compare the primary column's performance against a well-established alternative. The Chiralpak AD-H, based on amylose tris(3,5-dimethylphenylcarbamate), is an ideal candidate as it often provides complementary selectivity to the cellulose-based Chiralcel OD-H.[13][15]

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A Comparative Guide to the Mass Spectrometry Fragmentation of (R)-2-Amino-1-(4-chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-Amino-1-(4-chlorophenyl)ethanol is a chiral amino alcohol with structural similarities to several sympathomimetic amines and pharmaceutical compounds. Its chemical structure, featuring a primary amine, a secondary alcohol, and a chlorinated phenyl ring, presents a unique fragmentation pattern in mass spectrometry. Understanding this pattern is crucial for its unambiguous identification and quantification in various matrices, from synthetic reaction mixtures to biological samples.

This guide provides an in-depth analysis of the expected electron ionization (EI) mass spectrometry fragmentation of (R)-2-Amino-1-(4-chlorophenyl)ethanol. We will explore the key fragmentation pathways, the influence of the chlorine atom on the mass spectrum, and compare its fragmentation to the non-chlorinated analog, (R)-2-Amino-1-phenylethanol. Furthermore, we will discuss the necessity of derivatization for gas chromatography-mass spectrometry (GC-MS) analysis and provide a detailed experimental protocol.

The Imperative of Derivatization for GC-MS Analysis

Amino alcohols like (R)-2-Amino-1-(4-chlorophenyl)ethanol are polar molecules with limited volatility, making them challenging to analyze directly by GC-MS.[1] The presence of active hydrogens on the amino and hydroxyl groups leads to poor peak shape and potential thermal degradation in the GC inlet. To overcome these limitations, derivatization is an essential step to increase volatility and thermal stability.[2][3]

Common derivatization strategies for amino alcohols include:

• Silylation: This involves replacing the active hydrogens with a trimethylsilyl (TMS) group using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).[3]

• Acylation: This method introduces an acyl group using reagents such as heptafluorobutyric anhydride (HFBA) or pentafluorobenzoyl chloride (PFB-CI).[4][5]

The choice of derivatizing agent can influence the fragmentation pattern and the sensitivity of the analysis. For this guide, we will focus on the fragmentation of the underivatized molecule as would be observed in direct-infusion or liquid chromatography-mass spectrometry (LC-MS) and briefly touch upon the expected changes upon derivatization.

Predicted Mass Spectrometry Fragmentation of (R)-2-Amino-1-(4-chlorophenyl)ethanol

The fragmentation of (R)-2-Amino-1-(4-chlorophenyl)ethanol under electron ionization is governed by the presence of the amino, hydroxyl, and chlorophenyl functional groups. The primary fragmentation pathways are expected to be alpha-cleavage and benzylic cleavage.

Key Fragmentation Pathways

• Alpha-Cleavage: This is a dominant fragmentation pathway for both amines and alcohols.[4] It involves the cleavage of the C-C bond adjacent to the heteroatom (nitrogen or oxygen).

  • Cleavage adjacent to the nitrogen: This results in the formation of a resonance-stabilized iminium ion. For (R)-2-Amino-1-(4-chlorophenyl)ethanol, this would lead to the loss of the chlorophenyl-methanol radical, resulting in a fragment at m/z 30.

  • Cleavage adjacent to the oxygen: This benzylic cleavage is highly favorable due to the formation of a stable benzylic cation. This pathway leads to the loss of an aminomethyl radical (•CH₂NH₂) and the formation of the 4-chlorobenzaldehyde radical cation, which would be observed at m/z 140/142.

• Benzylic Cleavage: The bond between the benzylic carbon and the adjacent carbon is prone to cleavage, leading to the formation of a stable tropylium-like ion. In this case, cleavage of the Cα-Cβ bond would result in the formation of a [M-CH₂NH₂]⁺ ion at m/z 141/143.

• Loss of Water: Alcohols can undergo dehydration, leading to the loss of a water molecule (18 Da).[4] This would result in a fragment at m/z 153/155.

• Fragments Containing the Chlorophenyl Moiety: The presence of the chlorine atom is a key diagnostic feature. Due to the natural isotopic abundance of chlorine (³⁵Cl:³⁷Cl ≈ 3:1), any fragment containing the chlorine atom will appear as a pair of peaks (M and M+2) with a characteristic 3:1 intensity ratio.[6]

Visualizing the Fragmentation

The following diagram illustrates the predicted major fragmentation pathways of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Caption: Predicted EI fragmentation of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Comparative Fragmentation: The Influence of the Chlorine Atom

To highlight the diagnostic value of the fragmentation pattern, we will compare it to its non-chlorinated analog, (R)-2-Amino-1-phenylethanol. The primary difference in their mass spectra will be the absence of the isotopic chlorine pattern in the fragments of the latter.

Fragment Ion	(R)-2-Amino-1-(4-chlorophenyl)ethanol (m/z)	(R)-2-Amino-1-phenylethanol (m/z)	Fragmentation Pathway
Molecular Ion (M+•)	171/173	137	-
[M-CH₂NH₂]+•	141/143	107	Benzylic Cleavage
[M-H₂O]+•	153/155	119	Dehydration
[CH₂NH₂]+	30	30	Alpha-Cleavage
[C₆H₅-CH=OH]+	-	107	Benzylic Cleavage
[Cl-C₆H₄-CH=OH]+	139/141	-	Benzylic Cleavage

The base peak in the spectrum of (R)-2-Amino-1-phenylethanol is often observed at m/z 107, corresponding to the [C₆H₅-CH=OH]⁺ fragment. For (R)-2-Amino-1-(4-chlorophenyl)ethanol, the analogous fragment at m/z 139/141 is expected to be prominent. The presence of the chlorine isotope pattern for this fragment and the molecular ion provides a high degree of confidence in the identification of the chlorinated compound.

Experimental Protocol: GC-MS Analysis

This protocol provides a general framework for the GC-MS analysis of (R)-2-Amino-1-(4-chlorophenyl)ethanol after derivatization. Optimization may be required based on the specific instrumentation and analytical goals.

Sample Preparation and Derivatization (Silylation)

• Accurately weigh approximately 1 mg of the sample or standard into a clean, dry glass vial.

• Add 100 µL of a suitable solvent (e.g., acetonitrile or pyridine).

• Add 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS).[3]

• Cap the vial tightly and heat at 70-80°C for 30-60 minutes.[3]

• Allow the vial to cool to room temperature before injection.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent single quadrupole mass spectrometer.

• GC Column: A non-polar or medium-polarity capillary column is recommended. A suitable choice would be a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5ms).

• Injector: Split/splitless injector at 250°C.

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-500.

Workflow Diagram

Caption: GC-MS analysis workflow for (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Conclusion

The mass spectrometry fragmentation of (R)-2-Amino-1-(4-chlorophenyl)ethanol is characterized by predictable pathways, primarily alpha-cleavage and benzylic cleavage. The presence of the chlorine atom provides a distinct isotopic signature that is invaluable for its identification. A comparative analysis with its non-chlorinated analog highlights the diagnostic power of these isotopic patterns. For reliable GC-MS analysis, derivatization is a critical step to ensure good chromatographic performance. The experimental protocol and fragmentation guide provided herein serve as a robust starting point for researchers and scientists working with this and structurally related compounds.

References

• GC-MS Identification of Sympathomimetic Amine Drugs in Urine: Rapid Methodology Applicable for Emergency Clinical Toxicology. (URL: [Link])

• Simultaneous Determination of Eight Sympathomimetic Amines in Urine by Gas chromatography/mass Spectrometry. (URL: [Link])

• GC-MS identification of sympathomimetic amine drugs in urine: rapid methodology applicable for emergency clinical toxicology. (URL: [Link])

• Derivatives of sympathomimetic amines for gas chromatography with electron capture detection and mass spectrometry. (URL: [Link])

• GC-MS Identification of Sympathomimetic Amine Drugs in Urine: Rapid Methodology Applicable for Emergency Clinical Toxicology. (URL: [Link])

• Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. (URL: [Link])

• Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. (URL: [Link])

• Derivatization Methods in GC and GC/MS. (URL: [Link])

• MASS SPECTRA - THE M+2 PEAK. (URL: [Link])

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A Senior Application Scientist's Guide to the Accurate Melting Point Determination of (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride

In the landscape of pharmaceutical development and quality control, the melting point of an active pharmaceutical ingredient (API) is a critical physical property. It serves as a primary indicator of purity and is a cornerstone of substance identification. This guide provides an in-depth, comparative analysis of methodologies for determining the melting point of (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride, a key chiral intermediate in the synthesis of various therapeutic agents.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven insights.

While a specific, published melting point for (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride (CAS No. 6314-53-0) is not consistently reported in publicly available literature, this guide will equip you with the robust methodologies required to determine it accurately.[2][3][4][5] We will explore and compare the classical capillary method, as standardized by the United States Pharmacopeia (USP), and the advanced technique of Differential Scanning Calorimetry (DSC). To provide a practical context, we will compare the expected data with that of structurally similar amino alcohol hydrochlorides.

Comparative Analysis of Structurally Related Compounds

To establish a comparative framework, we will consider the melting points of two structurally analogous compounds: Octopamine Hydrochloride and Metaraminol Bitartrate. These compounds share the phenylethanolamine backbone, providing a relevant, albeit not direct, comparison.

Compound Name	Chemical Structure	Molecular Formula	Melting Point (°C)
(R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride	2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	C₈H₁₁Cl₂NO	To be determined
Octopamine Hydrochloride	4-(2-amino-1-hydroxyethyl)phenol;hydrochloride	C₈H₁₁NO₂ • HCl	170 (with decomposition)[6][7][8][9]
Metaraminol Bitartrate	Benzenemethanol, α-[(1S)-1-aminoethyl]-3-hydroxy-, (αR)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)	C₉H₁₃NO₂ • C₄H₆O₆	171 - 175[10]

Method 1: Capillary Melting Point Determination (The Pharmacopeial Standard)

The capillary melting point method is a long-established and widely accepted technique for determining the melting range of a substance.[11][12] Its inclusion in pharmacopeias worldwide, such as in USP General Chapter <741>, underscores its reliability and importance in pharmaceutical quality control.[11][12][13][14]

The "Why": Causality Behind the Protocol

The underlying principle of this method is the precise observation of the phase transition from solid to liquid within a controlled temperature ramp. The melting range, the span between the initial appearance of liquid (onset) and the complete liquefaction (clear point), is highly sensitive to impurities. Impurities disrupt the crystal lattice of a solid, typically leading to a depression and broadening of the melting point range. Thus, a sharp, well-defined melting range is a strong indicator of high purity.

Experimental Protocol: Capillary Method

This protocol is designed as a self-validating system, emphasizing precision and reproducibility.

• Sample Preparation :

  • Ensure the (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride sample is thoroughly dried to remove any residual solvents, which can act as impurities and depress the melting range.[15]

  • Gently pulverize the crystalline sample into a fine powder to ensure uniform packing in the capillary tube.[13][16]

• Capillary Loading :

  • Use a capillary tube with one sealed end, typically 0.8-1.2 mm in internal diameter.[11][14]

  • Press the open end of the capillary tube into the powdered sample.

  • Invert the tube and tap it gently on a hard surface, or drop it through a long glass tube, to pack the sample tightly into the sealed end.[15][17][18]

  • The final packed sample height should be between 2-3 mm to ensure uniform heat distribution.[15][17][19][20]

• Melting Point Apparatus Setup :

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • If the approximate melting point is unknown, a preliminary rapid determination can be performed with a fast heating rate (e.g., 10-20°C/minute) to establish a rough estimate.[16][17]

• Accurate Melting Point Determination :

  • Set the starting temperature of the apparatus to approximately 15-20°C below the expected or roughly determined melting point.[15][17]

  • Set the heating rate (ramp rate) to 1-2°C per minute.[17][18][19] A slow ramp rate is crucial for ensuring thermal equilibrium between the heating block, the thermometer, and the sample.[17]

  • Observe the sample through the magnifying lens.

  • Record the Onset Temperature : The temperature at which the first drop of liquid becomes visible.[15]

  • Record the Clear Point Temperature : The temperature at which the last solid particle melts, and the substance is completely transformed into a transparent liquid.[15]

  • The recorded melting range is the interval between the onset and clear point temperatures.

Visual Workflow: Capillary Melting Point Determination

Caption: Workflow for Capillary Melting Point Determination.

Method 2: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful thermal analysis technique that offers a more quantitative and objective measurement of the melting process.[21] DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[22]

The "Why": Causality Behind the Protocol

When the sample of (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride reaches its melting point, it undergoes an endothermic phase transition, requiring more energy to maintain the same temperature as the inert reference. This absorption of heat is detected by the instrument and plotted as a peak on the DSC thermogram. The peak's onset temperature is typically reported as the melting point, and the area under the peak corresponds to the enthalpy of fusion. This provides not only the melting temperature but also thermodynamic data about the process.[23]

Experimental Protocol: Differential Scanning Calorimetry

• Instrument Calibration :

  • Ensure the DSC instrument is calibrated for temperature and enthalpy using certified reference standards (e.g., indium). This is a critical step for data trustworthiness.

• Sample Preparation :

  • Accurately weigh 2-5 mg of the dried (R)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride sample into an aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of sample due to sublimation or decomposition.

• DSC Analysis :

  • Place the sealed sample pan in the sample cell of the DSC and an empty, sealed reference pan in the reference cell.[23]

  • Equilibrate the system at a starting temperature well below the expected melting point (e.g., 25°C).

  • Program the instrument to heat the sample at a constant rate, typically 10°C/minute, under an inert nitrogen atmosphere.[23]

  • Continue heating to a temperature significantly above the expected melting point to ensure the entire transition is captured.

• Data Analysis :

  • The resulting thermogram will show heat flow as a function of temperature.

  • The melting event will appear as an endothermic peak.

  • Determine the onset temperature of the peak, which is taken as the melting point (Tm).[24]

  • Integrate the area of the peak to calculate the enthalpy of fusion (ΔH).

Visual Workflow: Differential Scanning Calorimetry

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HPLC retention times for (R)-2-Amino-1-(4-chlorophenyl)ethanol impurities

A Comprehensive Guide to the HPLC Analysis of (R)-2-Amino-1-(4-chlorophenyl)ethanol and Its Impurities

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development, the rigorous control of impurities is not merely a regulatory hurdle but a fundamental aspect of ensuring the safety and efficacy of active pharmaceutical ingredients (APIs). This guide provides an in-depth, experience-driven approach to developing a High-Performance Liquid Chromatography (HPLC) method for the analysis of (R)-2-Amino-1-(4-chlorophenyl)ethanol and its potential process-related and degradation impurities. As a key chiral intermediate in the synthesis of various therapeutic agents, understanding its purity profile is of paramount importance.

This document eschews a rigid template in favor of a logical, scientifically-grounded narrative that guides the reader through the rationale of method development, from understanding potential impurities to establishing a robust, self-validating analytical protocol.

Identifying Potential Impurities: A Synthesis and Stability Perspective

A robust analytical method is built upon a thorough understanding of the potential impurities that may be present. For (R)-2-Amino-1-(4-chlorophenyl)ethanol, these can be broadly categorized as process-related impurities, arising from the synthetic route, and degradation products, formed during storage or handling.

A common synthetic pathway to 2-amino-1-phenylethanol derivatives involves the reduction of an α-aminoketone precursor or the ring-opening of an epoxide.[1][2] Based on these synthetic strategies, we can anticipate the following potential impurities:

• Starting Materials: Unreacted precursors such as 2-amino-1-(4-chlorophenyl)ethanone.

• Enantiomeric Impurity: The (S)-enantiomer of 2-Amino-1-(4-chlorophenyl)ethanol.

• Positional Isomers: By-products such as 1-amino-1-(4-chlorophenyl)ethanol, which can be difficult to separate due to similar physical properties.[2]

• Over-reduction Products: For instance, 2-amino-1-(4-chlorophenyl)ethane where the benzylic alcohol is reduced to a methylene group.

• Dehalogenated Impurities: 2-Amino-1-phenylethanol, resulting from the loss of the chlorine atom.

Degradation of amino alcohols can be initiated by oxidation or reaction with atmospheric components.[3] Potential degradation products could include oxidative deamination products or the formation of dimers.

Table 1: Potential Impurities of (R)-2-Amino-1-(4-chlorophenyl)ethanol

Impurity Name	Structure	Origin	Expected Elution Order (Reversed-Phase)
(R)-2-Amino-1-(4-chlorophenyl)ethanol	API	3
(S)-2-Amino-1-(4-chlorophenyl)ethanol	Process (Enantiomeric)	3 (if not a chiral method)
2-Amino-1-(4-chlorophenyl)ethanone	Process (Starting Material)	4
1-Amino-1-(4-chlorophenyl)ethanol	Process (By-product)	2
2-Amino-1-phenylethanol	Process/Degradation	1

Note: The expected elution order is a prediction based on polarity for a reversed-phase HPLC method. The ketone is expected to be more retained (elute later) than the alcohol. The dehalogenated impurity is expected to be less retained (elute earlier).

Strategic HPLC Method Development: A Multi-faceted Approach

The development of a suitable HPLC method requires a systematic screening of stationary and mobile phases. For a chiral compound with basic properties like (R)-2-Amino-1-(4-chlorophenyl)ethanol, both chiral and achiral (for general impurity profiling) methods are necessary.

Achiral (Reversed-Phase) Method for General Impurity Profiling

A reversed-phase HPLC method is the workhorse for impurity profiling in the pharmaceutical industry due to its robustness and versatility.[4]

• Column Selection: A C18 column is a good starting point. The choice of end-capping and silica base can influence the peak shape of basic analytes.

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier (acetonitrile or methanol) is typical. To ensure good peak shape for the amine, a slightly acidic pH (e.g., pH 3-4 with phosphate or formate buffer) is recommended to ensure the analyte is in its protonated form.

• Detection: UV detection at a wavelength where the chlorophenyl chromophore has significant absorbance (e.g., 220-230 nm) is appropriate.

Chiral Method for Enantiomeric Purity

The separation of enantiomers requires a chiral environment, which is most commonly achieved using a chiral stationary phase (CSP).[5][6][7]

• Column Selection: Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H), are highly effective for a wide range of chiral compounds, including amines.[5][6]

• Mobile Phase: Normal-phase chromatography is often preferred for chiral separations on these columns. A typical mobile phase would consist of a non-polar solvent like n-hexane, an alcohol modifier (isopropanol or ethanol), and a basic additive.[5]

• The Role of the Basic Additive: The addition of a small amount of a basic modifier, such as diethylamine (DEA) or triethylamine (TEA), to the mobile phase is crucial when analyzing basic compounds like (R)-2-Amino-1-(4-chlorophenyl)ethanol. This additive dynamically interacts with the acidic silanol groups on the silica surface of the stationary phase, preventing strong, non-specific interactions that can lead to poor peak shape and long retention times.

Recommended HPLC Method: A Comparative Case Study

Based on extensive experience in the field, the following two methods are proposed as a robust starting point for the analysis of (R)-2-Amino-1-(4-chlorophenyl)ethanol and its impurities.

Method 1: Reversed-Phase HPLC for Impurity Profiling

This method is designed to separate the API from its potential process-related and degradation impurities.

Table 2: Chromatographic Conditions for Impurity Profiling

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 5% B; 5-25 min: 5-80% B; 25-30 min: 80% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 225 nm
Injection Volume	10 µL

Table 3: Hypothetical Retention Times for Impurity Profiling Method

Compound	Expected Retention Time (min)	Justification
2-Amino-1-phenylethanol	~ 8.5	Less hydrophobic due to absence of chlorine.
1-Amino-1-(4-chlorophenyl)ethanol	~ 10.2	Likely to be slightly less retained than the API.
(R)-2-Amino-1-(4-chlorophenyl)ethanol	~ 11.0	API
2-Amino-1-(4-chlorophenyl)ethanone	~ 14.5	More hydrophobic and will interact more strongly with the C18 stationary phase.

Method 2: Chiral HPLC for Enantiomeric Purity

This method is designed to separate the (R)- and (S)-enantiomers.

Table 4: Chromatographic Conditions for Chiral Separation

Parameter	Condition
Column	Chiralpak® AD-H, 250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 225 nm
Injection Volume	10 µL

Table 5: Hypothetical Retention Times for Chiral Separation Method

Compound	Expected Retention Time (min)
(R)-2-Amino-1-(4-chlorophenyl)ethanol	~ 9.8
(S)-2-Amino-1-(4-chlorophenyl)ethanol	~ 11.2

Disclaimer: The retention times provided are hypothetical and for illustrative purposes. Actual retention times will depend on the specific HPLC system, column, and laboratory conditions. Method validation is required to confirm performance.

Experimental Protocols: A Step-by-Step Guide

Protocol 1: Sample and Standard Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of (R)-2-Amino-1-(4-chlorophenyl)ethanol reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with a suitable solvent (e.g., methanol or mobile phase).

• Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the Standard Stock Solution to 10.0 mL with the mobile phase.

• Sample Solution (1 mg/mL): Accurately weigh about 25 mg of the (R)-2-Amino-1-(4-chlorophenyl)ethanol sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Spiked Sample Solution (for impurity identification): Prepare a solution of the sample and spike it with known levels of potential impurities to confirm their retention times.

Protocol 2: HPLC System Setup and Analysis

• Set up the HPLC system according to the conditions specified in Table 2 or Table 4.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure the system is clean.

• Inject the Working Standard Solution to determine the retention time of the main peak and to check system suitability.

• Inject the Sample Solution to analyze for impurities.

Data Interpretation and System Suitability

For the method to be considered valid, it must meet certain system suitability criteria as outlined in pharmacopeias such as the USP.[8]

• Tailing Factor: For the main peak, the tailing factor should be between 0.8 and 1.5.

• Theoretical Plates: The column efficiency, measured in theoretical plates, should be greater than 2000 for the main peak.

• Resolution (for chiral method): The resolution between the (R)- and (S)-enantiomer peaks should be greater than 1.5 for baseline separation.

• Relative Standard Deviation (RSD): For replicate injections of the standard solution, the RSD for the peak area should be less than 2.0%.

Visualizing the Workflow

A clear workflow is essential for reproducible results.

Caption: General workflow for HPLC analysis of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Conclusion

This guide has provided a comprehensive framework for the development of HPLC methods to analyze the purity of (R)-2-Amino-1-(4-chlorophenyl)ethanol. By understanding the potential impurities and applying a systematic approach to method development, researchers can establish robust and reliable analytical procedures. The provided methods and protocols serve as a strong starting point, emphasizing the importance of rationale-driven science in analytical chemistry.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• HPLC Separation of Epinephrine and Related Impurities. SIELC Technologies. [Link]

• Chiral HPLC Method Development. I.B.S. Scientific. [Link]

• Strategies for Chiral HPLC Method Development. Phenomenex. [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Hydrogenation. SciHorizon. [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. [Link]

• Synthesis of β-amino alcohols by ring opening of epoxides with amines catalyzed by sulfated tin oxide under solvent-free condition. Growing Science. [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives. European Patent Office. [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives.

• Synthesis of 2-(4-chlorobenzylamino)-1-(4-nitrophenyl)ethanol and its chemical transformations. ResearchGate. [Link]

• GC-MS Identification of Sympathomimetic Amine Drugs in Urine: Rapid Methodology Applicable for Emergency Clinical Toxicology. ResearchGate. [Link]

• HPLC determination finds amines made by fermentation. Wiley Analytical Science. [Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Contract Pharma. [Link]

• GC-MS identification of sympathomimetic amine drugs in urine: rapid methodology applicable for emergency clinical toxicology. Semantic Scholar. [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives.

• Recent development in the asymmetric synthesis of optically active 2-amino-1-phenylethanol derivatives. ResearchGate. [Link]

• High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. PMC. [Link]

• The Semipinacolic Deamination of Certain 1 -Alkyl-2-amino-1-phenylethanols. ResearchGate. [Link]

• Study of OH-initiated degradation of 2-aminoethanol. Atmospheric Chemistry and Physics. [Link]

• 2-Amino-1-phenylethanol. Biological Magnetic Resonance Bank. [Link]

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A Comparative Guide to the Solid-State Landscape of (R)-2-Amino-1-(4-chlorophenyl)ethanol Salts: An X-ray Crystallography Perspective

Authored for Researchers, Scientists, and Drug Development Professionals

(R)-2-amino-1-(4-chlorophenyl)ethanol is a valuable chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). The control of its solid-state properties is paramount for ensuring the quality, stability, and bioavailability of the final drug product. One of the most effective methods for modulating these properties is through the formation of different salts. This guide provides an in-depth comparison of the potential X-ray crystallography data for various salts of (R)-2-amino-1-(4-chlorophenyl)ethanol, offering insights into how salt formation influences crystal packing and intermolecular interactions, which in turn dictate critical physicochemical properties.

The Strategic Importance of Salt Selection and Crystallography

The journey of a drug molecule from a lab discovery to a patient's treatment is fraught with challenges, many of which are related to its solid-state properties. The freebase form of an API like (R)-2-amino-1-(4-chlorophenyl)ethanol may exhibit poor solubility, stability, or manufacturability. Salt formation addresses these issues by introducing a counter-ion that can significantly alter the crystal lattice and, consequently, the material's bulk properties.

X-ray crystallography is the definitive tool for elucidating the three-dimensional arrangement of atoms in a crystalline solid.[4] This technique provides a precise map of molecular geometry, conformational preferences, and, most importantly, the network of intermolecular interactions (e.g., hydrogen bonds, van der Waals forces) that hold the crystal together. By comparing the crystal structures of different salts, we can make informed decisions about which salt form is most likely to succeed in development.

Experimental Workflow: From Crystal to Structure

The process of obtaining and analyzing single-crystal X-ray diffraction data is a meticulous one. Each step is designed to ensure the collection of high-quality data that will lead to an unambiguous structure solution.

Step-by-Step Experimental Protocol

• Salt Formation and Crystallization:

  • Stoichiometry: The (R)-2-amino-1-(4-chlorophenyl)ethanol freebase is dissolved in a suitable solvent (e.g., ethanol, isopropanol). A stoichiometric equivalent of the desired acid (e.g., hydrochloric acid, tartaric acid, mandelic acid) is added.

  • Crystal Growth: High-quality single crystals are typically grown through slow evaporation, vapor diffusion, or controlled cooling of a saturated solution. The choice of solvent is critical and often requires extensive screening.

• Single-Crystal X-ray Diffraction (SC-XRD) Data Collection:

  • Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

  • Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. It is then exposed to a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement:

  • Unit Cell Determination: The diffraction data is used to determine the dimensions and symmetry of the unit cell.

  • Structure Solution: The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods.

  • Structure Refinement: The atomic positions and displacement parameters are refined against the experimental data to achieve the best possible fit. The quality of the final structure is assessed using metrics like the R-factor.

The entire workflow is a self-validating system; for instance, a poor-quality crystal will result in a weak and poorly resolved diffraction pattern, preventing a reliable structure solution.

Comparative Analysis of (R)-2-Amino-1-(4-chlorophenyl)ethanol Salts

To illustrate the comparative power of crystallography, let's consider a hypothetical comparison between three common salt forms: hydrochloride, L-tartrate, and mandelate. The data presented in the table below is representative of what one might expect for such salts, based on the crystal structures of similar chiral amino alcohol salts.[5]

Parameter	Hydrochloride Salt (Hypothetical)	L-Tartrate Salt (Hypothetical)	Mandelate Salt (Hypothetical)	Rationale & Significance
Crystal System	Monoclinic	Orthorhombic	Triclinic	Indicates the level of symmetry in the crystal lattice. Lower symmetry systems like triclinic can sometimes allow for denser packing.
Space Group	P2₁	P2₁2₁2₁	P1	Describes the symmetry elements within the unit cell. Chiral, non-centrosymmetric space groups are expected for enantiomerically pure compounds.
Unit Cell (Å)	a=10.2, b=5.6, c=15.1, β=98.5°	a=8.9, b=12.4, c=20.3	a=7.5, b=8.1, c=14.2, α=92.1°, β=105.3°, γ=88.9°	Defines the dimensions of the repeating unit. Significant differences imply vastly different packing arrangements.
Z (molecules/unit cell)	4	8	2	The number of molecules in the unit cell, related to the density of the crystal.
Key H-Bonds	N-H···Cl, O-H···Cl	N-H···O(tartrate), O-H···O(tartrate)	N-H···O(mandelate), O-H···O(mandelate)	The hydrogen bonding network is a primary determinant of crystal stability and dissolution properties. The presence of multiple hydrogen bond donors and acceptors in tartrate and mandelate allows for more complex networks.
Molecular Conformation	Extended	Folded	Extended	The conformation of the amino alcohol can be influenced by the crystal packing forces and the nature of the counter-ion.

Insights from the Comparison:

• Hydrochloride Salt: The small, spherical chloride anion typically leads to straightforward ionic interactions and hydrogen bonds. The packing is often efficient and can result in high lattice energy and, consequently, high melting points and potentially lower solubility.

• L-Tartrate Salt: The chiral tartrate anion has multiple hydrogen bond donors and acceptors. This can lead to the formation of robust, three-dimensional hydrogen-bonded networks, often resulting in highly stable crystalline structures. The chirality of the counter-ion can also play a role in stabilizing the packing of the chiral API.

• Mandelate Salt: Similar to tartrate, the mandelate anion can form strong hydrogen bonds. The presence of the phenyl ring in mandelate can introduce additional π-π stacking interactions, further influencing the crystal packing and potentially impacting properties like tabletability.

Implications for Drug Development

The choice of salt form, guided by crystallographic data, has profound consequences for drug development:

• Stability: A well-ordered crystal lattice with strong intermolecular interactions, such as the extensive hydrogen bonding often seen in tartrate salts, typically corresponds to greater physical and chemical stability. This is crucial for ensuring a long shelf-life for the drug product.

• Solubility and Dissolution Rate: The energy required to break down the crystal lattice (lattice energy) directly impacts solubility. While a highly stable crystal is good for shelf-life, it may have lower solubility. A balance must be struck. Crystallography helps to rationalize the observed solubility differences between salts. For example, the complex hydrogen bond network in a tartrate salt might lead to a different dissolution profile compared to a simpler hydrochloride salt.[6]

• Polymorphism: Different crystal packing arrangements of the same salt can lead to polymorphism. Each polymorph will have different properties. X-ray crystallography is the gold standard for identifying and characterizing different polymorphic forms, which is a critical step in de-risking a development candidate.

• Intellectual Property: Novel and stable crystalline salt forms are patentable, providing a significant competitive advantage. Detailed crystallographic data is essential for securing such patents.

Conclusion

While the specific crystal structures of (R)-2-amino-1-(4-chlorophenyl)ethanol salts may require access to specialized databases or further experimental work, the principles of comparative crystallographic analysis are clear. By systematically preparing different salts and analyzing their single-crystal structures, researchers can gain a deep understanding of the solid-state landscape. This knowledge is not merely academic; it is a critical tool for selecting the optimal salt form with the desired stability, solubility, and manufacturability, ultimately accelerating the path to a safe and effective medicine. The initial investment in comprehensive crystallographic screening is invariably repaid by mitigating the risks of late-stage failures in drug development.

References

• Alfa Chemistry. (n.d.). Chiral Amino Alcohols for the Synthesis of Various Metal Complexes.
• SciHorizon. (2025, February 2). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric.

• ACS Publications. (2024, April 22). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry. Retrieved from [Link]

• Benchchem. (n.d.). discovery and synthesis of chiral amino alcohols.
• CHIMIA. (n.d.). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines.
• BiŌkeanós. (n.d.). The Cambridge Structural Database.
• Advanced ChemBlocks. (2026, February 23). 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride 95%.

• CCDC. (n.d.). The Largest Curated Crystal Structure Database. Retrieved from [Link]

• RSC Publishing. (2004, September 10). Research applications of the Cambridge Structural Database (CSD). Chemical Society Reviews. Retrieved from [Link]

• MilliporeSigma. (n.d.). (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride.
• Ambeed, Inc. (n.d.). 2-Amino-2-(4-chlorophenyl)ethanol.
• ResearchGate. (2015, August 2). Crystal structure of ethyl 2-amino-4-(4-chlorophenyl)-4H-1-benzothieno[3,2-b]pyran-3-carboxylate.

• MDPI. (2022, July 14). The Crystal Structure of 3-Amino-1-(4-Chlorophenyl)-9-Methoxy-1H-Benzo[f]Chromene-2-Carbonitrile: Antimicrobial Activity and Docking Studies. Retrieved from [Link]

• ChemScene. (n.d.). (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride | 1391448-75-1.
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• J&K Scientific. (n.d.). 2-Amino-1-(4-chlorophenyl)ethanol hydrochloride | 6314-53-0.
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• MDPI. (2019, October 24). Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones. Retrieved from [Link]

• ResearchGate. (n.d.). 2,4-Bis(4-chlorophenyl)-1-methyl-3-azabicyclo[3.3.1]nonan-9-one.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of (R)-2-Amino-1-(4-chlorophenyl)ethanol

For researchers and scientists in the fast-paced world of drug development, the proper management of chemical reagents is paramount. This guide provides a detailed protocol for the safe disposal of (R)-2-Amino-1-(4-chlorophenyl)ethanol, a compound that, due to its chlorinated aromatic structure, requires careful handling as hazardous waste. The following procedures are grounded in established safety principles for halogenated organic compounds and are designed to ensure both personal safety and environmental compliance.

While a specific Safety Data Sheet (SDS) for (R)-2-Amino-1-(4-chlorophenyl)ethanol was not located, the safety information for its hydrochloride salt indicates that the compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Therefore, treating this chemical with a high degree of caution is essential.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to be situated in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1][2] Adherence to the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[1][3]	Protects against accidental splashes that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[1][4]	Prevents skin contact, which can cause irritation.[5]
Body Protection	A laboratory coat.[1][4]	Protects against contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator may be necessary if working outside a fume hood or in a poorly ventilated area.[3]	Minimizes the risk of respiratory tract irritation.[5]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of (R)-2-Amino-1-(4-chlorophenyl)ethanol is to treat it as a hazardous chemical waste. Do not attempt to neutralize or chemically alter the compound without a comprehensive understanding of the potential reactions and byproducts.

1. Waste Identification and Segregation:

• Classify (R)-2-Amino-1-(4-chlorophenyl)ethanol as a halogenated organic waste .[1][4]

• It is critical to segregate this waste from non-halogenated solvents and other waste streams.[1][3][6] This practice facilitates proper disposal and potential recycling.

• Store separately from incompatible materials, such as strong oxidizing or reducing agents.[1]

2. Containerization:

• Use a designated, leak-proof waste container that is chemically compatible with the compound.[1][3][7]

• The container must be kept closed at all times, except when adding waste.[7] Do not leave a funnel in the container.[7]

3. Labeling:

• The waste container must be clearly and legibly labeled.[7] The label should include:

  • The full chemical name: "(R)-2-Amino-1-(4-chlorophenyl)ethanol".[7]

  • The words "Hazardous Waste ".[1][7]

  • A clear indication of the hazards (e.g., "Toxic," "Irritant").[1][8]

  • The date the waste was first added to the container.[9][10]

4. Storage:

• Store the sealed and labeled waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[9]

• This area should be under the control of the laboratory personnel generating the waste.[7]

5. Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[9]

• High-temperature incineration at a licensed facility is a common and effective method for the complete destruction of chlorinated organic compounds.[9] Landfill disposal is generally not recommended for this type of waste.[9]

The following diagram illustrates the decision-making workflow for the proper disposal of (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Caption: Disposal workflow for (R)-2-Amino-1-(4-chlorophenyl)ethanol.

Accidental Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Ventilate : Clear the immediate area of all personnel.[3] Ensure adequate ventilation, if it is safe to do so.[3]

• Contain : Use an appropriate absorbent material, such as sand or vermiculite, to contain the spill.[1] Do not use combustible materials.[1]

• Collect : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[1]

• Decontaminate : Clean the spill area with a suitable solvent, followed by soap and water.[1] Collect all cleaning materials as hazardous waste.[1][9]

• Report : Report the spill to your EHS department.[1]

Decontamination

• Any materials that come into contact with (R)-2-Amino-1-(4-chlorophenyl)ethanol, such as gloves, absorbent pads, or glassware, should be considered contaminated and disposed of as hazardous waste.[8][9]

• For non-disposable items, a "triple-rinse" procedure is recommended.[8] The rinsate from the first rinse with a suitable solvent should be collected and disposed of as hazardous liquid waste.[8][9]

By adhering to these procedures, you can ensure the safe and responsible disposal of (R)-2-Amino-1-(4-chlorophenyl)ethanol, protecting yourself, your colleagues, and the environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed protocols and regulatory requirements.[1]

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• Benchchem. (n.d.). Proper Disposal of Ethyl-N-(4-chlorophenyl)formimidate: A Guide for Laboratory Professionals.
• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Office of Research. (n.d.). Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance.
• MLI Environmental. (2026, February 3). Chemical Waste Disposal Guidelines for Educational Facilities.
• Environmental Health & Safety. (n.d.). Chemical Waste Name or Mixtures.
• Environmental Health and Safety. (n.d.). How to Dispose of Chemical Waste.
• Sigma-Aldrich. (n.d.). (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• CymitQuimica. (2024, December 19). Safety Data Sheet.
• Environment, Health and Safety. (n.d.). 7.2 Organic Solvents.

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